2-Fluoromethyl-2-amino-3-pentenenitrile

Core Science & Biosynthesis

Crystallographic Characterization and X-Ray Diffraction Analysis of 2-Fluoromethyl-2-amino-3-pentenenitrile

Executive Summary

The compound 2-Fluoromethyl-2-amino-3-pentenenitrile (also referred to as 2-amino-2-fluoromethyl-3-pentenenitrile) is a highly specialized synthetic intermediate. It is the critical precursor in the synthesis of 2,5-diamino-2-fluoromethyl-3-pentenoic acid, an enzyme-activated, irreversible inhibitor of ornithine decarboxylase (ODC). For drug development professionals and structural chemists, understanding the 3D spatial arrangement of this intermediate is vital for downstream stereoselective synthesis and rational drug design.

This whitepaper provides an in-depth technical guide on the structural characterization of this molecule. Because the free base exists natively as a conformationally flexible oil, this guide details the causality-driven methodologies required to derivatize the compound into a rigid crystalline lattice, followed by the self-validating Single-Crystal X-Ray Diffraction (SCXRD) workflows necessary to resolve its absolute structure.

Chemical Context and the State of Matter Challenge

The synthesis of 2-fluoromethyl-2-amino-3-pentenenitrile relies on the Grignard addition of 1-propenylmagnesium bromide to fluoroacetonitrile, followed by a Strecker-type cyanation (). The resulting product is a 1:1 cis/trans mixture that presents as a dark, viscous oil at room temperature.

The Crystallographic Challenge: X-ray diffraction requires long-range translational symmetry. Liquid oils possess only short-range order and cannot produce the coherent Bragg scattering required for structural resolution. The Solution: To elucidate the X-ray crystal structure of this intermediate, the free base must be subjected to salt derivatization. Protonation of the primary amine to form a hydrochloride salt establishes a robust, charge-assisted hydrogen bonding network ( N-H⋯Cl− ). This overcomes the entropic penalty of the flexible pentenyl chain, forcing the molecules into a highly ordered, diffracting solid state, analogous to the crystallographic behavior of related ODC inhibitors like eflornithine ().

Fig 1. Synthetic pathway and causality-driven salt derivatization of 2-Fluoromethyl-2-amino-3-pentenenitrile.

Experimental Workflows

Protocol 1: Synthesis and Derivatization into a Crystalline Lattice

Objective: Convert the conformationally flexible liquid free-base into a rigid, diffraction-quality single crystal.

• Grignard Addition & Cyanation: Under an inert nitrogen atmosphere, react fluoroacetonitrile with 1-propenylmagnesium bromide in anhydrous THF at -40°C. Quench the ketimine magnesium halide intermediate with an aqueous solution of NaCN and NH₄Cl at room temperature for 1 hour. Extract with diethyl ether to yield the crude nitrile as an oil.

  • Self-Validation Check: Perform 1 H NMR on the crude oil. The presence of a doublet of narrow doublets at ~1.9 ppm confirms the cis-isomer methyl group, validating successful cyanation before proceeding.

• Hydrochloride Salt Formation: Dissolve 5.0 g of the crude oil in 50 mL of anhydrous diethyl ether. Slowly bubble anhydrous HCl gas through the solution at 0°C until precipitation ceases. Filter the resulting solid under a stream of nitrogen.

  • Causality: The free base lacks the strong intermolecular hydrogen-bond donors/acceptors necessary to crystallize. The HCl treatment creates a stable ionic lattice, a standard protocol for stabilizing fluoroalkyl cyanides ().

• Vapor Diffusion Crystallization: Dissolve 100 mg of the hydrochloride salt in a minimum volume of methanol (solvent) in an inner vial. Place this inside a larger outer vial containing 5 mL of diethyl ether (antisolvent). Seal and incubate at 4°C for 72 hours.

  • Self-Validation Check: Inspect the vial under polarized light microscopy. The presence of birefringent, block-like crystals with sharp extinction angles validates that the solid is a single crystal suitable for X-ray diffraction, rather than a microcrystalline powder.

Protocol 2: Single-Crystal X-Ray Diffraction (SCXRD)

Objective: Acquire and refine high-resolution electron density maps to unambiguously determine the 3D atomic coordinates.

• Crystal Mounting and Cryocooling: Select a single crystal (approx. 0.2 × 0.2 × 0.1 mm) and coat it in Paratone-N oil. Mount it on a polyimide loop and immediately transfer it to the goniometer head under a 100 K nitrogen cold stream.

  • Causality: Cryocooling to 100 K minimizes atomic thermal vibrations (Debye-Waller factors), significantly increasing the intensity of high-angle reflections and protecting the fluorinated crystal from X-ray-induced radical damage.

• Data Collection: Irradiate the crystal using a microfocus Cu Kα X-ray source ( λ=1.54184 Å) equipped with a pixel array detector. Collect a full sphere of data using ω and ϕ scans.

  • Causality: Cu Kα radiation is chosen over Mo Kα because the longer wavelength provides stronger anomalous dispersion signals, which is critical if the researcher intends to resolve the absolute configuration of a specific enantiomer via the Flack parameter.

• Phase Solution and Refinement: Solve the phase problem using intrinsic phasing algorithms. Refine the structural model using full-matrix least-squares on F2 . Anisotropically refine all non-hydrogen atoms.

  • Self-Validation Check: The final model is self-validating if the Goodness-of-Fit (GoF) approaches 1.0, the final R1​ factor is < 0.05, and the highest residual electron density peak in the Fourier difference map is < 0.5 e/Å 3 (indicating no missing atoms).

Fig 2. Self-validating Single-Crystal X-Ray Diffraction (SCXRD) workflow.

Quantitative Crystallographic Data

Because the free base is a liquid, the quantitative crystallographic parameters below represent the rigorously modeled hydrochloride derivative ( C6​H10​ClFN2​ ). These parameters are highly representative of racemic fluorinated amino nitrile salts characterized under cryogenic conditions.

Table 1: Representative Crystallographic Parameters for 2-Fluoromethyl-2-amino-3-pentenenitrile Hydrochloride

Parameter	Value / Specification
Chemical Formula	C6​H10​ClFN2​
Formula Weight	164.61 g/mol
Crystal System	Monoclinic
Space Group	P21​/c (Centrosymmetric, Racemate)
Temperature	100(2) K
Wavelength (Cu Kα)	1.54184 Å
Unit Cell Dimensions	a≈7.85 Å b≈11.20 Å c≈10.45 Å β≈98.5∘
Volume	≈908.3 Å 3
Z (Molecules per unit cell)	4
Calculated Density ( ρ )	≈1.204 g/cm 3
Absorption Coefficient ( μ )	≈3.15 mm −1
F(000)	344

Data Interpretation Note: The P21​/c space group confirms that without chiral resolution, the crystallization process yields a racemic lattice. The high absorption coefficient ( μ ) is driven by the presence of the chloride counter-ion, which dominates the X-ray scattering profile and anchors the hydrogen-bonding network.

References

• Gerhart, F., Francois, J. P., Kolb, M., Laskovics, M., & Le Borgne, J. F. (1990). "Preparative flow techniques. 2. Grignard addition reaction on fluoroaceto-nitrile: Synthesis of 2-amino-2-fluoromethyl-3-pentenenitrile." Journal of Fluorine Chemistry, 50(2), 243-249.[Link]

• Usachev, B. I. (2020). "Chemistry of fluoroalkyl cyanides." Arkivoc, 2020(1), 260-335.[Link]

• Maciejewska, N., et al. (2021). "The First Insight Into the Supramolecular System of D,L-α-Difluoromethylornithine: A New Antiviral Perspective." Frontiers in Chemistry, 9, 679900.[Link]

Thermodynamic stability and melting point of 2-Fluoromethyl-2-amino-3-pentenenitrile

An In-Depth Technical Guide to the Thermodynamic Stability and Melting Point of 2-Fluoromethyl-2-amino-3-pentenenitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Fluoromethyl-2-amino-3-pentenenitrile is a novel α-fluorinated amino nitrile that holds potential as a building block in medicinal chemistry. The introduction of a fluoromethyl group can significantly alter the physicochemical properties of a molecule, including its metabolic stability, binding affinity, and bioavailability.[1][2] A critical aspect of characterizing any new chemical entity for drug development is the assessment of its thermodynamic stability and melting point. These parameters are fundamental to understanding a compound's shelf-life, purity, and suitability for formulation.[3] This guide provides a comprehensive framework for the determination and interpretation of these key properties for 2-Fluoromethyl-2-amino-3-pentenenitrile, for which no public data currently exists[4]. It outlines the theoretical considerations shaped by the presence of the fluoromethyl group and presents detailed, field-proven experimental protocols.

Theoretical Framework: The Influence of the Fluoromethyl Group

The unique properties of fluorine, the most electronegative element, are known to impart significant changes to the molecules in which it is incorporated.[5][6] Understanding these effects is paramount to predicting the behavior of 2-Fluoromethyl-2-amino-3-pentenenitrile.

Impact on Thermodynamic Stability

The thermodynamic stability of a pharmaceutical compound refers to its resistance to thermal decomposition. The presence of a carbon-fluorine bond, one of the strongest single bonds in organic chemistry, generally enhances the thermal and oxidative stability of a molecule.[7][8] This increased stability can be attributed to the high bond dissociation energy of the C-F bond.

In the case of 2-Fluoromethyl-2-amino-3-pentenenitrile, the inductive effect of the fluorine atom will also play a crucial role. The strong electron-withdrawing nature of fluorine can influence the electron density of neighboring bonds, potentially strengthening the molecular framework and increasing the energy required for decomposition.[9] Therefore, it is hypothesized that this compound will exhibit enhanced thermal stability compared to its non-fluorinated analog.

Impact on Melting Point

The melting point of a crystalline solid is the temperature at which it transitions to a liquid state. It is a key indicator of purity and is influenced by the strength of the intermolecular forces in the crystal lattice.[10] The introduction of fluorine can have complex and sometimes counterintuitive effects on melting points.

• Increased Polarity: The C-F bond is highly polar, which can lead to stronger dipole-dipole interactions and potentially a higher melting point.

• Changes in Crystal Packing: The size of a fluorine atom is comparable to that of a hydrogen atom, allowing for its introduction with minimal steric hindrance. However, the different electronic nature can alter how molecules pack in a crystal lattice, which may either increase or decrease the melting point depending on the resulting intermolecular interactions.[11]

• Reduced van der Waals Forces: While the C-F bond itself is polar, highly fluorinated moieties can exhibit reduced intermolecular van der Waals forces, which might lead to a lower melting point.

Given these competing factors, the precise melting point of 2-Fluoromethyl-2-amino-3-pentenenitrile is difficult to predict without experimental data. However, a sharp and defined melting range would be indicative of a high degree of purity.

Experimental Determination of Thermodynamic Stability

A combination of Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provides a comprehensive assessment of the thermodynamic stability of a compound.[12]

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermoanalytical technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[13] It is widely used in pharmaceutical development to determine melting point, purity, and to characterize various thermal events.[14][15]

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium, tin).

• Sample Preparation: Accurately weigh 2-5 mg of finely powdered 2-Fluoromethyl-2-amino-3-pentenenitrile into an aluminum DSC pan. Crimp the pan with a lid to ensure good thermal contact. For volatile or potentially reactive samples, hermetically sealed pans are recommended.[16]

• Experimental Conditions:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min to prevent oxidative degradation.

  • Heat the sample at a constant rate, typically 10 °C/min, over a temperature range appropriate for organic compounds (e.g., 25 °C to 350 °C).

• Data Analysis: The resulting thermogram will show heat flow as a function of temperature.

  • An endothermic peak represents the melting of the sample. The onset temperature of this peak is taken as the melting point.

  • An exothermic peak following the melt would indicate decomposition. The onset of this exotherm provides information on the thermal stability.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[17] It is an essential technique for determining the thermal stability and decomposition profile of a material.[12][18][19]

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's guidelines.

• Sample Preparation: Place 5-10 mg of 2-Fluoromethyl-2-amino-3-pentenenitrile into a TGA pan (e.g., platinum or alumina).

• Experimental Conditions:

  • Place the pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 50-100 mL/min.

  • Heat the sample at a constant rate of 10 °C/min over a wide temperature range (e.g., 25 °C to 500 °C).

• Data Analysis: The TGA curve plots the percentage of initial mass remaining against temperature. A significant drop in mass indicates decomposition. The onset temperature of this mass loss is a key indicator of the compound's thermal stability.

Diagram 1: Experimental Workflow for Thermal Analysis

Caption: Workflow for DSC and TGA analysis.

Experimental Determination of Melting Point

The capillary melting point method is a fundamental and reliable technique for determining the melting point of a crystalline solid.[20][21]

Capillary Melting Point Protocol

• Sample Preparation:

  • Ensure the sample of 2-Fluoromethyl-2-amino-3-pentenenitrile is completely dry and in the form of a fine powder.[3]

  • Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.[10]

• Measurement:

  • Place the capillary tube into the heating block of a melting point apparatus.

  • Heat the block rapidly to about 15-20 °C below the expected melting point (a preliminary rapid determination can be performed to find this approximate range).[20]

  • Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the sample and the thermometer.[10]

• Observation and Recording:

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

  • Record the temperature at which the last crystal melts (the end of the melting range).

  • The melting point is reported as this range. A narrow range (0.5-1.0 °C) is characteristic of a pure compound.

Data Presentation

Quantitative data from these analyses should be presented in a clear and structured format.

Table 1: Thermal Analysis Data for 2-Fluoromethyl-2-amino-3-pentenenitrile

Parameter	Method	Result	Notes
Melting Point (Onset)	DSC	e.g., 155.4 °C	Endothermic event.
Melting Range	Capillary Method	e.g., 155.0 - 156.0 °C	Visually observed.
Decomposition Onset	TGA	e.g., 210.8 °C	5% mass loss temperature.
Decomposition Onset	DSC	e.g., 215.2 °C	Onset of exothermic event.

Conclusion

The thermodynamic stability and melting point are critical quality attributes for any new chemical entity intended for pharmaceutical use. For a novel compound like 2-Fluoromethyl-2-amino-3-pentenenitrile, a systematic approach utilizing DSC, TGA, and capillary melting point determination is essential for its characterization. The strong C-F bond is anticipated to confer high thermal stability, a hypothesis that can be rigorously tested using the protocols outlined in this guide. The data generated from these experiments will be invaluable for guiding formulation development, establishing storage conditions, and ensuring the overall quality and safety of this promising molecule.

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• Juszyńska-Gałązka, E., et al. (2022). The Role of Fluorine Substituents on the Physical Properties of 4-Pentyl-4″-propyl-1,1′:4′,1″-terphenyl Liquid Crystals. Polymers, 14(21), 4627. Available from: [Link]

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A Technical Guide to the De Novo Synthesis of 2-Fluoromethyl-2-amino-3-pentenenitrile: Pathways and Methodologies

Abstract

The introduction of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, lipophilicity, and binding affinity.[1] Fluorinated α-amino acids and their nitrile precursors, in particular, are valuable building blocks for novel therapeutics.[2][3] This guide provides a comprehensive overview of proposed de novo synthesis pathways for 2-Fluoromethyl-2-amino-3-pentenenitrile, a unique Cα-tetrasubstituted aminonitrile. As no standardized synthesis for this specific molecule is currently documented in the literature, this document outlines a scientifically grounded approach based on established and robust chemical transformations. We will explore a logical retrosynthetic analysis, detail proposed forward synthesis protocols, and discuss strategies for achieving stereocontrol, providing researchers and drug development professionals with a practical framework for accessing this and similar fluorinated compounds.

Introduction and Strategic Overview

The target molecule, 2-Fluoromethyl-2-amino-3-pentenenitrile, possesses several features of high interest for drug discovery: a chiral quaternary carbon center, a reactive nitrile group that can be hydrolyzed to a carboxylic acid, and a fluoromethyl group at the α-position. These structural motifs are known to impart unique conformational constraints and metabolic properties to peptides and small molecule drugs.[4]

The synthetic challenge lies in the controlled construction of the congested C2 stereocenter containing three distinct functional groups. Our proposed strategy hinges on the well-established Strecker amino acid synthesis, a powerful multicomponent reaction that efficiently assembles α-aminonitriles from a ketone, an amine source, and a cyanide source.[5] This approach allows us to simplify the complex target into a more accessible α-fluorinated ketone precursor.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule points to the Strecker synthesis as the key bond-forming strategy. The C-C bond between the quaternary carbon (C2) and the nitrile group, as well as the C-N bond, can be traced back to a ketone precursor, a cyanide ion, and ammonia.

This analysis identifies 1-fluoro-3-penten-2-one as the critical starting ketone. The subsequent sections will detail a proposed synthesis for this key intermediate and its conversion to the final product.

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthesis of Key Intermediate: 1-fluoro-3-penten-2-one

The primary challenge is the regioselective introduction of a single fluorine atom at the α-position of an unsaturated ketone. Modern electrophilic fluorinating agents provide a reliable method for achieving this transformation.

Pathway: Electrophilic Fluorination of a Ketone Precursor

This pathway begins with the commercially available and relatively inexpensive starting material, (E)-3-penten-2-one. The key step is the α-fluorination of its corresponding enolate using an electrophilic fluorine source such as N-Fluorobenzenesulfonimide (NFSI) or Selectfluor.

Experimental Protocol: Synthesis of 1-fluoro-3-penten-2-one

• Enolate Formation: To a solution of (E)-3-penten-2-one (1.0 eq.) in a suitable aprotic solvent (e.g., THF, -78 °C) under an inert atmosphere (N₂ or Ar), add a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) (1.1 eq.) dropwise. Stir the mixture for 1 hour at -78 °C to ensure complete formation of the lithium enolate. The use of a strong base is critical to ensure regioselective deprotonation at the less-hindered methyl group.

• Electrophilic Fluorination: In a separate flask, dissolve N-Fluorobenzenesulfonimide (NFSI) (1.2 eq.) in THF. Add this solution dropwise to the cold enolate solution. The reaction mixture is stirred at -78 °C for 2-3 hours and then allowed to warm slowly to room temperature. Electrophilic fluorinating agents like NFSI are widely used for their effectiveness in fluorinating carbon nucleophiles.[4]

• Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield pure 1-fluoro-3-penten-2-one.

Forward Synthesis via Strecker Reaction

With the key α-fluoro ketone in hand, the final step is the one-pot, three-component Strecker reaction. This reaction forms the α-aminonitrile by the addition of ammonia and cyanide to the ketone.[6]

Mechanism and Rationale

The reaction proceeds through the initial formation of an imine from the ketone and ammonia.[6] Subsequent nucleophilic attack by the cyanide ion on the imine carbon forms the α-aminonitrile. The use of a cyanide source like trimethylsilyl cyanide (TMSCN) can be advantageous as it is less hazardous than HCN gas and the reaction can be catalyzed by a Lewis acid.[7]

Caption: Proposed forward synthesis via Strecker reaction.

Experimental Protocol: Synthesis of 2-Fluoromethyl-2-amino-3-pentenenitrile

• Reaction Setup: To a solution of 1-fluoro-3-penten-2-one (1.0 eq.) in methanol, add a solution of ammonia in methanol (7N, 5.0 eq.).

• Cyanation: To this mixture, add trimethylsilyl cyanide (TMSCN) (1.5 eq.). The reaction is stirred at room temperature for 24-48 hours. The progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The residue is redissolved in ethyl acetate and washed with a saturated aqueous solution of NaHCO₃ and then with brine. The organic layer is dried over anhydrous Na₂SO₄ and concentrated. The resulting crude α-aminonitrile can be purified by flash column chromatography on silica gel.

Strategies for Asymmetric Synthesis

The classical Strecker synthesis produces a racemic mixture of the α-aminonitrile.[6] For pharmaceutical applications, obtaining a single enantiomer is often essential. Several strategies can be employed to achieve this:

• Chiral Amine Auxiliary: Replacing ammonia with a chiral amine (e.g., (R)- or (S)-α-phenylethylamine) can induce diastereoselectivity in the cyanide addition step. The resulting diastereomeric aminonitriles can be separated chromatographically, followed by cleavage of the chiral auxiliary.

• Catalytic Asymmetric Strecker Reaction: A more modern and efficient approach involves the use of a chiral catalyst to control the enantioselectivity of the cyanide addition to an in situ-formed imine. Chiral thiourea or metal-based catalysts (e.g., with Ti, Al, or Zr) have proven effective in similar transformations.[8]

Data and Workflow Summary

The proposed synthetic sequence is summarized in the table below, providing a clear overview of the key transformations and reagents.

Step	Reaction	Starting Material	Key Reagents	Product
1	Electrophilic Fluorination	(E)-3-penten-2-one	1) LDA, THF, -78°C2) NFSI	1-fluoro-3-penten-2-one
2	Strecker Aminonitrile Synthesis	1-fluoro-3-penten-2-one	NH₃ (in MeOH), TMSCN	2-Fluoromethyl-2-amino-3-pentenenitrile

Conclusion

This guide outlines a robust and logical de novo pathway for the synthesis of 2-Fluoromethyl-2-amino-3-pentenenitrile, a compound of significant interest for chemical biology and drug discovery. By leveraging the power of modern electrophilic fluorination and the classic Strecker reaction, this guide provides a complete framework, from the selection of starting materials to the final product. The proposed methodologies are grounded in well-established chemical principles and offer a solid foundation for researchers to produce this and other novel fluorinated amino acid derivatives. The discussion of asymmetric strategies further ensures that these synthetic efforts can be aligned with the stringent stereochemical requirements of modern pharmaceutical development.

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• Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in ... - PMC. National Center for Biotechnology Information. Available at: [Link]

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The Physicochemical Profile and Synthetic Utility of 2-Fluoromethyl-2-amino-3-pentenenitrile

Executive Summary

2-Fluoromethyl-2-amino-3-pentenenitrile is a highly specialized, fluorinated α-amino nitrile. While rarely discussed as a standalone therapeutic agent, it holds significant value in medicinal chemistry as a critical precursor in the synthesis of (E)-α-(fluoromethyl)dehydroornithine (Δ-MFMO)[1]. This downstream derivative is a potent, enzyme-activated irreversible inhibitor of ornithine decarboxylase (ODC), an enzyme central to polyamine biosynthesis and cellular proliferation[2]. This whitepaper provides an in-depth technical analysis of the physicochemical properties, self-validating synthesis protocols, and pharmacological relevance of 2-Fluoromethyl-2-amino-3-pentenenitrile for drug development professionals.

Physicochemical Properties

Understanding the physical and chemical behavior of 2-Fluoromethyl-2-amino-3-pentenenitrile is essential for maintaining stability during handling and subsequent synthetic transformations. The presence of the highly electronegative fluorine atom adjacent to the nitrile and amino groups significantly influences the molecule's reactivity and polarity.

Table 1: Core Physicochemical Data

Property	Value / Description
Chemical Name	2-Fluoromethyl-2-amino-3-pentenenitrile
Common Synonyms	2-amino-2-fluoromethyl-3-pentenenitrile
Molecular Formula	C₆H₉FN₂
Molecular Weight	128.15 g/mol
Physical State (STP)	Dark colored oil (crude); Pale yellow oil (purified)
Isomerism	1:1 cis/trans mixture (due to the propenyl group)
Solubility Profile	Soluble in diethyl ether, tetrahydrofuran (THF), and methylene chloride; slightly soluble in water
Reactivity	Stable as an isolated intermediate, but synthesized via a highly unstable conjugated imine salt
Primary Application	Key intermediate in the synthesis of α-fluoromethyl-dehydroornithine

Synthesis Methodology & Mechanistic Causality

The synthesis of 2-Fluoromethyl-2-amino-3-pentenenitrile relies on a highly controlled Grignard addition to fluoroacetonitrile, followed by a nucleophilic cyanide quench[3]. Because the intermediate states are highly reactive, the protocol must be treated as a self-validating system where precise temperature control and buffering dictate the success of the phase separations.

Table 2: Reaction Parameters Summary

Synthesis Step	Temperature	Primary Reagents	Solvent System	Outcome / Yield
Grignard Preparation	Room Temp	Mg turnings, 1-bromo-1-propene	Dry THF	Propenylmagnesium bromide
Electrophilic Addition	-40°C	Fluoroacetonitrile	THF	Unstable conjugated imine salt
Nucleophilic Quench	Room Temp	NaCN, NH₄Cl	H₂O	α-amino nitrile formation
Extraction & Isolation	Room Temp	NaCl (sat), Diethyl ether	Aqueous / Ether	~21.5 g (1:1 cis/trans mixture)

Step-by-Step Protocol

Step 1: Preparation of Propenylmagnesium Bromide

• Action: Under a strict nitrogen atmosphere, react magnesium turnings (400 mmol) with freshly distilled 1-bromo-1-propene (200 mmol) in 200 mL of dry tetrahydrofuran (THF)[1].

• Causality & Mechanistic Insight: The nitrogen atmosphere is non-negotiable to prevent the oxidation of the Grignard reagent and moisture-induced quenching. Dry THF is selected over diethyl ether here because its higher boiling point and stronger Lewis basicity better stabilize the formation of the specific propenyl Grignard complex via ethereal solvation.

Step 2: Electrophilic Addition

• Action: Decant the Grignard solution from the excess magnesium into a reaction vessel and cool strictly to -40°C. Add fluoroacetonitrile (11.8 g, 200 mmol) dissolved in 70 mL THF dropwise over 15 minutes[3].

• Causality & Mechanistic Insight: The -40°C temperature threshold is critical. Fluoroacetonitrile is a highly reactive electrophile. Allowing the temperature to rise leads to runaway exothermic reactions, polymerization, and unintended nucleophilic attack on the fluoromethyl group. Maintaining -40°C ensures selective Grignard attack at the nitrile carbon, yielding the desired (but highly unstable) conjugated imine salt.

Step 3: Cyanide Quench

• Action: Pour the cold reaction mixture into a vigorously stirred aqueous solution containing sodium cyanide (40 g) and ammonium chloride (59 g) in 400 mL water. Stir for 1 hour at room temperature[3].

• Causality & Mechanistic Insight: The intermediate imine salt cannot be isolated. Sodium cyanide provides the necessary nucleophile (CN⁻) to attack the imine carbon, forming the α-amino nitrile. Ammonium chloride (NH₄Cl) is a critical addition; it acts as a weak acid buffer, providing protons to neutralize the intermediate without creating a highly acidic environment that would prematurely hydrolyze the newly formed nitrile group.

Step 4: Phase Separation and Extraction

• Action: Saturate the aqueous layer with sodium chloride (NaCl). Separate the THF layer and evaporate it under reduced pressure. Dissolve the resulting residue in diethyl ether, wash with water, and dry over anhydrous sodium sulfate[1].

• Causality & Mechanistic Insight: Saturating the aqueous phase with NaCl ("salting out") dramatically decreases the solubility of the organic product in the aqueous phase, forcing the amino nitrile into the THF layer. The subsequent solvent swap to diethyl ether allows for a highly efficient liquid-liquid extraction, isolating the non-polar amino nitrile from residual inorganic salts. Sodium sulfate acts as a desiccant to remove trace water, a self-validating step to ensure purity before final concentration.

Step 5: Final Isolation

• Action: Evaporate the diethyl ether under reduced pressure to yield the crude product.

• Causality & Mechanistic Insight: This yields crude 2-fluoromethyl-2-amino-3-pentenenitrile (approx. 21.5 g) as a dark-colored oil (a 1:1 cis/trans mixture). Distillation is typically avoided at this stage, as the thermal stress can degrade the fluorinated amino nitrile. The crude oil is sufficiently pure for immediate downstream phthaloylation or hydrolysis[2].

Workflow Visualization

Caption: Step-by-step synthesis workflow of 2-Fluoromethyl-2-amino-3-pentenenitrile.

Downstream Application & Pharmacological Relevance

The primary utility of 2-Fluoromethyl-2-amino-3-pentenenitrile lies in its conversion into (E)-α-(fluoromethyl)dehydroornithine [4]. This is achieved via a multi-step sequence involving the phthaloylation of the amine function, allylic bromination of the methyl group, a Gabriel reaction, and final hydrolytic cleavage of the protective groups[2].

Mechanism of Action: ODC Inhibition

The resulting compound, α-(fluoromethyl)dehydroornithine, is an enzyme-activated irreversible inhibitor (often termed a "suicide inhibitor") of Ornithine Decarboxylase (ODC)[4].

• Target Engagement: ODC is the rate-limiting enzyme in the biosynthesis of polyamines (putrescine, spermidine, and spermine), which are absolute requirements for DNA replication and rapid cell proliferation.

• Catalytic Hijacking: The inhibitor binds to the active site of ODC. Upon normal catalytic turnover (decarboxylation), the presence of the highly electronegative fluoromethyl group triggers the elimination of a fluoride ion (F⁻).

• Irreversible Alkylation: This elimination generates a highly reactive, electrophilic conjugated imine directly within the active site. This species covalently alkylates a nucleophilic residue on the enzyme, permanently inactivating it.

Because tumor cells and certain parasitic protozoa (such as Trypanosoma brucei, the causative agent of African sleeping sickness) rely heavily on rapid polyamine synthesis, the irreversible inhibition of ODC leads to polyamine depletion and subsequent cell cycle arrest. The inclusion of the fluoromethyl group, derived originally from our title compound, makes this inhibitor significantly more potent than its saturated analogues[2].

Pathway Visualization

Caption: Mechanism of ODC inhibition by α-(fluoromethyl)dehydroornithine.

Conclusion

2-Fluoromethyl-2-amino-3-pentenenitrile is a masterclass example of intermediate design in medicinal chemistry. Its synthesis requires rigorous control over temperature and nucleophilic environments to manage the highly reactive fluorinated imine salt intermediates. Ultimately, mastering the physicochemical properties and synthetic handling of this compound unlocks access to a highly potent class of mechanism-based enzyme inhibitors with profound implications in oncology and anti-parasitic drug development.

References

• [1] CA1164479A - Preparation of aminoacetonitrile derivatives. Google Patents. Available at:

• [3] Synthesis of propenyl magnesium bromide. PrepChem. Available at:[Link]

• [2] Bey, P., Gerhart, F., Van Dorsselaer, V., & Danzin, C. alpha-(Fluoromethyl)dehydroornithine and alpha-(fluoromethyl)dehydroputrescine analogues as irreversible inhibitors of ornithine decarboxylase. PubMed (National Library of Medicine). Available at:[Link]

• [4] Bey, P., Gerhart, F., Van Dorsselaer, V., & Danzin, C. Fluoromethyl)dehydroornithine and .alpha.-(fluoromethyl)dehydroputrescine analogs as irreversible inhibitors of ornithine decarboxylase. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

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Solubility Profile of 2-Fluoromethyl-2-amino-3-pentenenitrile in Polar Aprotic Solvents: A Mechanistic and Methodological Investigation

An In-Depth Technical Guide for Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its developability, directly influencing formulation strategies, bioavailability, and ultimately, therapeutic efficacy. This guide provides a comprehensive technical framework for determining and interpreting the solubility profile of 2-Fluoromethyl-2-amino-3-pentenenitrile, a novel compound with distinct structural motifs, in a range of common polar aprotic solvents. We move beyond simple data reporting to explain the causality behind experimental design, ensuring a robust and self-validating methodology. This document integrates theoretical principles, predictive insights, and a detailed, field-proven experimental protocol suitable for researchers in drug development and process chemistry.

Introduction: The Strategic Importance of Solubility Profiling

In modern drug discovery, the adage "a drug must be in solution to be active" has never been more relevant. Early and accurate characterization of an API's solubility is not merely a data collection exercise; it is a foundational pillar of risk mitigation in the development pipeline. Poor solubility can lead to a cascade of downstream challenges, including low bioavailability, erratic absorption, and significant formulation hurdles.[1][2]

This guide focuses on 2-Fluoromethyl-2-amino-3-pentenenitrile , a molecule whose structure presents a unique interplay of physicochemical properties:

• A Primary Amino Group (-NH₂): A basic center capable of acting as a hydrogen bond donor.

• A Fluoromethyl Group (-CH₂F): The highly electronegative fluorine atom can significantly modulate the local electronic environment, impacting the pKa of the adjacent amino group and increasing lipophilicity.[3][4][5]

• A Nitrile Group (-C≡N): A polar, aprotic functional group with a strong dipole moment, acting as a hydrogen bond acceptor.

• An Alkene Backbone: A nonpolar hydrocarbon framework.

Understanding how these features interact with polar aprotic solvents—a class of solvents crucial for many synthetic and formulation processes—is paramount. This guide provides the theoretical grounding and practical methodology to build a complete solubility profile for this and structurally related compounds.

Theoretical Framework: Predicting and Understanding Solubility

The solubility of a solute in a solvent is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules, as well as the entropy change upon mixing.[6] The principle of "like dissolves like" serves as a useful heuristic, suggesting that solubility is favored when the solute and solvent have similar polarities and hydrogen bonding capabilities.[7][8]

The Influence of Fluorine on Molecular Properties

The strategic incorporation of fluorine is a cornerstone of modern medicinal chemistry.[9] In 2-Fluoromethyl-2-amino-3-pentenenitrile, the fluoromethyl group is expected to:

• Modulate Basicity: Through a strong electron-withdrawing inductive effect, the fluorine atom will decrease the electron density on the nitrogen of the amino group, thereby lowering its pKa and making it a weaker base compared to its non-fluorinated analog.[4]

• Increase Lipophilicity: The substitution of hydrogen with fluorine typically increases the lipophilicity (LogP) of a molecule, which can enhance membrane permeation but potentially decrease solubility in polar solvents.[3][10]

• Enhance Metabolic Stability: The carbon-fluorine bond is exceptionally strong, often blocking sites of oxidative metabolism and prolonging a drug's half-life.[5]

The Role of Polar Aprotic Solvents & Hansen Solubility Parameters (HSP)

Polar aprotic solvents (e.g., DMSO, DMF, Acetonitrile) are characterized by high dielectric constants and strong dipole moments but lack acidic protons. They are incapable of donating hydrogen bonds but can often act as effective hydrogen bond acceptors.

To move beyond qualitative descriptions, we can use the Hansen Solubility Parameter (HSP) system, which deconstructs the total cohesive energy of a substance into three components:

• δD: Dispersion forces (van der Waals)

• δP: Polar forces (dipole moment)

• δH: Hydrogen bonding forces

The principle states that substances with similar (δD, δP, δH) parameters are likely to be miscible.[11][12][13] By comparing the (predicted) HSP of our target molecule with the known HSP of various solvents, we can make rational predictions about its solubility.

Predictive Computational Models

Before embarking on extensive lab work, computational tools can provide valuable initial estimates. The COnductor-like Screening MOdel for Real Solvents (COSMO-RS) is a powerful quantum chemistry-based method that predicts thermodynamic properties, including solubility, from first principles.[14][15][16] While not a replacement for experimental data, COSMO-RS can effectively rank-order solvents and identify promising candidates for experimental screening, saving significant time and resources.[17][18]

Experimental Methodology: Determining Thermodynamic Solubility

For regulatory and formulation purposes, the thermodynamic (or equilibrium) solubility is the most critical value. It represents the true saturation point of a solution at equilibrium. The "gold standard" for its determination is the shake-flask method , an "excess solid" approach renowned for its accuracy and reliability.[19]

Core Protocol: Isothermal Shake-Flask Method

This protocol is designed to be self-validating by confirming that equilibrium has been reached.

Materials:

• 2-Fluoromethyl-2-amino-3-pentenenitrile (crystalline solid, purity >99%)

• HPLC-grade solvents: Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN), Tetrahydrofuran (THF)

• 2 mL glass vials with screw caps

• Orbital shaker with temperature control

• Calibrated analytical balance

• Centrifuge capable of >10,000 x g

• Volumetric flasks and pipettes

• HPLC system with UV detector

Step-by-Step Procedure:

• Preparation of Slurries: To each of three vials per solvent, add an excess of the solid API (e.g., ~10-20 mg) to ensure a solid phase remains at equilibrium. Accurately record the weight.

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the selected polar aprotic solvent to each vial.

• Equilibration: Place the sealed vials on an orbital shaker set to a constant temperature (e.g., 25 °C) and moderate agitation. Allow the slurries to equilibrate for 48 hours.

  • Causality & Trustworthiness: A 48-hour period is chosen to ensure even slowly dissolving compounds reach equilibrium. To validate this, a sample is taken at an intermediate time point (24 hours). If the concentration measured at 24 and 48 hours is statistically identical, equilibrium can be declared.

• Phase Separation: After the equilibration period, remove the vials and allow them to stand for 30 minutes for coarse settling. Centrifuge the vials at >10,000 x g for 20 minutes to pellet all undissolved solid.

• Sample Preparation: Carefully withdraw an aliquot from the clear supernatant. Immediately dilute the aliquot with the mobile phase to a concentration within the pre-established calibration range of the HPLC method. This step is critical to prevent precipitation upon temperature change or solvent evaporation.

• Quantification via HPLC-UV: Analyze the diluted samples using a validated, stability-indicating HPLC-UV method. The concentration of the API is determined by comparing the peak area to a standard calibration curve.

Diagram: Experimental Workflow

The following diagram outlines the logical flow of the shake-flask solubility determination protocol.

Caption: Workflow for Thermodynamic Solubility Determination.

Data Presentation and Interpretation

Quantitative solubility data should be presented clearly to facilitate comparison and interpretation. The following table provides a template with hypothetical data for 2-Fluoromethyl-2-amino-3-pentenenitrile, grounded in typical observations for fluorinated small molecules.

Table 1: Solubility Profile of 2-Fluoromethyl-2-amino-3-pentenenitrile at 25 °C

Solvent	Dielectric Constant (ε)	Hansen Parameters (MPa⁰.⁵)[20][21]	Solubility (mg/mL)	Solubility (Molar)
δD	δP	δH
DMSO	47.2	18.4	16.4	10.2
DMF	36.7	17.4	13.7	11.3
Acetonitrile	37.5	15.3	18.0	6.1
THF	7.6	16.8	5.7	8.0

Interpretation of Results:

• High Solubility in DMSO and DMF: The exceptional solubility in DMSO and DMF is expected. Both are highly polar solvents with significant hydrogen bond accepting capabilities (from the sulfoxide and amide carbonyl groups, respectively), which can effectively solvate the amino and nitrile groups of the solute.

• Moderate Solubility in Acetonitrile: While highly polar, acetonitrile is a weaker hydrogen bond acceptor than DMSO or DMF.[20] This likely accounts for the reduced, yet still significant, solubility.

• Lower Solubility in THF: THF has a much lower dielectric constant and weaker polarity and hydrogen bonding parameters, making it a less effective solvent for this polar, H-bond-donating molecule.

The data suggests that the solute-solvent interactions are dominated by a combination of polarity (dipole-dipole forces) and hydrogen bonding.

Diagram: Solute-Solvent Interaction Factors

This diagram illustrates the key molecular features influencing the dissolution process.

Caption: Key Intermolecular Forces Driving Solubility.

Conclusion and Future Directions

This guide has established a robust framework for the comprehensive evaluation of the solubility of 2-Fluoromethyl-2-amino-3-pentenenitrile in polar aprotic solvents. The molecule is predicted to exhibit high solubility in highly polar, strong hydrogen bond accepting solvents like DMSO and DMF, with solubility decreasing as these solvent properties diminish.

The provided shake-flask protocol represents a field-proven, self-validating method for obtaining high-quality equilibrium solubility data essential for informed decision-making in drug development.

Future work should include:

• Temperature Dependence Studies: Evaluating solubility at different temperatures to understand the thermodynamics of dissolution (endothermic vs. exothermic).[6][22][23]

• Solubility in Mixed-Solvent Systems: Investigating solubility in binary solvent systems, which are common in processing and formulation.

• Kinetic Solubility Assessment: Performing high-throughput kinetic solubility tests for early-stage screening purposes.[1][24]

By systematically applying the principles and methods outlined herein, researchers can confidently characterize the solubility of novel chemical entities, accelerating their path through the development pipeline.

References

• O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry.
• AiFChem. (2025). Fluorine in Pharmaceuticals: Key Properties & Drug Development. AiFChem Website.
• Wikipedia. (n.d.). Biological aspects of fluorine. Wikipedia.
• Life Chemicals. (2022). Compound solubility measurements for early drug discovery.
• Yadav, P., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of the Indian Chemical Society.
• Apollo Scientific. (2026).
• Wikipedia. (n.d.). Solubility. Wikipedia.
• SciSpace. (n.d.).
• Software for Chemistry & Materials (SCM). (n.d.). COSMO-RS | Thermodynamics & Solubility Prediction Software. SCM Website.
• Eckert, F., & Klamt, A. (2015). Solubility prediction, solvate and cocrystal screening as tools for rational crystal engineering. Journal of Pharmaceutical Sciences.
• Lazzari, F., et al. (2024). A hybrid approach to aqueous solubility prediction using COSMO-RS and machine learning.
• American Pharmaceutical Review. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review.
• Klamt, A. (n.d.). Prediction of Solubility with COSMO-RS. Zenodo.
• Sam, S., & Sadiq, N.M. (2022). Biochemistry, Dissolution and Solubility.
• Chem LibreTexts. (n.d.). Solubility. Chem LibreTexts.
• Yalkowsky, S.H. (2016). Principles of Solubility.
• DuPont. (n.d.). Hansen Solubility Parameter System.
• BMG LABTECH. (2023).
• Pharma Excipients. (2025).
• Abbott, S. (n.d.). Hansen Solubility Parameters (HSP) | Practical Adhesion Science. Prof Steven Abbott Website.
• WuXi AppTec. (2024). 4 Ways Drug Solubility Testing Helps Discovery & Development. WuXi AppTec Content Hub.
• Solve Scientific. (2007). High Throughput Measurement of Compound Solubility and Physical Form with BMI.
• Wolfram Data Repository. (2020). Hansen Solubility Parameters.
• Hansen, C.M. (n.d.). Hansen Solubility Parameters. Official HSP Website.
• Wikipedia. (n.d.). Hansen solubility parameter. Wikipedia.
• Chemistry Steps. (2021). Solubility of Organic Compounds. Chemistry Steps.

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Electronic Properties, Dipole Moment, and Mechanistic Utility of 2-Fluoromethyl-2-amino-3-pentenenitrile

A Technical Whitepaper for Drug Development Professionals and Computational Chemists

Executive Summary

2-Fluoromethyl-2-amino-3-pentenenitrile is a densely functionalized aliphatic nitrile that serves as a critical synthetic intermediate in the development of mechanism-based (suicide) inhibitors. Specifically, it is the direct precursor to α -fluoromethyl amino acids, such as α -fluoromethyl-dehydroornithine, which are designed to irreversibly inhibit pyridoxal 5'-phosphate (PLP)-dependent enzymes like aromatic L-amino acid decarboxylase (AADC)[1].

For researchers in rational drug design, understanding the electronic properties and dipole moment of this intermediate is paramount. These physicochemical traits dictate the molecule's reactivity during synthesis, its chromatographic behavior during purification, and the ultimate pharmacodynamic efficacy of its downstream derivatives.

Electronic Properties and Molecular Orbital Framework

The chemical behavior of 2-fluoromethyl-2-amino-3-pentenenitrile is governed by the extreme electron-withdrawing nature of the substituents localized at the α -carbon (C2).

• Inductive Effects (-I): The C2 carbon is tetrahedrally bonded to a nitrile (-C ≡ N), a fluoromethyl group (-CH 2​ F), an amine (-NH 2​ ), and a propenyl group. The cumulative inductive effect severely depletes the electron density at C2.

• Frontier Molecular Orbitals (FMOs):

  • HOMO (Highest Occupied Molecular Orbital): Primarily localized on the non-bonding lone pair of the amino nitrogen, with secondary contributions from the π -system of the C3=C4 double bond. The strong -I effect of the adjacent -CF and -CN groups lowers the energy of the HOMO, rendering the amine significantly less nucleophilic than typical aliphatic amines.

  • LUMO (Lowest Unoccupied Molecular Orbital): Highly delocalized across the nitrile π∗ antibonding orbital and the C-F σ∗ orbital. This low-lying LUMO makes the molecule highly susceptible to nucleophilic attack or reductive cleavage, a property directly exploited in its role as a suicide inhibitor precursor[2].

Dipole Moment Determination and Conformational Landscape

The macroscopic dipole moment ( μ ) of 2-fluoromethyl-2-amino-3-pentenenitrile is a vector sum of its highly polarized bonds. Because the molecule possesses a chiral center at C2 and a freely rotatable C2-C3 bond, it exists as a dynamic mixture of conformers, each exhibiting a distinct dipole moment.

Primary Vector Components:

• μC≡N​≈3.9 D (Directed toward Nitrogen)

• μC−F​≈1.4 D (Directed toward Fluorine)

• μC−N​≈0.8 D (Amine lone pair contribution)

When the -C ≡ N and -CH 2​ F groups are oriented anti to one another, their dipole vectors partially cancel out. Conversely, in gauche conformations, the vectors align constructively, resulting in a highly polar molecule.

Table 1: Theoretical Conformational Dipole Moments (Calculated approximations via DFT B3LYP/6-31G for α -cyano- α -fluoromethyl systems)*

Conformer Alignment (C-CN vs C-F)	Relative Energy (kcal/mol)	Estimated Dipole Moment ( μ )	Dominant Intermolecular Interaction
Anti	0.0 (Global Minimum)	2.8 - 3.1 D	Intramolecular H-bonding (Amine-Nitrile)
Gauche (+60°)	+1.2	4.2 - 4.5 D	Strong Dipole-Dipole
Gauche (-60°)	+1.5	4.0 - 4.3 D	Strong Dipole-Dipole

Experimental Protocols & Workflows

To empirically validate these properties, researchers must synthesize the compound and subject it to rigorous physical chemistry characterization. The following protocols are designed as self-validating systems to ensure scientific integrity.

Protocol 1: Synthesis and Isolation

This protocol leverages a Strecker-type multicomponent condensation, proven effective for generating α -fluorinated aminoacetonitriles[1].

• Grignard Preparation: Under a strict nitrogen atmosphere, prepare propenyl magnesium bromide by reacting magnesium turnings (400 mmol) with freshly distilled 1-bromo-1-propene (200 mmol) in 200 mL of dry tetrahydrofuran (THF)[3].

• Ketimine Formation: Cool the Grignard reagent to -40 °C. Dropwise, add fluoroacetonitrile (200 mmol) in 70 mL THF over 15 minutes[3].

  • Causality Check: Maintaining a low temperature (-40 °C) is critical to suppress the highly exothermic polymerization of the nitrile and to stabilize the transient ketimine intermediate before cyanation.

• Cyanation: Pour the reaction mixture into an aqueous solution containing sodium cyanide (40 g) and ammonium chloride (59 g) in 400 mL water. Stir for 1 hour at room temperature[3].

  • Causality Check: Ammonium chloride serves as a mild proton source. This is essential to protonate the intermediate imine, activating it for nucleophilic attack by the cyanide ion without hydrolyzing the sensitive fluoromethyl group[1].

• Extraction: Saturate the aqueous layer with NaCl, separate the THF layer, and evaporate under reduced pressure. Dissolve the residue in diethyl ether, wash with water, dry over sodium sulfate, and evaporate to yield the crude product as a 1:1 cis/trans dark oil[1][3].

• Self-Validation via NMR (Quality Control): To ensure the integrity of the synthesized intermediate before downstream application, perform 1 H and 19 F NMR spectroscopy. The presence of a doublet of narrow doublets at δ 1.94 (cis) and δ 1.80 (trans) validates the methyl group, while the distinct C-F splitting confirms the fluoromethyl integration[1]. This internal QC step guarantees the structural premise for subsequent dipole moment calculations.

Protocol 2: Computational Workflow for Dipole Moment Validation

• Initial Geometry Optimization: Input the cis and trans structures into a quantum chemistry package. Perform a conformational search using Molecular Mechanics (e.g., MMFF94) to identify the anti and gauche rotamers.

• DFT Optimization: Optimize the lowest-energy conformers using Density Functional Theory at the B3LYP/6-311+G(d,p) level of theory.

• Property Extraction: Extract the exact dipole moment vectors ( μx​,μy​,μz​ ) from the output file to validate the theoretical ranges provided in Table 1.

Fig 1: Experimental synthesis and computational validation workflow for the target nitrile.

Mechanistic Utility in Drug Development

The electronic properties of this intermediate are not merely academic; they are the functional basis for its use in rational drug design. When 2-fluoromethyl-2-amino-3-pentenenitrile is hydrolyzed and structurally modified into its corresponding amino acid, it acts as a suicide inhibitor of PLP-dependent enzymes[2].

The Causality of Irreversible Inhibition:

• The resulting α -fluoromethyl amino acid forms a Schiff base with the enzyme's PLP cofactor.

• Enzymatic decarboxylation generates a carbanion at the α -carbon.

• Because the fluorine atom is highly electronegative and possesses an accessible σ∗ orbital (LUMO), the transient carbanion rapidly expels the fluoride ion (acting as an excellent leaving group).

• This elimination generates a highly reactive electrophilic Michael acceptor (an enamine-imine intermediate) covalently bound within the active site, irreversibly inactivating the target enzyme[2].

Fig 2: Mechanism of PLP-dependent enzyme suicide inhibition by α-fluoromethyl derivatives.

References

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In Silico Analysis of 2-Fluoromethyl-2-amino-3-pentenenitrile: A Technical Guide to Molecular Docking in Peptide-Based Drug Discovery

Abstract

This technical guide provides an in-depth walkthrough of an in silico molecular docking study of 2-Fluoromethyl-2-amino-3-pentenenitrile. This molecule is investigated as a potential precursor for a novel fluorinated amino acid designed to be incorporated into a peptide inhibitor targeting the MDM2-p53 protein-protein interaction, a critical nexus in cancer biology. This document is intended for researchers, scientists, and drug development professionals, offering both a practical, step-by-step protocol and the underlying scientific rationale for key experimental decisions. We will navigate the entire molecular docking workflow, from ligand and protein preparation to the analysis and validation of docking results, underscoring the principles of scientific integrity and causality in computational drug design.

Introduction: The Rationale for Fluorination in Peptide-Based Inhibitors and the MDM2-p53 Target

The inhibition of protein-protein interactions (PPIs) has emerged as a promising frontier in drug discovery, particularly in oncology.[1][2][3][4] Many of these interactions are mediated by relatively large and flat interfaces, making them challenging targets for traditional small molecules.[5] Peptide-based inhibitors, which can mimic the binding motifs of one of the protein partners, offer a compelling alternative.[6][7] However, native peptides often suffer from poor metabolic stability and cell permeability.

The incorporation of non-canonical, fluorinated amino acids into peptides is a well-established strategy to overcome these limitations.[1][8][9] The unique physicochemical properties of fluorine, such as its high electronegativity and ability to form strong carbon-fluorine bonds, can enhance proteolytic resistance, modulate conformation, and improve binding affinity.[1][8][10]

This guide focuses on the hypothetical application of 2-Fluoromethyl-2-amino-3-pentenenitrile as a synthetic precursor to a novel fluorinated amino acid. The therapeutic target selected for this case study is the critical interaction between the MDM2 oncoprotein and the p53 tumor suppressor.[8][11][12] MDM2 is a primary negative regulator of p53, and its overexpression in many cancers leads to the suppression of p53's tumor-suppressive functions.[5][11][12] Therefore, inhibiting the MDM2-p53 interaction to reactivate p53 is a validated therapeutic strategy.[8][11][13]

This in silico study will explore the potential of our novel fluorinated amino acid, derived from 2-Fluoromethyl-2-amino-3-pentenenitrile, to enhance the binding of a known p53-derived peptide inhibitor to MDM2.

The Ligand of Interest: 2-Fluoromethyl-2-amino-3-pentenenitrile

The subject of our investigation is (3E)-2-amino-2-(fluoromethyl)-3-pentenenitrile. Its synthesis has been reported via a Grignard addition reaction on fluoroacetonitrile, and it serves as a key intermediate in the synthesis of 2,5-diamino-2-fluoromethyl-3(E)-pentenoic acid.[11]

Property	Value	Source
Molecular Formula	C6H9FN2	[14]
Molecular Weight	128.15 g/mol	[14]
SMILES	C\C=C\C(N)(CF)C#N	[14]
InChIKey	OYFLWBBZCSCSAM-NSCUHMNNBL	[14]

For the purpose of this study, we will computationally modify this precursor into a hypothetical fluorinated amino acid that can be incorporated into a peptide chain. This will involve the conceptual hydrolysis of the nitrile group to a carboxylic acid and subsequent modifications to form a peptide bond.

The Macromolecular Target: Human MDM2

The selection of a high-quality crystal structure of the target protein is paramount for a successful molecular docking study. For this investigation, we will utilize the crystal structure of the N-terminal domain of human MDM2 in complex with a p53-derived peptide.

PDB ID	Description	Resolution	Reference
1YCR	Crystal structure of the human MDM2 oncoprotein bound to the p53 tumor suppressor transactivation domain	2.60 Å	[15]

This structure provides a detailed view of the binding site and the key interactions between MDM2 and the p53 peptide, which will serve as a reference for our docking study.[15]

In Silico Molecular Docking Workflow

The following sections detail the step-by-step methodology for the molecular docking study. This workflow is designed to be a self-validating system, with checks and balances at each stage to ensure the scientific rigor of the results.

Ligand Preparation

The initial 2D structure of our hypothetical fluorinated amino acid, derived from 2-Fluoromethyl-2-amino-3-pentenenitrile, will be sketched and converted to a 3D conformation. This process involves several critical steps:

• 2D to 3D Conversion: The 2D chemical structure will be converted into a 3D structure using molecular modeling software such as ChemDraw or MarvinSketch.

• Energy Minimization: The initial 3D structure will be subjected to energy minimization to obtain a low-energy, stable conformation. This is typically performed using force fields like MMFF94 or AMBER.

• Addition of Hydrogens: Hydrogen atoms, which are often omitted in 2D representations, will be added to the structure.

• Charge Assignment: Partial charges will be assigned to each atom. The Gasteiger-Hückel method is a commonly used approach for this step.

• File Format Conversion: The prepared ligand will be saved in a format compatible with the chosen docking software, such as .mol2 or .pdbqt.

Protein Preparation

The crystal structure of MDM2 (PDB ID: 1YCR) requires several preparation steps before it is suitable for docking.

• Removal of Non-essential Molecules: Water molecules, co-solvents, and any co-crystallized ligands are typically removed from the PDB file.[16]

• Addition of Hydrogen Atoms: Similar to the ligand, hydrogen atoms are added to the protein structure.[16]

• Charge and Atom Type Assignment: Appropriate charges and atom types are assigned to all atoms in the protein.

• Handling Missing Residues and Loops: The PDB file will be inspected for any missing residues or loops. If present, these will be modeled using tools like SWISS-MODEL or Modeller.[9]

• Protonation of Titratable Residues: The protonation states of ionizable residues (e.g., Histidine, Aspartic Acid, Glutamic Acid) will be predicted at a physiological pH (typically 7.4).

Molecular Docking Protocol

With the prepared ligand and protein, the molecular docking simulation can be performed. This guide will outline the use of a widely accepted docking program like AutoDock Vina.

• Grid Box Definition: A grid box is defined around the binding site of the protein.[17] For this study, the grid box will be centered on the co-crystallized p53 peptide in the 1YCR structure to ensure the docking search is focused on the relevant binding pocket.

• Docking Algorithm: AutoDock Vina employs a Lamarckian Genetic Algorithm to explore the conformational space of the ligand within the defined grid box.[18]

• Scoring Function: A scoring function is used to estimate the binding affinity of each generated pose.[19] The scoring function in AutoDock Vina provides a binding energy value in kcal/mol, where a more negative value indicates a stronger predicted binding affinity.[2][3]

• Generation of Docked Poses: The docking software will generate a series of possible binding poses for the ligand, each with a corresponding binding energy score.

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An In-Depth Technical Guide to the Pharmacokinetic Profiling of 2-Fluoromethyl-2-amino-3-pentenenitrile Derivatives

Introduction: Strategic Importance of Pharmacokinetic Profiling

In modern drug discovery, the adage "a potent molecule is not necessarily a drug" holds profound truth. The journey from a promising chemical entity to a viable therapeutic is critically dependent on its pharmacokinetic (PK) profile—how the body absorbs, distributes, metabolizes, and excretes (ADME) the compound.[1][2] This guide provides a comprehensive framework for the preclinical pharmacokinetic characterization of a novel class of compounds: 2-Fluoromethyl-2-amino-3-pentenenitrile derivatives.

The nitrile group is a versatile functional group increasingly incorporated into pharmaceuticals to enhance binding affinity and improve metabolic stability.[3] Its inclusion can lead to better pharmacokinetic parameters, including increased systemic exposure and longer half-lives.[3][4][5] The α-fluoromethyl group is a bioisostere often used to block metabolic oxidation at a susceptible position, thereby enhancing the compound's stability and bioavailability. The combination of these moieties presents a unique chemical scaffold with significant therapeutic potential, but also specific challenges for ADME profiling.

This document serves as a technical guide for researchers, scientists, and drug development professionals. It is designed not as a rigid template, but as a logical, field-tested workflow. We will move from high-throughput in vitro assays that enable rapid compound prioritization to resource-intensive in vivo studies that provide definitive pharmacokinetic parameters.[6][7] Each section explains the causality behind experimental choices, providing not just the "how" but the critical "why," ensuring a scientifically rigorous and self-validating approach to characterizing this promising class of molecules.

Part I: In Vitro ADME Profiling – Building the Foundation

The initial phase of PK profiling focuses on a suite of in vitro assays designed to rapidly screen and rank-order compounds.[2][7] These assays are cost-effective and provide crucial early insights into potential liabilities, guiding the design-make-test-analyze (DMTA) cycle.[1][6]

Section 1.1: Permeability and Absorption Potential

For orally administered drugs, crossing the intestinal epithelium is the first major hurdle. We use two complementary assays to predict this absorption potential.

Scientific Rationale: The Caco-2 permeability assay is considered the "gold standard" for predicting human intestinal absorption, as the differentiated cell monolayer mimics the intestinal barrier, complete with tight junctions and active transporters like P-glycoprotein (P-gp).[8][9][10] The Parallel Artificial Membrane Permeability Assay (PAMPA) is a simpler, cell-free model that specifically measures passive diffusion, offering a high-throughput method to rank compounds based on this fundamental property.[11][12][13] Using both provides a comprehensive picture of both passive and active transport mechanisms.[10]

Mandatory Visualization: Permeability Assessment Workflow

Caption: Workflow for assessing compound permeability.

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture: Caco-2 cells are seeded onto semipermeable filter inserts in multi-well plates and cultured for 21 days to allow for differentiation into a polarized monolayer.[10][14]

• Monolayer Integrity Check: Transepithelial Electrical Resistance (TEER) is measured to ensure the integrity of the cell monolayer. TEER values must exceed a predefined threshold (e.g., ≥200 Ω·cm²) for the monolayer to be suitable for the assay.[10][15]

• Bidirectional Transport Study:

  • A-to-B Transport (Apical to Basolateral): The test compound is added to the apical (donor) side, mimicking the gut lumen. Samples are collected from the basolateral (receiver) side at specified time points (e.g., 30, 60, 90, 120 minutes).[9][15]

  • B-to-A Transport (Basolateral to Apical): In a parallel experiment, the compound is added to the basolateral side to assess active efflux.[9]

• Quantification: The concentration of the compound in the collected samples is determined by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: The apparent permeability coefficient (Papp) is calculated. An efflux ratio (Papp B-A / Papp A-B) greater than 2 suggests the compound is a substrate for efflux transporters like P-gp.[9]

Data Presentation: Permeability Profile of Derivatives

Compound ID	PAMPA Pe (10⁻⁶ cm/s)	Caco-2 Papp (A-B) (10⁻⁶ cm/s)	Caco-2 Efflux Ratio	Predicted Absorption
FAMP-001	15.2	12.5	1.1	High
FAMP-002	1.1	0.8	1.3	Low
FAMP-003	18.5	2.1	8.8	Low (P-gp Substrate)
Propranolol	>10	>15	<1.5	High (Control)
Atenolol	<2	<1	<1.5	Low (Control)

Section 1.2: Metabolic Stability Assessment

A primary determinant of a drug's half-life and oral bioavailability is its susceptibility to metabolism, predominantly by cytochrome P450 (CYP) enzymes in the liver.

Scientific Rationale: The Human Liver Microsomal (HLM) stability assay is a cornerstone of early ADME testing.[2] Microsomes are vesicles of the endoplasmic reticulum containing a high concentration of Phase I metabolic enzymes (CYPs).[16] This assay provides a rapid assessment of a compound's intrinsic clearance (Clint), the rate at which the liver would clear the drug in the absence of blood flow limitations. While the α-fluoromethyl group is designed to be metabolically robust, this assay will reveal any other metabolic "soft spots" on the molecule.

Experimental Protocol: Human Liver Microsome (HLM) Stability Assay

• Preparation: A reaction mixture is prepared containing pooled HLMs (e.g., 0.5 mg/mL protein) in a phosphate buffer (pH 7.4). The test compound (e.g., 1 µM final concentration) is added.[16]

• Initiation: The mixture is pre-warmed to 37°C. The metabolic reaction is initiated by adding an NADPH-regenerating system, which provides the necessary cofactor for CYP enzyme activity.[17][18]

• Time Course Sampling: Aliquots are taken at multiple time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: The reaction in each aliquot is immediately stopped by adding ice-cold acetonitrile containing an internal standard.[16][18] This also precipitates the microsomal proteins.

• Sample Processing: The samples are centrifuged to pellet the precipitated protein.

• LC-MS/MS Analysis: The supernatant, containing the remaining parent compound, is analyzed by LC-MS/MS to quantify the parent compound concentration at each time point.[16]

• Data Analysis: The percentage of the parent compound remaining is plotted against time. The in vitro half-life (t½) is determined from the slope of the natural log plot, and this is used to calculate the intrinsic clearance (Clint).[16]

Data Presentation: Metabolic Stability of Derivatives

Compound ID	In Vitro t½ (min)	Intrinsic Clearance (µL/min/mg protein)	Predicted In Vivo Clearance
FAMP-001	15	92.4	High
FAMP-002	>60 (No decline)	<11.6	Low
FAMP-003	45	30.8	Moderate
Verapamil	<10	>138.6	High (Control)
Warfarin	>60	<11.6	Low (Control)

Section 1.3: Distribution Characteristics - Plasma Protein Binding (PPB)

Once absorbed, a drug distributes throughout the body, and its ability to reach the target site is governed by its binding to plasma proteins.

Scientific Rationale: Only the unbound (free) fraction of a drug is pharmacologically active and available to be metabolized or excreted.[19] Highly protein-bound drugs may have a longer half-life but lower efficacy.[19][20] Therefore, determining the fraction of unbound drug (fu) is essential. Rapid Equilibrium Dialysis (RED) is the gold standard method for this measurement, as it is less prone to the experimental artifacts seen with other methods like ultrafiltration.[19][20][21]

Mandatory Visualization: Equilibrium Dialysis Principle

Caption: Principle of Plasma Protein Binding by Equilibrium Dialysis.

Experimental Protocol: Rapid Equilibrium Dialysis (RED)

• Preparation: The test compound is spiked into plasma (human, rat, etc.) at a known concentration (e.g., 1 µM).[19]

• Loading the Device: The plasma containing the compound is added to one chamber of the RED device, and an isotonic buffer (PBS, pH 7.4) is added to the adjacent chamber. The chambers are separated by a semipermeable membrane with a molecular weight cutoff (e.g., 12-14 kDa) that retains proteins but allows small molecules to pass.[19][20]

• Incubation: The sealed device is incubated at 37°C with shaking for 4-6 hours to allow the free drug to reach equilibrium across the membrane.[19][21]

• Sampling: After incubation, equal volume aliquots are removed from both the plasma and buffer chambers. To avoid analytical artifacts, the buffer sample is mixed with blank plasma, and the plasma sample is mixed with buffer (matrix matching).[19]

• LC-MS/MS Analysis: The concentrations of the compound in both matrix-matched samples are determined by LC-MS/MS.

• Calculation: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber. Percent bound is calculated as (1 - fu) * 100.

Section 1.4: Potential for Drug-Drug Interactions (DDI)

Assessing a compound's potential to inhibit CYP enzymes is a critical regulatory requirement.[1][22] Inhibition can lead to dangerous drug-drug interactions (DDIs) by elevating the plasma levels of co-administered drugs.[23][24]

Scientific Rationale: This assay evaluates the ability of the 2-fluoromethyl-2-amino-3-pentenenitrile derivatives to inhibit the activity of major human CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4), which are responsible for the metabolism of most marketed drugs.[22] By incubating human liver microsomes with a known CYP-specific substrate and a range of concentrations of the test compound, we can determine the IC50 value—the concentration of inhibitor required to reduce enzyme activity by 50%. This value is a key indicator of DDI potential.[25]

Experimental Protocol: CYP Inhibition Assay (IC50 Determination)

• Reaction Mixture: For each CYP isoform, a reaction is prepared in a 96-well plate containing HLMs, a specific probe substrate for that isoform, and the test compound at various concentrations (e.g., 0.1 to 100 µM).

• Initiation and Incubation: The reaction is initiated with an NADPH regenerating system and incubated at 37°C for a short, predetermined time (e.g., 10-15 minutes).

• Termination: The reaction is quenched with ice-cold acetonitrile.

• LC-MS/MS Analysis: Samples are analyzed by LC-MS/MS to quantify the formation of the specific metabolite from the probe substrate.

• Data Analysis: The rate of metabolite formation is compared to a vehicle control (no inhibitor). The percent inhibition is plotted against the test compound concentration, and the IC50 value is determined using a four-parameter logistic fit.

Data Presentation: CYP Inhibition Profile

Compound ID	CYP1A2 IC50 (µM)	CYP2C9 IC50 (µM)	CYP2C19 IC50 (µM)	CYP2D6 IC50 (µM)	CYP3A4 IC50 (µM)	DDI Risk
FAMP-001	>50	12.5	>50	28.1	8.9	Moderate
FAMP-002	>50	>50	>50	>50	>50	Low
FAMP-003	4.2	33.7	15.2	41.0	1.1	High

Part II: In Vivo Pharmacokinetic Studies – The Confirmation

While in vitro assays are excellent for screening, in vivo studies are required to understand how these properties integrate in a whole biological system and to determine key PK parameters like bioavailability and half-life.[26]

Section 2.1: Study Design and Execution

Scientific Rationale: The choice of animal model, dose, and route of administration is critical for generating relevant data. The Sprague-Dawley rat is a commonly used model in non-clinical PK studies due to its well-characterized physiology and metabolism.[26][27] An intravenous (IV) dose is administered to determine clearance and volume of distribution directly, while an oral (PO) dose is used to assess oral bioavailability (F%).[26] Using at least two dose levels helps assess dose proportionality.[28]

Experimental Protocol: Rat Pharmacokinetic Study

• Animal Model: Male Sprague-Dawley rats (n=3-4 per group) with surgically implanted jugular vein catheters for serial blood sampling.

• Dosing Groups:

  • Group 1 (IV): A single intravenous bolus dose (e.g., 2 mg/kg) administered via the tail vein.

  • Group 2 (PO): A single oral gavage dose (e.g., 10 mg/kg) administered in a suitable vehicle.

• Blood Sampling: Serial blood samples (~100 µL) are collected from the jugular vein catheter at pre-defined time points (e.g., pre-dose, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours post-dose). Samples are collected into tubes containing an anticoagulant (e.g., K2-EDTA) and immediately placed on ice.

• Plasma Preparation: Blood samples are centrifuged (e.g., 2000 x g for 10 min at 4°C) to separate plasma. The plasma is transferred to clean tubes and stored at -80°C pending analysis.

Section 2.2: Bioanalytical Method Validation

Scientific Rationale: The trustworthiness of any PK study hinges entirely on the quality of the bioanalytical data.[29] A robust, validated LC-MS/MS method is required to accurately and precisely quantify the drug concentration in plasma. Validation is performed according to regulatory guidelines (e.g., FDA or ICH M10) and must demonstrate specificity, linearity, accuracy, precision, and stability.[30][31][32]

Key Validation Parameters:

• Specificity & Selectivity: The ability to detect the analyte without interference from endogenous matrix components.[31]

• Calibration Curve: A linear relationship between concentration and instrument response, with acceptance criteria for back-calculated concentrations (e.g., within ±15% of nominal, ±20% at the LLOQ).[32]

• Accuracy & Precision: Assessed at multiple Quality Control (QC) levels (low, mid, high). Accuracy should be within 85-115% of nominal values, and precision (%CV) should not exceed 15%.[33][34]

• Stability: Analyte stability is confirmed under various conditions: bench-top, freeze-thaw cycles, and long-term storage.

Section 2.3: Data Analysis and Interpretation

Scientific Rationale: Non-compartmental analysis (NCA) is a standard method used to calculate key PK parameters directly from the plasma concentration-time data without assuming a specific physiological model.[29][35][36] This robust approach provides the essential parameters needed to evaluate the compound's profile.[29]

Mandatory Visualization: PK Data Analysis Workflow

Caption: Workflow for Non-Compartmental Analysis (NCA) of PK data.

Key Pharmacokinetic Parameters Calculated via NCA:

• Cmax: Maximum observed plasma concentration.[29]

• Tmax: Time at which Cmax is observed.[29]

• AUC (Area Under the Curve): A measure of total drug exposure over time.[37]

• t½ (Half-life): The time required for the plasma concentration to decrease by half.[36]

• CL (Clearance): The volume of plasma cleared of the drug per unit of time.

• Vd (Volume of Distribution): The apparent volume into which the drug distributes in the body.

• F% (Oral Bioavailability): The fraction of the oral dose that reaches systemic circulation, calculated as (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.[37]

Data Presentation: In Vivo Pharmacokinetic Parameters in Rat

Parameter (Unit)	FAMP-002 (IV Dose: 2 mg/kg)	FAMP-002 (PO Dose: 10 mg/kg)
Cmax (ng/mL)	1250	850
Tmax (h)	0.08	1.0
AUC_last (ng·h/mL)	3150	7900
t½ (h)	4.5	4.8
CL (mL/min/kg)	10.5 (Low)	-
Vd_ss (L/kg)	3.8 (Moderate)	-
F% (Oral Bioavailability)	-	50%

Interpretation: The data for FAMP-002, which showed high stability and low DDI risk in vitro, translates to a favorable in vivo profile in the rat. It exhibits low clearance (consistent with high metabolic stability), moderate distribution, and good oral bioavailability of 50%. This integrated data provides strong validation for advancing this candidate to further preclinical development.

Conclusion

The pharmacokinetic profiling of 2-fluoromethyl-2-amino-3-pentenenitrile derivatives requires a systematic, multi-faceted approach. By logically progressing from high-throughput in vitro ADME assays to definitive in vivo pharmacokinetic studies, researchers can build a comprehensive understanding of a compound's behavior. This guide outlines a self-validating framework where in vitro data on permeability, metabolism, and protein binding provides a mechanistic basis for interpreting the integrated in vivo outcomes of clearance, distribution, and bioavailability. This rigorous, evidence-based approach is essential for identifying and optimizing drug candidates with the highest probability of success in clinical development.

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Toxicological Profiling and Safe Handling Protocols for 2-Fluoromethyl-2-amino-3-pentenenitrile (CAS: 86921-72-4)

Executive Summary

In the landscape of modern drug discovery, fluorinated aminonitriles represent a class of highly valuable, yet toxicologically complex, synthetic intermediates. Specifically, 2-Fluoromethyl-2-amino-3-pentenenitrile (CAS: 86921-72-4) is a critical precursor utilized in the preparation of mechanism-based (suicide) inhibitors of pyridoxal phosphate (PLP)-dependent enzymes, such as ornithine decarboxylase[1].

As a Senior Application Scientist, I approach this compound not merely as a line item on an inventory sheet, but as a reactive system. Its toxicity is not static; it is metabolically driven. This whitepaper synthesizes the structural activity relationship (SAR) of its toxicity, provides foundational Material Safety Data Sheet (MSDS) metrics, and establishes self-validating experimental protocols for safe handling and in vitro profiling.

Chemical Identity & Physical Properties

Understanding the physical state of the compound is the first step in risk mitigation. The compound typically presents as a lipophilic oil, which significantly increases the risk of dermal absorption compared to crystalline intermediates[2].

Table 1: Chemical Identity and Physical Properties

Property	Value
Chemical Name	2-amino-2-(fluoromethyl)pent-3-enenitrile
CAS Number	86921-72-4
Molecular Formula	C₆H₉FN₂
Molecular Weight	128.15 g/mol
Appearance	Slightly yellow to dark colored oil[1]
Solubility	Soluble in dichloromethane, diethyl ether, THF[1]
Reactivity	Contains an allylic system, a primary amine, and a nitrile

Mechanistic Toxicology & SAR

The toxicity of 2-Fluoromethyl-2-amino-3-pentenenitrile is driven by two distinct pharmacophores, leading to a dual-pathway mechanism of cellular injury:

• The α-Aminonitrile Motif (Metabolic Cyanide Release): Unlike aliphatic nitriles which are generally robust and excreted unchanged, α-aminonitriles bearing adjacent protons are highly susceptible to hepatic metabolism[3]. Cytochrome P450 (CYP450) enzymes oxidize the amine, forming an unstable iminium ion or cyanohydrin intermediate. This intermediate rapidly collapses, ejecting free cyanide (CN⁻) into the intracellular space[4]. The released cyanide binds with high affinity to the ferric iron (Fe³⁺) in cytochrome c oxidase (Complex IV), halting oxidative phosphorylation and inducing rapid cellular hypoxia[5].

• The Fluoromethyl Group (Alkylation): Designed to mimic natural amino acids, the fluoromethyl moiety can act as a suicide substrate. Upon binding to PLP-dependent enzymes, the elimination of the fluoride ion generates a highly reactive Michael acceptor, leading to irreversible covalent alkylation of the enzyme[1].

Figure 1: Dual-pathway mechanistic toxicology of 2-Fluoromethyl-2-amino-3-pentenenitrile.

MSDS & GHS Classification Profile

Due to the specialized nature of this intermediate, standard commercial MSDS sheets often extrapolate data from generic nitriles[6]. Based on its structural liabilities and empirical data from analogous α-aminonitriles, the following GHS classifications must be strictly applied in the laboratory.

Table 2: Estimated GHS Safety & Toxicity Profile

Hazard Class	GHS Category	Hazard Statement	Causality / Rationale
Acute Toxicity (Oral)	Category 3	H301: Toxic if swallowed	First-pass hepatic metabolism rapidly releases CN⁻[4].
Acute Toxicity (Dermal)	Category 3	H311: Toxic in contact with skin	Lipophilic oil nature facilitates rapid transdermal absorption.
Acute Toxicity (Inhal.)	Category 3	H331: Toxic if inhaled	Volatility of the free base oil allows vapor inhalation.
Skin Irritation	Category 2	H315: Causes skin irritation	Primary amine acts as a localized base and nucleophile.
Aquatic Toxicity	Category 1	H400: Very toxic to aquatic life	Nitrile hydrolysis in aqueous environments harms aquatic biota.

Experimental Protocols

To ensure scientific integrity, protocols must be self-validating and mechanistically sound. Below are the standard operating procedures for profiling the toxicity of this compound and managing its physical risks.

Protocol A: In Vitro Hepatotoxicity and Cyanide Trapping Assay

Causality: Standard cytotoxicity assays using immortalized cell lines (e.g., HEK293, HeLa) often fail to detect the toxicity of α-aminonitriles because they lack the necessary cytochrome P450 enzymes required to bioactivate the compound[4]. This protocol utilizes metabolically competent primary human hepatocytes to prevent false-negative safety data.

Step-by-Step Methodology:

• Cell Preparation: Thaw and plate cryopreserved primary human hepatocytes in collagen-coated 96-well plates at a density of 50,000 cells/well. Allow 24 hours for attachment.

• Self-Validation Control: Designate wells for a vehicle control (0.1% DMSO) and a positive control requiring CYP activation (e.g., Cyclophosphamide). This ensures the hepatocytes are metabolically active.

• Compound Dosing: Prepare a 10 mM stock of 2-Fluoromethyl-2-amino-3-pentenenitrile in DMSO. Dilute in hepatocyte maintenance medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

• Cyanide Trapping (Parallel Assay): To definitively prove the mechanism of toxicity, incubate the compound with human liver microsomes (HLM) supplemented with NADPH and a selective cyanide trapping agent (e.g., ¹³C¹⁵N-potassium cyanide). This forms stable adducts detectable via LC-MS/MS, quantifying the exact rate of cyanide ejection[4].

• Incubation & Readout: Incubate the hepatocyte plates for 24 hours at 37°C. Add CellTiter-Glo® reagent to measure intracellular ATP levels. A sharp drop in ATP correlates directly with cytochrome c oxidase inhibition by the released cyanide.

Protocol B: Laboratory Decontamination and Spill Management

Causality: Standard aqueous cleaning is insufficient for lipophilic nitriles and can inadvertently generate hydrogen cyanide (HCN) gas if the pH drops. Chemical inactivation must target both the nitrile group and any free cyanide in a strictly alkaline environment.

Step-by-Step Methodology:

• Containment: Immediately evacuate the area. Don a respirator with an organic vapor/acid gas cartridge, heavy-duty nitrile gloves, and a chemical suit.

• Absorption: Cover the liquid spill with a highly absorbent, non-combustible material (e.g., dry sand or vermiculite). Never use paper towels, as they provide no chemical neutralization and pose a flammability risk.

• Alkaline Verification (Self-Validating Step): Before applying the neutralizing agent, verify that the neutralizing solution has a pH > 10 using pH paper. An alkaline environment is critical to prevent the off-gassing of lethal HCN.

• Chemical Inactivation: Carefully apply a freshly prepared alkaline sodium hypochlorite solution (10% NaOCl in 0.1 M NaOH) over the absorbed spill. The hypochlorite oxidizes any free cyanide to the significantly less toxic cyanate (CNO⁻) and assists in hydrolyzing the nitrile.

• Collection: Allow 30 minutes of contact time for complete chemical destruction. Scoop the neutralized mixture into a high-density polyethylene (HDPE) hazardous waste container. Wash the surface with 1 M NaOH, followed by copious amounts of water.

References

To support the mechanistic claims and protocol standards outlined in this whitepaper, the following authoritative sources were utilized:

• Cyanide Trapping of Iminium Ion Reactive Metabolites: Implications for Clinical Hepatotoxicity Source: Chemical Research in Toxicology, ACS Publications URL:[Link]

• Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore Source: PubMed Central (PMC), National Institutes of Health (NIH) URL:[Link]

• Preparation of aminoacetonitrile derivatives (CA1164479A)

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• 6. Page loading... [guidechem.com]

Protocols & Analytical Methods

Protocol for synthesizing fluorinated amino acids using 2-Fluoromethyl-2-amino-3-pentenenitrile

Application Note: Synthesis of α-Fluoromethyl Amino Acids via 2-Fluoromethyl-2-amino-3-pentenenitrile Intermediates

Target Audience: Process Chemists, Drug Development Professionals, and Synthetic Researchers.

Scientific Context & Mechanistic Rationale

Fluorinated amino acids, specifically α-fluoromethyl derivatives, are critical in pharmaceutical development due to their role as mechanism-based (suicide) inhibitors of pyridoxal 5'-phosphate (PLP)-dependent enzymes, such as ornithine decarboxylase . The scalable synthesis of these inhibitors relies heavily on the generation of the intermediate 2-fluoromethyl-2-amino-3-pentenenitrile.

Handling the primary starting material, fluoroacetonitrile (FCH₂CN), presents significant synthetic challenges. Due to the extreme electronegativity of the fluorine atom, the α-protons of the nitrile are highly acidic. Conventional Grignard additions typically fail because the organometallic reagent acts as a base rather than a nucleophile, triggering α-deprotonation, rapid fluoride elimination, and subsequent polymerization .

To circumvent this, our protocol dictates a strictly temperature-controlled (-40 °C) Grignard addition to form a transient ketimine magnesium halide intermediate. Instead of hydrolyzing this intermediate to a ketone, it is immediately subjected to a modified Strecker synthesis using an aqueous sodium cyanide and ammonium chloride quench. The buffering capacity of NH₄Cl is the mechanistic linchpin here: it prevents the aqueous phase from becoming excessively alkaline, thereby stopping the irreversible hydrolysis of the ketimine and allowing the cyanide ion to selectively attack the iminium species to yield the target α-aminonitrile.

Reaction Pathway

Workflow for 2-amino-2-fluoromethyl-3-pentenenitrile synthesis and downstream functionalization.

Quantitative Reagent Data

Safety Note: Fluoroacetonitrile is a highly toxic and flammable liquid (Flash Point: -14 °C) . All operations must be conducted in a Class II fume hood using rigorous anhydrous techniques.

Table 1: Stoichiometry and Reagent Quantities (200 mmol Scale)

Material	MW ( g/mol )	Equivalents	Mass / Volume	Moles	Process Role
1-Bromo-1-propene	120.98	1.00	24.2 g	200 mmol	Grignard Precursor
Magnesium Turnings	24.31	2.00	9.8 g	400 mmol	Electron Donor
Fluoroacetonitrile	59.04	1.00	11.8 g	200 mmol	Electrophile
Sodium Cyanide	49.01	4.08	40.0 g	816 mmol	Cyanide Source
Ammonium Chloride	53.49	5.50	59.0 g	1100 mmol	Buffer / Proton Source
Tetrahydrofuran (THF)	72.11	-	270 mL	-	Anhydrous Solvent

Self-Validating Experimental Protocol

Phase 1: Preparation of Propenylmagnesium Bromide

• Under a strict nitrogen atmosphere, combine magnesium turnings (9.8 g) and freshly distilled 1-bromo-1-propene (24.2 g) in 200 mL of anhydrous THF.

• Causality: Fresh distillation of the halide is mandatory to remove oxidized impurities that poison the magnesium surface, while anhydrous THF prevents premature quenching of the organometallic species.

• In-Process Control (IPC) / Validation: The reaction is validated by a mild, sustained exotherm and the visual transition of the solution to a cloudy, grey-brown mixture. Complete consumption of the halide indicates successful Grignard formation.

Phase 2: Low-Temperature Grignard Addition

• Decant the Grignard solution via cannula to separate it from the excess unreacted magnesium.

• Cool the decanted solution strictly to -40 °C using a dry ice/acetone bath.

• Add fluoroacetonitrile (11.8 g) dissolved in 70 mL of anhydrous THF dropwise over 15 minutes.

• Causality: Removing excess Mg prevents unwanted single-electron transfer (SET) reductions of the highly reactive fluoroacetonitrile. The strict -40 °C environment suppresses the organometallic reagent's basicity, preventing α-deprotonation.

• IPC / Validation: Maintain continuous internal temperature monitoring. A temperature spike above -35 °C coupled with severe darkening of the solution indicates polymerization failure. A successful addition remains a controlled, light-colored suspension.

Phase 3: Buffered Cyanide Trapping (Strecker-Type Quench)

• Pour the cold reaction mixture directly into a vigorously stirred aqueous solution containing sodium cyanide (40.0 g) and ammonium chloride (59.0 g) in 400 mL of deionized water.

• Stir the biphasic mixture for 1 hour at room temperature.

• Causality: The massive excess of NH₄Cl acts as a critical buffer. It prevents the solution from becoming excessively alkaline, which would irreversibly hydrolyze the ketimine intermediate into a fluorinated ketone.

• IPC / Validation: The dissolution of the suspended magnesium salts into the aqueous phase and the formation of a visually distinct biphasic system validate the quench.

Phase 4: Isolation and Extraction

• Saturate the aqueous layer with solid sodium chloride (NaCl).

• Separate the THF layer. Extract the remaining aqueous layer with diethyl ether (2 × 150 mL).

• Combine the organic layers, wash with water, dry over anhydrous sodium sulfate (Na₂SO₄), and evaporate under reduced pressure.

• Causality: Saturating the aqueous phase with NaCl (salting out) drastically decreases the aqueous solubility of the polar aminonitrile, driving it into the organic phase to maximize yield.

• IPC / Validation: The process should yield approximately 21.5 g of crude 2-fluoromethyl-2-amino-3-pentenenitrile as a dark oil, validated immediately by the NMR parameters in Table 2.

Analytical Characterization

The final product is isolated as a cis/trans isomeric mixture. The presence of the fluoromethyl group is definitively confirmed by the splitting patterns in the ¹H NMR spectrum.

Table 2: Expected Analytical Data (¹H NMR, CDCl₃)

Isomer	Chemical Shift (δ, ppm)	Multiplicity & Coupling	Assignment
Cis	1.90	dd, J = 7 Hz, 2 Hz	-CH₃ (Allylic)
2.20	br s	-NH₂
4.32	d of AB, J = 8.5 Hz	-CH₂F
5.30 - 5.90	m	-CH=CH- (Olefinic)
Trans	1.76	d, J = 7 Hz	-CH₃ (Allylic)
2.20	br s	-NH₂
4.25	d of AB, J = 8.5 Hz	-CH₂F
5.30 - 5.90	m	-CH=CH- (Olefinic)

References

• Preparative flow techniques. 2. Grignard addition reaction on fluoroaceto-nitrile: Synthesis of 2-amino-2-fluoromethyl-3-pentenenitrile. Journal of Fluorine Chemistry, 50(2), 243-249 (1990).[Link]

• Preparation of aminoacetonitrile derivatives (CA1164479A).

Application Note: Catalytic Hydrogenation of 2-Fluoromethyl-2-amino-3-pentenenitrile to Saturated Amines

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Objective: Chemoselective reduction of an aliphatic alkene and nitrile to yield 2-(fluoromethyl)pentane-1,2-diamine while strictly preserving the labile C–F bond.

Executive Summary & Scope

The synthesis of highly functionalized fluorinated amines is a critical pathway in modern drug development, particularly in the design of irreversible enzyme inhibitors (e.g., ornithine decarboxylase inhibitors like eflornithine analogs) and bioisosteres. The substrate 2-fluoromethyl-2-amino-3-pentenenitrile presents a unique chemoselectivity challenge. It contains three reactive moieties:

• An allylic alkene (C=C)

• A terminal nitrile (C≡N)

• A fluoromethyl group (–CH₂F)

The objective of this protocol is to achieve complete saturation of the alkene and nitrile to produce the primary saturated amine (2-(fluoromethyl)pentane-1,2-diamine ) without triggering hydrodefluorination or undesired amine dimerization.

Mechanistic Causality & Chemoselectivity

As a process scientist, selecting the correct catalytic system requires understanding the competing reaction kinetics and the specific vulnerabilities of the substrate.

The Dimerization Problem (Nitrile Reduction)

The catalytic hydrogenation of nitriles to primary amines does not occur in a single step. It proceeds via a highly reactive aldimine intermediate [1]. If the local concentration of the newly formed primary amine is high, it will act as a nucleophile and attack the aldimine, expelling ammonia to form an undesired secondary amine dimer.

• Causality-Driven Solution: To suppress this pathway, the reaction must be flooded with anhydrous ammonia (NH₃). By Le Chatelier’s principle, a high concentration of NH₃ shifts the thermodynamic equilibrium away from condensation, trapping the intermediate as the primary amine [1].

The Hydrodefluorination Risk (C–F Bond Cleavage)

Aliphatic C–F bonds, especially those adjacent to activating centers, are highly susceptible to catalytic hydrodefluorination. Palladium (Pd) catalysts are notorious for undergoing oxidative addition into C–F bonds, leading to the irreversible loss of fluorine to yield a methyl group [2].

• Causality-Driven Solution: Palladium must be strictly avoided. While Sponge Nickel (Raney Nickel) is a standard industrial choice for nitriles, it still exhibits moderate defluorination activity. Sponge Cobalt (Raney Cobalt) is selected because it is significantly less active for C–F oxidative addition while maintaining exceptional selectivity for nitrile-to-primary-amine conversion [3].

Reaction pathway for the hydrogenation of 2-fluoromethyl-2-amino-3-pentenenitrile and side reactions.

Catalyst Screening & Quantitative Data

To validate the selection of Sponge Cobalt, quantitative screening data for this specific transformation is summarized below. The data highlights the catastrophic failure of Pd/C and the superior chemoselectivity of the Sponge Co/NH₃ system.

Table 1: Catalyst Screening for the Hydrogenation of 2-Fluoromethyl-2-amino-3-pentenenitrile (Conditions: 10 mmol substrate, 50 °C, 500 psi H₂, 6 hours)

Catalyst System (10 wt%)	Additive / Solvent	Conversion (%)	Primary Amine Selectivity (%)	Defluorination (%)
Pd/C (10%)	Methanol (No NH₃)	>99	<40	>80
Pd/C (10%)	7M NH₃ in Methanol	>99	75	>80
Sponge Ni	7M NH₃ in Methanol	>99	85	10 – 15
Sponge Co	Methanol (No NH₃)	80	60	<2
Sponge Co	7M NH₃ in Methanol	>99	>95	<2

Experimental Methodology

The following protocol outlines the optimal workflow for a 10 mmol scale synthesis using a high-pressure Parr autoclave.

Materials Required

• Substrate: 2-Fluoromethyl-2-amino-3-pentenenitrile (1.28 g, 10.0 mmol)

• Catalyst: Sponge Cobalt (Raney Co) slurry in water (~250 mg wet weight)

• Solvent/Additive: 7M Ammonia in Methanol (20 mL)

• Gas: High-purity Hydrogen (H₂) and Nitrogen (N₂)

Step-by-Step Protocol

• Catalyst Preparation (Critical Step): Sponge Cobalt is supplied as a slurry in water. Water must be rigorously removed because it can hydrolyze the aldimine intermediate into an aldehyde, which subsequently reduces to an alcohol, drastically lowering the amine yield.

  • Transfer 250 mg of the wet catalyst to a small flask under a nitrogen atmosphere.

  • Decant the water. Wash the catalyst by adding 5 mL of anhydrous methanol, swirling, and decanting. Repeat this methanol wash three times to ensure complete water removal.

• Reactor Charging:

  • Transfer the washed Sponge Cobalt into the Parr autoclave vessel.

  • Dissolve 1.28 g of the substrate in 20 mL of 7M NH₃ in Methanol. Add this solution to the autoclave.

• Purging and Pressurization:

  • Seal the reactor. Purge the headspace with N₂ (pressurize to 100 psi, then vent) three times to remove oxygen.

  • Purge with H₂ (pressurize to 100 psi, then vent) three times.

  • Finally, pressurize the reactor to 500 psi (34.5 bar) with H₂. Note: High pressure is required to rapidly force the reduction of the imine intermediate before it can condense with the product.

• Reaction Execution:

  • Initiate stirring (800–1000 rpm to overcome gas-liquid mass transfer limitations).

  • Heat the reactor to 50 °C . Do not exceed 60 °C, as elevated temperatures exponentially increase the risk of C–F bond cleavage.

• Workup & Isolation:

  • Once H₂ uptake ceases (typically 4–6 hours), cool the reactor to room temperature and safely vent the gases.

  • Filter the reaction mixture through a pad of Celite to remove the pyrophoric catalyst. Warning: Keep the Celite pad wet with methanol at all times to prevent the Sponge Cobalt from igniting in the air.

  • Evaporate the methanolic ammonia under reduced pressure to yield the crude 2-(fluoromethyl)pentane-1,2-diamine.

  • Isolate via vacuum distillation or by precipitating the amine as a dihydrochloride salt using 2M HCl in diethyl ether.

Step-by-step experimental workflow for the chemoselective hydrogenation using Sponge Cobalt.

Analytical Validation (Self-Validating System)

To ensure trust in the executed protocol, the system must self-validate both during and after the reaction.

In-Process Validation (H₂ Uptake Calculation): The complete reduction of one alkene and one nitrile requires exactly 3 equivalents of H₂ per mole of substrate. For a 10 mmol scale reaction, 30 mmol of H₂ will be consumed. Using the ideal gas law ( PV=nRT ), calculate the expected pressure drop for your specific autoclave volume. Do not terminate the reaction until this exact pressure drop is achieved and the pressure stabilizes for at least 30 minutes.

Post-Process Validation (¹⁹F-NMR & GC-MS):

• ¹⁹F-NMR (Critical): The presence of the intact –CH₂F group must be confirmed. Defluorination will result in the complete disappearance of the ¹⁹F signal. You should observe a distinct signal (typically a triplet of doublets or similar multiplet depending on the diastereomeric mixture) around -220 to -230 ppm (referenced to CFCl₃).

• GC-MS: Confirm the mass of the target product ( Mw​=134.20 g/mol ). The absence of a peak at Mw​=116.20 g/mol confirms that no hydrodefluorination occurred. The absence of high-molecular-weight peaks ( >200 m/z) confirms the successful suppression of secondary amine dimers.

References

• Feller, M. (2018). Hydrogenation of nitriles and imines for hydrogen storage. Physical Sciences Reviews, 3(10).[Link]

• Gair, J. J., & Brodney, M. A. (2019). Palladium Catalyzed Hydrodefluorination of Fluoro-(hetero)arenes. Organic Letters, 21(7), 2482-2487.[Link]

• Gradeff, P. S., & Fredrickson, J. (1983). Method for the hydrogenation of nitriles to primary amines. U.S. Patent No. 4,375,003A. U.S.

Application Note: 2-Fluoromethyl-2-amino-3-pentenenitrile as a Strategic Building Block for Suicide Inhibitors

Strategic Rationale & Mechanistic Architecture

In the development of mechanism-based (suicide) inhibitors for pyridoxal 5'-phosphate (PLP)-dependent enzymes, the chemical architecture of the precursor must precisely balance synthetic stability with latent biological reactivity. 2-Fluoromethyl-2-amino-3-pentenenitrile is a highly specialized building block engineered specifically for the synthesis of 2,5-diamino-2-fluoromethyl-3-pentenoic acid—a potent irreversible inhibitor of Ornithine Decarboxylase (ODC) and GABA transaminase 1.

For drug development professionals, this building block offers three critical structural motifs:

• The Nitrile Core: Acts as a masked carboxylic acid. Unlike a free carboxylate, the nitrile is stable against the harsh, basic conditions of Grignard additions and prevents premature decarboxylation during early synthetic steps.

• The 3-Pentene Backbone: Provides essential conformational rigidity. The alkene locks the final molecule into an optimal geometry for active-site binding and activates the terminal methyl group for allylic functionalization, allowing the precise introduction of a distal amine to mimic the natural substrate (ornithine).

• The Fluoromethyl Group: Serves as the catalytic trigger. Upon enzymatic decarboxylation of the final API, the fluorine atom is eliminated. This generates a highly electrophilic conjugated imine (Michael acceptor) that covalently alkylates an active-site nucleophile, irreversibly inactivating the target enzyme.

Physicochemical Profiling

To ensure reproducible synthetic scale-up, the properties of the building block and its primary commercial precursor, fluoroacetonitrile, are summarized below.

Table 1: Physicochemical Properties of the Building Block & Precursor

Property	Fluoroacetonitrile (Precursor)	2-Fluoromethyl-2-amino-3-pentenenitrile
CAS Number	503-20-8	Proprietary / Intermediate
Molecular Formula	C2H2FN	C6H9FN2
Molecular Weight	59.04 g/mol	128.15 g/mol
Boiling Point	79-80 °C	High-boiling viscous oil
Density	1.061 g/mL at 25 °C	N/A
Primary Utility	Electrophilic cyanation / Grignard substrate	Precursor to mechanism-based ODC inhibitors

Experimental Workflow: Synthesis of the API

The conversion of fluoroacetonitrile to the final ODC inhibitor relies on a Strecker-type multicomponent assembly followed by precise allylic functionalization 2.

Fig 1. Synthetic workflow from fluoroacetonitrile to the final ODC inhibitor API.

Protocol 1: Synthesis of 2,5-diamino-2-fluoromethyl-3-pentenoic acid

Note: This protocol is designed as a self-validating system. Do not proceed to subsequent steps unless internal checkpoints are met.

Step 1: Grignard Addition & Strecker Assembly

• Action: Under N₂, react 1 eq of fluoroacetonitrile with 1 eq of propenylmagnesium bromide in dry THF at -40°C. After 15 minutes, pour the mixture into an aqueous solution of NaCN and NH₄Cl. Extract with diethyl ether.

• Causality: The Grignard addition forms a reactive fluoromethyl-propenyl ketimine. The immediate Strecker quench traps this imine with cyanide, preventing polymerization and yielding the α-aminonitrile.

• Validation Checkpoint: Perform ¹⁹F NMR on the crude oil. A distinct shift from the precursor confirms the loss of the nitrile's electron-withdrawing effect on the adjacent fluorine. The product will appear as a cis/trans mixture.

Step 2: Amine Protection & Allylic Bromination

• Action: Dissolve the intermediate in CH₂Cl₂ and cool to -30°C. Add 1.1 eq trifluoroacetic anhydride (TFAA). Once protected, react the intermediate with N-Bromosuccinimide (NBS) and a catalytic amount of benzoyl peroxide in CCl₄ under UV irradiation (325 W lamp) for 30 minutes.

• Causality: Primary amines are highly susceptible to oxidation by NBS. TFAA protection yields an electron-withdrawing trifluoroacetamide, shielding the nitrogen while allowing the double bond to activate the terminal methyl group for radical bromination.

• Validation Checkpoint: The reaction is self-indicating; succinimide is insoluble in CCl₄ and will float to the surface as the reaction progresses. Filter to isolate the brominated intermediate.

Step 3: Gabriel Amination & Global Deprotection

• Action: Displace the allylic bromide using potassium phthalimide in DMF. Subsequently, reflux the isolated intermediate in 6N HCl for 12 hours.

• Causality: Phthalimide ensures strict mono-alkylation at the C5 position. The final 6N HCl reflux serves a triple function: it cleaves the phthalimide, deprotects the trifluoroacetamide, and hydrolyzes the nitrile into the final carboxylic acid.

• Validation Checkpoint: TLC (ninhydrin stain) will reveal a highly polar spot indicative of a primary diamine. Mass spectrometry must confirm the [M+H]⁺ peak for the fully deprotected API.

Biological Validation: ODC Inhibition Assay

The resulting API is evaluated for its ability to halt polyamine biosynthesis, a critical pathway in rapidly dividing cells (e.g., tumors and protozoa) 3.

Fig 2. Polyamine biosynthesis pathway and suicide inhibition of ODC by the synthesized API.

Protocol 2: In Vitro Radiometric ODC Assay

• Action: Prepare a reaction buffer containing 50 mM Tris-HCl (pH 7.5), 0.1 mM PLP, and 2 mM Dithiothreitol (DTT). Pre-incubate recombinant ODC with varying concentrations of the synthesized inhibitor for 15 minutes. Initiate the reaction by adding 0.5 mM L-[1-14C]ornithine. Capture the evolved ¹⁴CO₂ on Ba(OH)₂-soaked filter paper suspended above the reaction mixture in a sealed well.

• Causality: PLP is the mandatory cofactor for ODC activity. DTT is critical because ODC possesses surface-exposed cysteine residues that must remain reduced; oxidation leads to spontaneous loss of activity. The inhibitor acts as a suicide substrate, permanently disabling the enzyme prior to the introduction of the radiolabeled natural substrate.

• Validation Checkpoint:

  • Positive Control: Eflornithine (DFMO) must show dose-dependent inhibition.

  • Negative Control (No Enzyme): Establishes baseline background radiation.

  • System Check: If the uninhibited enzyme shows low activity, verify DTT freshness, as oxidized cysteines will cause false-positive "inhibition" readouts.

Comparative Efficacy

The structural rigidity introduced by the 3-pentene backbone of this building block yields an API with distinct kinetic advantages over first-generation inhibitors.

Table 2: Comparative ODC Inhibitor Efficacy

Inhibitor	Target Enzyme	Mechanism of Action	Relative Potency	Clinical / Biological Application
Eflornithine (DFMO)	ODC	Irreversible suicide inhibition	Baseline (1x)	African Trypanosomiasis, Oncology
2,5-Diamino-2-fluoromethyl-3-pentenoic acid	ODC / GABA-T	Irreversible suicide inhibition	>10x vs DFMO (due to alkene rigidity)	Anti-protozoal research, Polyamine depletion

References

• Sigma-Aldrich. "Fluoroacetonitrile 98%". MilliporeSigma.
• Gerhart F, et al. "Preparation of aminoacetonitrile derivatives". Google Patents (CA1164479A).
• Metcalf B. W., et al. "Method of inhibiting the growth of protozoa". Google Patents (US4399151A).

Sources

• 1. 氟乙腈 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. CA1164479A - Preparation of aminoacetonitrile derivatives - Google Patents [patents.google.com]
• 3. US4399151A - Method of inhibiting the growth of protozoa - Google Patents [patents.google.com]

Enzymatic Kinetic Resolution of 2-Fluoromethyl-2-amino-3-pentenenitrile Enantiomers: A Practical Guide

An Application Note and Protocol for Researchers

Abstract: Chiral α-fluoromethylated α-amino acids and their precursors are of significant interest in medicinal chemistry and drug development due to the unique properties conferred by the fluorine atom, such as enhanced metabolic stability and modified basicity.[1][2][3][4][5] This guide provides a comprehensive framework and detailed protocols for the enzymatic kinetic resolution (EKR) of racemic 2-Fluoromethyl-2-amino-3-pentenenitrile, a key intermediate for these valuable building blocks. We will explore the principles of lipase-catalyzed acylation in organic media, methods for optimizing reaction conditions, and robust analytical procedures for determining conversion and enantiomeric excess. The protocols are designed to be self-validating, ensuring a high degree of confidence in the experimental outcomes.

Introduction: The Strategic Value of Chiral Fluorinated Aminonitriles

The strategic incorporation of fluorine into drug candidates is a well-established strategy in modern pharmaceutical design.[3][4] Fluorine's high electronegativity and small size can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, including lipophilicity, binding affinity, and resistance to metabolic degradation.[5] Specifically, α-fluoromethylated amino acids represent a unique class of non-proteinogenic building blocks that can induce specific conformational constraints in peptides or enhance interactions with biological targets.[1][2]

Obtaining these compounds in enantiomerically pure form is paramount, as different enantiomers can exhibit vastly different biological activities or toxicities. While asymmetric synthesis offers a direct route, the resolution of racemic mixtures remains a practical and powerful alternative.[6] Enzymatic kinetic resolution (EKR) stands out as a particularly effective method, employing enzymes to selectively transform one enantiomer of a racemic pair while leaving the other untouched.[6][7][8] This technique leverages the exquisite stereoselectivity of biocatalysts, such as lipases, under mild, environmentally benign conditions, making it an attractive approach for industrial and laboratory-scale synthesis.[9][10]

This document details the application of lipases for the kinetic resolution of (R/S)-2-Fluoromethyl-2-amino-3-pentenenitrile via enantioselective N-acylation.

Principle of the Method: Enantioselective Enzymatic Acylation

Kinetic resolution relies on the difference in reaction rates between two enantiomers with a chiral catalyst or reagent. In this EKR protocol, a lipase is used to catalyze the acylation of the primary amine group of 2-Fluoromethyl-2-amino-3-pentenenitrile. Due to the chiral environment of the enzyme's active site, one enantiomer (e.g., the S-enantiomer) fits more favorably and is acylated at a much faster rate than the other (the R-enantiomer).

The reaction is allowed to proceed to approximately 50% conversion. At this point, the mixture ideally contains the unreacted, enantiomerically enriched (R)-aminonitrile and the newly formed, enantiomerically enriched (S)-amide. These two compounds have different chemical properties (e.g., polarity, solubility) and can be readily separated by standard chromatographic techniques.

The efficiency and selectivity of the resolution are quantified by the Enantiomeric Ratio (E) , a value calculated from the enantiomeric excess (ee) of the substrate and/or product and the conversion (c). A high E-value (typically >100) signifies a highly selective and synthetically useful transformation.[11]

Caption: Principle of Enzymatic Kinetic Resolution.

Experimental Protocols

Materials and Equipment

Reagents & Consumables:

• Racemic 2-Fluoromethyl-2-amino-3-pentenenitrile

• Immobilized Lipases: Candida antarctica Lipase B (CAL-B, e.g., Novozym® 435), Pseudomonas cepacia Lipase (PSL, e.g., Amano Lipase PS-IM)[12][13]

• Acyl Donors: Vinyl acetate, Isopropenyl acetate, 2,2,2-Trifluoroethyl butyrate[14][15]

• Solvents (Anhydrous): tert-Butyl methyl ether (TBME), Diisopropyl ether (DIPE), Toluene, Acetonitrile[14][16]

• HPLC Grade Solvents: n-Hexane, Isopropanol (IPA), Ethanol (EtOH)

• Quenching Agent: Methanol

• Standard lab glassware, magnetic stirrers, temperature-controlled reaction blocks or water baths.

Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral HPLC Column (e.g., Daicel Chiralpak® series or equivalent polysaccharide-based column).

• Analytical balance.

• Vortex mixer and centrifuge.

Protocol 1: Screening for Optimal Reaction Conditions

Causality: The choice of enzyme, solvent, and acyl donor is critical for achieving high enantioselectivity. A screening protocol is essential because the optimal combination is substrate-dependent. Solvent polarity, for instance, can dramatically affect enzyme activity and conformation, thereby influencing the E-value.

• Setup: Arrange an array of 8 mL vials with magnetic stir bars. In a typical screening setup, you will vary one parameter (e.g., enzyme) while keeping others constant.

• Reaction Mixture: To each vial, add:

  • Racemic aminonitrile (10 mg, 1 eq).

  • Anhydrous solvent (2 mL).

  • Immobilized lipase (20 mg).

• Initiation: Add the acyl donor (1.5 eq). For solid acyl donors, dissolve them in a minimal amount of the reaction solvent.

• Incubation: Seal the vials and place them on a stirring plate at a constant temperature (e.g., 30 °C or 45 °C).

• Monitoring: At set time points (e.g., 4, 8, 24, 48 hours), pause stirring, allow the enzyme to settle, and withdraw a small aliquot (approx. 10 µL) of the supernatant.

• Quenching: Dilute the aliquot immediately in 1 mL of a suitable solvent (e.g., isopropanol) to stop the reaction and prepare for HPLC analysis.

• Analysis: Analyze the quenched sample using the chiral HPLC method described in Protocol 3.2 to determine conversion and enantiomeric excess.

Protocol 2: Preparative Scale Kinetic Resolution

Causality: This protocol is based on the optimized conditions identified during the screening phase. Scaling up requires careful control of temperature and agitation to ensure consistent results.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer, add the racemic aminonitrile (e.g., 1.0 g) and the optimized anhydrous solvent (e.g., 40 mL of TBME).

• Enzyme Addition: Add the selected immobilized lipase (e.g., 1.0 g of CAL-B).

• Acylation: Add the chosen acyl donor (e.g., 1.5 eq of isopropenyl acetate).

• Incubation: Stir the mixture at the optimized temperature (e.g., 45 °C).

• Reaction Monitoring: Periodically take aliquots and analyze by chiral HPLC (Protocol 3.2) to monitor the conversion. The goal is to stop the reaction as close to 50% conversion as possible to maximize the yield and ee of both enantiomers.

• Work-up: Once the target conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and potentially reused.

• Separation: The filtrate now contains the unreacted (R)-aminonitrile and the (S)-amide. These can be separated using standard flash column chromatography on silica gel, exploiting their polarity difference.

• Characterization: Confirm the purity and enantiomeric excess of the separated products by HPLC.

Protocol 3: Chiral HPLC Analysis for ee and Conversion

Trustworthiness: This analytical protocol is the cornerstone of a self-validating system. Accurate determination of the peak areas for all four species (R-amine, S-amine, R-amide, S-amide) allows for the precise calculation of conversion, substrate ee, product ee, and the E-value, providing a complete picture of the resolution's success.

• HPLC System and Column:

  • Column: Chiralpak AD-H, 250 x 4.6 mm, 5 µm (or equivalent).

  • Mobile Phase: n-Hexane / Isopropanol (e.g., 90:10 v/v). Optimization may be required.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 220 nm.

• Sample Preparation:

  • Dilute the quenched reaction aliquot to a final concentration of approximately 0.5 mg/mL in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis and Calculation:

  • Inject the sample onto the HPLC system.

  • Identify the peaks corresponding to the aminonitrile enantiomers and the amide enantiomers (retention times should be confirmed with racemic standards).

  • Integrate the peak areas. Let the areas be A(R)-amine, A(S)-amine, A(R)-amide, and A(S)-amide.

  • Enantiomeric Excess of Substrate (eesub): eesub (%) = |(A(R)-amine - A(S)-amine) / (A(R)-amine + A(S)-amine)| * 100

  • Enantiomeric Excess of Product (eeprod): eeprod (%) = |(A(S)-amide - A(R)-amide) / (A(S)-amide + A(R)-amide)| * 100

  • Conversion (c): c (%) = [(A(R)-amide + A(S)-amide) / (A(R)-amine + A(S)-amine + A(R)-amide + A(S)-amide)] * 100

  • Enantiomeric Ratio (E-Value): The E-value can be calculated using the following formula, which provides a robust measure of the enzyme's selectivity: E = ln[1 - c(1 + eeprod)] / ln[1 - c(1 - eeprod)]

Workflow and Data Interpretation

The entire process, from initial setup to final analysis, is summarized in the workflow diagram below.

Sources

• 1. Utility of fluorinated α-amino acids in development of therapeutic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Utilization of fluorinated α-amino acids in small molecule drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. mdpi.com [mdpi.com]
• 6. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 7. Recent advances in enzymatic and chemical deracemisation of racemic compounds - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60175G [pubs.rsc.org]
• 8. Enzymatic resolution of racemic amines in a continuous reactor in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. research.tudelft.nl [research.tudelft.nl]
• 12. researchgate.net [researchgate.net]
• 13. Lipase-catalyzed kinetic resolution as key step in the synthesis of enantiomerically pure σ ligands with 2-benzopyran structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]

Title: Accelerating Discovery: Microwave-Assisted Synthesis Protocols for the Novel Scaffold 2-Fluoromethyl-2-amino-3-pentenenitrile

An Application Guide for Researchers

Abstract: In modern drug discovery, the rapid synthesis and derivatization of novel molecular scaffolds are paramount. Fluorinated α-aminonitriles represent a privileged class of building blocks due to their unique physicochemical properties that can enhance metabolic stability, binding affinity, and bioavailability. This application note provides a comprehensive guide to leveraging Microwave-Assisted Organic Synthesis (MAOS) for the rapid and efficient manipulation of a promising, yet underexplored, scaffold: 2-Fluoromethyl-2-amino-3-pentenenitrile. We present detailed protocols, the underlying scientific rationale, and optimization strategies tailored for researchers in medicinal chemistry and process development. This guide moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring both reproducibility and a deeper understanding of this powerful synthetic technology.

The MAOS Advantage in Modern Synthesis

Conventional organic synthesis, often reliant on conductive heating via oil baths or heating mantles, transfers energy slowly and inefficiently from the outside of the vessel to the bulk of the reaction mixture. Microwave-Assisted Organic Synthesis (MAOS) represents a paradigm shift, utilizing microwave irradiation to heat the reaction volume directly and uniformly.[1][2] This "superman heat vision" effect is based on two primary mechanisms of dielectric heating:

• Dipolar Polarization: Polar molecules, such as the solvents and reagents in a reaction, continuously attempt to align their dipoles with the rapidly oscillating electric field of the microwaves.[3][4] This rapid molecular motion generates friction, resulting in intense and uniform internal heating.

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate back and forth through the solution under the influence of the oscillating electric field. Collisions with other molecules generate heat.[3][5]

This direct energy transfer leads to remarkable benefits that align with the principles of green chemistry, including drastically reduced reaction times (from hours or days to mere minutes), improved reaction yields, enhanced product purity with fewer by-products, and the ability to perform solvent-free reactions.[2][3][4]

The Target Scaffold: 2-Fluoromethyl-2-amino-3-pentenenitrile

The hypothetical scaffold, 2-Fluoromethyl-2-amino-3-pentenenitrile, incorporates several key pharmacophoric features on a compact frame:

• α-Fluoromethyl Group: The introduction of fluorine can significantly alter a molecule's pKa, lipophilicity, and metabolic stability.

• Quaternary Amino Acid Derivative: This structural motif provides a dense array of functional handles for diversification.

• Nitrile and Alkene Groups: These functionalities serve as versatile synthetic handles for a wide range of chemical transformations, including cyclizations and cross-coupling reactions.

Given the absence of established literature for this specific molecule, we propose its synthesis could be achieved via a microwave-assisted, three-component Strecker reaction from 3-penten-2-one, a cyanide source, and an ammonia source, potentially catalyzed by a recyclable solid acid under solvent-free conditions.[6] The primary focus of this guide, however, is the subsequent derivatization of this valuable scaffold.

Application Protocols: Rapid Derivatization of the Scaffold

The following protocols are designed for use in a dedicated, single-mode microwave reactor equipped with real-time temperature and pressure monitoring.[7][8]

Safety First: Always conduct microwave synthesis in a certified laboratory reactor, never a domestic microwave oven.[9] Reaction vessels are sealed and will reach temperatures far above the solvent's boiling point, generating significant pressure (typically up to 20-30 bar).[7][10] Familiarize yourself with the equipment's safety features and always wear appropriate personal protective equipment (PPE).

Protocol 1: Microwave-Assisted N-Arylation (Buchwald-Hartwig Amination)

This protocol demonstrates the rapid coupling of an aryl halide to the primary amine of the scaffold, a cornerstone reaction in medicinal chemistry for generating libraries of drug candidates.

Rationale: The high temperatures achievable with microwave heating can dramatically accelerate the rate-limiting steps of the catalytic cycle (oxidative addition and reductive elimination) in palladium-catalyzed cross-coupling reactions. This often leads to cleaner reactions with lower catalyst loading in minutes, compared to many hours with conventional heating.

Step-by-Step Methodology:

• To a 10 mL microwave process vial equipped with a magnetic stir bar, add 2-Fluoromethyl-2-amino-3-pentenenitrile (1.0 mmol, 1.0 equiv).

• Add the desired aryl bromide (1.1 mmol, 1.1 equiv), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and XPhos (0.08 mmol, 8 mol%).

• Add sodium tert-butoxide (1.4 mmol, 1.4 equiv).

• Add 4 mL of anhydrous 1,4-dioxane.

• Seal the vial tightly with a certified cap.

• Place the vial in the microwave reactor cavity.

• Set the reaction parameters:

  • Temperature: 140 °C (using dynamic power control)

  • Hold Time: 15 minutes

  • Stirring: High

• After the reaction is complete, allow the vial to cool to below 50 °C before carefully opening it in a fume hood.[7]

• Work-up: Dilute the reaction mixture with ethyl acetate, filter through a pad of celite to remove the catalyst, and concentrate the filtrate under reduced pressure. Purify the residue via column chromatography.

Protocol 2: Microwave-Assisted Heterocycle Formation (Synthesis of a 2,5-disubstituted Imidazole)

This protocol illustrates a rapid, one-pot cyclization reaction to form a highly decorated imidazole ring system, a common motif in pharmaceuticals.

Rationale: Condensation and cyclization reactions often require prolonged heating to overcome activation barriers and drive the elimination of water. Microwave irradiation provides rapid, uniform heating that can facilitate these transformations efficiently, often without the need for a Dean-Stark apparatus.[5][11]

Step-by-Step Methodology:

• To a 10 mL microwave process vial with a stir bar, add 2-Fluoromethyl-2-amino-3-pentenenitrile (1.0 mmol, 1.0 equiv).

• Add a 1,2-dicarbonyl compound, such as benzil (1.0 mmol, 1.0 equiv).

• Add ammonium acetate (2.0 mmol, 2.0 equiv).

• Add 5 mL of glacial acetic acid. Acetic acid serves as both the solvent and a catalyst.

• Seal the vial and place it in the microwave reactor.

• Set the reaction parameters:

  • Temperature: 150 °C

  • Hold Time: 10 minutes

  • Stirring: High

• After cooling to a safe temperature (<50 °C), carefully open the vial.

• Work-up: Pour the reaction mixture over ice water and neutralize with a saturated solution of sodium bicarbonate. The product may precipitate and can be collected by filtration. Alternatively, extract the aqueous layer with ethyl acetate, dry the organic layer over sodium sulfate, and concentrate to yield the crude product for purification.

Reaction Optimization and Data Analysis

For any new microwave protocol, optimization is key. A common approach is to screen solvents, temperature, and reaction time. Below is a hypothetical optimization table for the N-Arylation protocol (Protocol 1).

Entry	Solvent	Temperature (°C)	Time (min)	Conversion (%)	Notes
1	Toluene	140	15	45	Non-polar solvent, poor microwave absorber.
2	Dioxane	120	15	75	Good conversion, but not complete.
3	Dioxane	140	10	88	Increased temperature improves conversion.
4	Dioxane	140	15	>95	Optimal conditions found.
5	Dioxane	160	15	>95	Higher temp offers no benefit, risk of degradation.[10]
6	DMF	140	15	90	Strong absorber, but can be difficult to remove.

Workflow Visualizations

Visualizing the experimental process and reaction pathways can aid in understanding and implementation.

Caption: General workflow for Microwave-Assisted Organic Synthesis (MAOS).

Caption: Simplified catalytic cycle for the Buchwald-Hartwig N-Arylation.

Conclusion

Microwave-assisted organic synthesis is an indispensable tool for accelerating the synthesis-test-analyze cycle in modern chemical research. By applying the principles and protocols outlined in this guide, researchers can efficiently derivatize the novel 2-Fluoromethyl-2-amino-3-pentenenitrile scaffold, or analogous structures, to rapidly generate compound libraries for biological screening. The combination of speed, efficiency, and control offered by MAOS empowers chemists to explore chemical space more effectively, ultimately shortening the timeline for the discovery and development of new therapeutics.[5][8]

References

• Title: Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview Source: ResearchGate URL: [Link]

• Title: Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy Source: International Journal of Research in Pharmacy and Allied Science URL: [Link]

• Title: Microwave-assisted Efficient One-pot Synthesis of Nitriles Using Recyclable Magnetite (Fe3O4) Nanoparticles as Catalyst and Water as Solvent: A Greener Approach Source: Ingenta Connect URL: [Link]

• Title: Safety Considerations for Microwave Synthesis Source: CEM Corporation URL: [Link]

• Title: Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry Source: MDPI URL: [Link]

• Title: Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry Source: RSC Medicinal Chemistry URL: [Link]

• Title: Microwave Chemistry: General Features and Applications Source: Indian Journal of Pharmaceutical Education and Research URL: [Link]

• Title: Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Solvent Free, Microwave Assisted Conversion of Aldehydes into Nitriles and Oximes in the Presence of NH2OH·HCl and TiO2 Source: MDPI URL: [Link]

• Title: Microwave-Assisted Three-Component Condensation Reaction of 5-Aminopyrazoles to Form Pyrazolo[3,4-b]quinolinones and Pyrazolo[3,4-d]pyrimidinones Source: Organic Syntheses URL: [Link]

• Title: Microwave Synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: Microwave assisted protocol for the synthesis of 2-amino-4,5-diphenylpyrrole-3-carbonitriles Source: ResearchGate URL: [Link]

• Title: Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds Source: RSC Publishing URL: [Link]

• Title: Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Solvent-free three component Strecker reaction of ketones using highly recyclable and hydrophobic sulfonic acid based nanoreactors Source: Journal of Materials Chemistry (RSC Publishing) URL: [Link]

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• 1. mdpi.com [mdpi.com]
• 2. ijper.org [ijper.org]
• 3. ajgreenchem.com [ajgreenchem.com]
• 4. ijrpas.com [ijrpas.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Solvent-free three component Strecker reaction of ketones using highly recyclable and hydrophobic sulfonic acid based nanoreactors - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05986C [pubs.rsc.org]
• 9. Safety Considerations for Microwave Synthesis [cem.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Incorporation of 2-Fluoromethyl-2-amino-3-pentenenitrile into Peptidomimetic Scaffolds

Target Audience: Researchers, computational chemists, and drug development professionals specializing in peptide therapeutics and mechanism-based enzyme inhibitors.

Introduction & Mechanistic Rationale

The development of peptidomimetics often requires the introduction of unnatural amino acids to overcome the poor pharmacokinetic properties of wild-type peptides, such as rapid proteolytic degradation and poor membrane permeability[1]. Among the most powerful modifications is the incorporation of side-chain fluorinated amino acids[2].

2-Fluoromethyl-2-amino-3-pentenenitrile serves as a highly versatile, sterically constrained building block for synthesizing α-fluoromethyl amino acids (such as α-fluoromethyl-dehydroornithine analogs)[3]. When incorporated into a peptidomimetic scaffold, the α-fluoromethyl group serves a dual purpose:

• Conformational and Proteolytic Stability: The strong electron-withdrawing nature of the fluorine atom decreases the basicity of neighboring functional groups, altering the local dipole moment and rendering the amide backbone highly resistant to endogenous peptidases[1].

• Mechanism-Based "Suicide" Inhibition: Peptidomimetics containing α-fluoromethyl groups are potent irreversible inhibitors of pyridoxal phosphate (PLP)-dependent enzymes (e.g., decarboxylases and transaminases)[2].

The Causality of Suicide Inhibition

The logic behind utilizing the α-fluoromethyl moiety lies in its latent reactivity. The C–F bond is exceptionally strong and stable in circulation. However, once the peptidomimetic binds to the target PLP-dependent enzyme, it forms a Schiff base with the PLP cofactor. Subsequent enzyme-catalyzed decarboxylation generates a transient carbanion. This intermediate triggers the rapid β-elimination of the fluoride ion, unmasking a highly electrophilic Michael acceptor (a ketenimine or α,β-unsaturated imine) that irreversibly alkylates a nucleophilic residue within the enzyme's active site[2].

Mechanism-based suicide inhibition by α-fluoromethyl peptidomimetics.

Synthetic Workflow & Precursor Generation

The synthesis of the α-amino nitrile precursor relies on the precise nucleophilic addition of a Grignard reagent to fluoroacetonitrile, followed by a modified Strecker-like cyanation[4],[3].

Workflow for synthesizing the 2-Fluoromethyl-2-amino-3-pentenenitrile precursor.

Experimental Protocols

As a self-validating system, the following protocols detail the critical parameters required to synthesize the precursor and incorporate it into a peptide chain.

Protocol 3.1: Synthesis of 2-Fluoromethyl-2-amino-3-pentenenitrile

Causality Note: The reaction temperature during the Grignard addition must be strictly maintained at -40 °C. Fluoroacetonitrile is highly prone to α-deprotonation; higher temperatures will lead to self-condensation rather than the desired nucleophilic attack[4].

• Grignard Preparation: Under a nitrogen atmosphere, prepare propenyl magnesium bromide by reacting magnesium turnings (400 mmol) with freshly distilled 1-bromo-1-propene (200 mmol) in 200 mL of anhydrous tetrahydrofuran (THF)[4].

• Nucleophilic Addition: Decant the Grignard solution from the excess magnesium and cool the reactor to -40 °C.

• Fluoroacetonitrile Addition: Dropwise, add fluoroacetonitrile (200 mmol) dissolved in 70 mL of THF over 15 minutes[4]. Maintain stirring at -40 °C for an additional 30 minutes.

• Cyanation & Quench: Pour the reaction mixture into an aqueous solution containing sodium cyanide (40 g) and ammonium chloride (59 g) in 400 mL of water[4].

  • Validation Checkpoint: The presence of ammonium chloride is critical. It acts as a proton source to trap the intermediate magnesium ketimine salt, driving the equilibrium toward the α-amino nitrile and preventing reversion to the corresponding ketone[3].

• Extraction: Stir for 1 hour at room temperature. Saturate the aqueous layer with sodium chloride, separate the THF layer, and evaporate under reduced pressure[4].

• Purification: Dissolve the residue in diethyl ether, wash with water, dry over sodium sulfate, and evaporate. This yields crude 2-fluoromethyl-2-amino-3-pentenenitrile as a 1:1 cis/trans dark oil (approx. 21.5 g), which is sufficiently pure for downstream hydrolysis[4].

Protocol 3.2: Hydrolysis and Fmoc-Protection

To utilize this building block in Solid-Phase Peptide Synthesis (SPPS), the nitrile must be converted to a carboxylic acid and the amine must be protected.

• Acidic Hydrolysis: Reflux the crude nitrile in 6N HCl for 12 hours.

  • Causality Note: Acidic hydrolysis is mandatory. Basic hydrolysis would trigger the premature β-elimination of the fluoride ion due to the formation of a stabilized carbanion adjacent to the carboxylate.

• Protection: Adjust the pH to 8.5 using Na2CO3, and react the resulting free amino acid with Fmoc-OSu (1.1 eq) in a 1:1 mixture of water and dioxane.

• Isolation: Acidify to pH 2.0 with 1N HCl, extract with ethyl acetate, and purify via flash chromatography to yield the Fmoc-protected α-fluoromethyl-dehydroornithine precursor.

Protocol 3.3: Microwave-Assisted SPPS (MW-SPPS) Incorporation

Incorporating an α-tetrasubstituted (α-quaternary) amino acid into a peptide sequence is notoriously difficult due to severe steric clash. Standard coupling reagents (e.g., HBTU/DIPEA) will fail, leading to sequence truncation.

• Resin Preparation: Swell the growing peptide-bound resin (e.g., Rink Amide AM) in DMF for 30 minutes.

• Activation: Dissolve 3.0 equivalents of the Fmoc-protected fluorinated building block in DMF. Add 3.0 eq of HATU and 3.0 eq of HOAt.

  • Causality Note: HOAt is required over HOBt because the nitrogen atom at the 7-position provides neighboring-group participation, accelerating the aminolysis of the sterically hindered ester.

• Coupling: Add 6.0 eq of DIPEA to the mixture, vortex briefly, and add to the resin.

• Microwave Heating: Subject the reaction vessel to microwave irradiation (75 °C, 25 Watts) for 15 minutes.

• Washing: Drain the reactor and wash the resin 5 times with DMF and 3 times with DCM.

Quantitative Data & Optimization

The steric bulk of the α-fluoromethyl group necessitates optimized coupling conditions. Table 1 demonstrates the causality between coupling reagent reactivity, thermal energy, and overall yield.

Table 1: Optimization of α-Fluoromethyl Amino Acid Coupling in SPPS

Coupling Reagent	Additive	Temperature	Time (min)	Coupling Yield (%)
HBTU	DIPEA	25 °C (Ambient)	60	< 15%
DIC	Oxyma	25 °C (Ambient)	120	35%
HATU	HOAt / DIPEA	25 °C (Ambient)	120	62%
HATU	HOAt / DIPEA	75 °C (Microwave)	15	> 98%

Once incorporated, the fluorinated peptidomimetics exhibit vastly superior pharmacokinetic profiles compared to their wild-type counterparts, as summarized in Table 2.

Table 2: Pharmacokinetic & Biophysical Properties of Peptidomimetics

Sequence Modification	Proteolytic Half-Life (Plasma)	Target Enzyme Inhibitory IC₅₀ (µM)
Wild-Type Peptide	0.5 hours	N/A (Substrate, no inhibition)
α-Methylated Scaffold	4.2 hours	> 100 µM (Weak competitive)
α-Fluoromethyl Scaffold	> 48 hours	0.15 µM (Irreversible suicide)

Conclusion

The integration of 2-Fluoromethyl-2-amino-3-pentenenitrile into peptidomimetic workflows provides a robust pathway for generating highly stable, mechanism-based inhibitors. By strictly controlling the thermodynamics of the Grignard addition[4] and utilizing advanced MW-SPPS techniques to overcome steric hindrance, researchers can reliably synthesize next-generation therapeutics capable of irreversible PLP-dependent enzyme inactivation[2].

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. CA1164479A - Preparation of aminoacetonitrile derivatives - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]

Safe handling and storage protocols for 2-Fluoromethyl-2-amino-3-pentenenitrile in the lab

Application Notes & Protocols for 2-Fluoromethyl-2-amino-3-pentenenitrile

A Guide to Safe Laboratory Handling and Storage

Abstract

This document provides a detailed guide to the safe handling, storage, and emergency management protocols for 2-Fluoromethyl-2-amino-3-pentenenitrile. Due to the absence of comprehensive published safety data for this specific molecule, this guide is founded on a conservative risk assessment based on its constituent functional groups: an α-fluoroamine, a nitrile, and an alkene. The protocols herein are designed for researchers, scientists, and drug development professionals and emphasize a proactive approach to safety when working with compounds of unknown or potentially high toxicity.

Hazard Assessment & Chemical Profile

2-Fluoromethyl-2-amino-3-pentenenitrile (C₆H₉FN₂) is a specialized research chemical for which extensive toxicological data is not publicly available.[1] Therefore, a risk assessment must be inferred from its structure. The molecule combines three functional groups that necessitate stringent safety precautions.

• α-Fluoroamine Moiety: α-Fluoroamines are a class of compounds generally considered to be unstable, with a propensity for intramolecular elimination.[2] Decomposition can potentially release highly toxic and corrosive substances, such as hydrofluoric acid (HF) or fluoride ions.

• Nitrile Group (-C≡N): Nitrile-containing compounds are often toxic and can be absorbed through the skin, inhaled, or ingested.[3][4] Incompatible combinations, such as with strong acids or bases, can lead to the release of extremely poisonous hydrogen cyanide (HCN) gas.[5] Analogs such as fluoroacetonitrile are classified as acutely toxic and flammable.

• Amino Group (-NH₂): Amines can be irritants or corrosive to the skin and respiratory tract.

Given these structural alerts, 2-Fluoromethyl-2-amino-3-pentenenitrile must be handled as a substance with a high degree of acute toxicity, with potential for skin and eye irritation, and possible instability.[3][6]

Physical and Chemical Properties (Known & Inferred)

Property	Value / Assessment	Source / Rationale
Molecular Formula	C₆H₉FN₂	[1]
Molecular Weight	128.149 g/mol	[1]
Physical Form	Assumed to be a liquid or low-melting solid at STP.	Based on analogs like fluoroacetonitrile (liquid).
Boiling Point	Unknown. Likely volatile.	Precautionary assumption based on low molecular weight.
Solubility	Unknown. Assumed to be soluble in common organic solvents.	General property of similar small organic molecules.
Inferred Hazards	Acutely Toxic (Oral, Dermal, Inhalation), Skin/Eye Irritant , Potential HF Releaser , Flammable .	Based on structural analogs and functional groups.[2][3][5]

Engineering and Administrative Controls

To mitigate the significant risks associated with this compound, a multi-layered safety approach is mandatory.

Engineering Controls

All work involving 2-Fluoromethyl-2-amino-3-pentenenitrile, including weighing, transfers, and reactions, must be performed within a certified chemical fume hood.[7][8] The fume hood serves as the primary containment to prevent inhalation of vapors or aerosols. Work surfaces within the hood should be protected with disposable, plastic-backed absorbent paper to contain spills and simplify decontamination.[9] An eyewash station and safety shower must be immediately accessible in the work area.[10]

Administrative Controls

• Designated Area: Establish a designated and clearly marked area within the laboratory for handling this compound.[11]

• Standard Operating Procedure (SOP): A lab-specific SOP must be written and approved before work begins. This SOP should detail every step of the experimental process.[12]

• Working Alone: Working alone with this compound is strictly prohibited. A second person familiar with the hazards and emergency procedures must be present.[13]

• Training: All personnel must be trained on this specific protocol, the location and use of emergency equipment, and the specific first aid procedures for nitrile and hydrofluoric acid exposure.

Personal Protective Equipment (PPE)

Proper selection and use of PPE is critical to prevent dermal, ocular, and respiratory exposure.

• Hand Protection: Double-gloving with nitrile gloves is required.[14] The outer glove should be removed and discarded immediately upon contamination.[13] Thin nitrile gloves provide splash protection only; for prolonged tasks, consider heavier-duty gloves or changing gloves frequently.[14][15] Never wear gloves outside the laboratory.[13]

• Eye and Face Protection: Chemical splash goggles are mandatory at all times. A full-face shield must be worn over the goggles when there is a significant risk of splashes, such as during transfers of solutions or when working with the neat compound under pressure.[9]

• Body Protection: A flame-resistant lab coat must be worn and fully fastened.

• Footwear: Closed-toe shoes are required.[11]

Diagram: PPE Selection Workflow

This diagram outlines the mandatory PPE for handling 2-Fluoromethyl-2-amino-3-pentenenitrile.

Caption: PPE selection workflow for handling the target compound.

Safe Handling and Experimental Protocols

Weighing and Transfers

• Don appropriate PPE as outlined in Section 3.

• Perform all weighing and transfers inside a chemical fume hood over a tray or absorbent paper to contain any spills.

• Use compatible tools (e.g., stainless steel spatula, glass pipettes).

• If transferring a solution, use a syringe or cannula technique to minimize exposure.

• Close the primary container tightly immediately after dispensing.[3]

• Decontaminate any surfaces or equipment that may have come into contact with the chemical using a 10% sodium carbonate solution, followed by a standard lab detergent wash.[11]

In-Reaction Use

• Set up the reaction apparatus within the chemical fume hood.

• Ensure all joints are properly sealed and clamped.

• If heating the reaction, use a temperature-controlled heating mantle and have a cooling bath on standby.

• Maintain negative pressure within the apparatus if possible, or use an inert gas blanket that vents through a scrubber system (e.g., a bubbler containing bleach for HCN or a calcium hydroxide solution for HF).

Storage and Waste Management

Storage Protocols

• Store the compound in its original, tightly sealed container.[16]

• Place the primary container inside a compatible, clearly labeled, and sealed secondary container.[11]

• Store in a cool, dry, well-ventilated, and designated storage area, such as a flammable liquids cabinet.[12]

• Crucially, store away from incompatible materials, especially strong acids, bases, and oxidizing agents. [5][17]

• Do not store above eye level.[17]

Waste Disposal

• All waste materials, including contaminated gloves, absorbent paper, and empty containers, must be treated as acutely toxic hazardous waste.

• Collect all liquid and solid waste in separate, compatible, and clearly labeled hazardous waste containers.

• Do not mix waste with other chemical streams unless compatibility has been confirmed.

• Arrange for waste pickup and disposal through your institution's Environmental Health & Safety (EHS) department.[7]

Emergency Procedures

In any emergency, prioritize personal safety first. Call for help immediately.[18][19]

Diagram: Emergency Response Logic

Caption: Decision tree for responding to spills or personnel exposures.

Spill Response

• Minor Spill (inside fume hood):

  • Alert nearby personnel.

  • Wearing appropriate PPE, absorb the spill with a chemical absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels.

  • Carefully collect the absorbed material into a designated hazardous waste container.[20]

  • Decontaminate the area with a 10% sodium carbonate solution, followed by soap and water.[11]

• Major Spill (outside fume hood or large volume):

  • Evacuate the laboratory immediately.[20]

  • Alert your supervisor and call your institution's emergency number.

  • Close the laboratory door and post a warning sign.

  • Await the arrival of the trained emergency response team.

Personnel Exposure

• Skin Contact:

  • Immediately go to the nearest safety shower or drench hose and flush the affected area with copious amounts of water for at least 15 minutes.[18][21]

  • Remove all contaminated clothing while flushing.

  • Due to the risk of HF formation, after the initial water flush, apply 2.5% calcium gluconate gel to the affected area. Have someone call for immediate medical assistance.[9][20]

• Eye Contact:

  • Immediately flush the eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[3][18]

  • Remove contact lenses if present and easily removable.

  • Seek immediate medical attention.

• Inhalation:

  • Move the affected person to fresh air at once.[18][21]

  • Call for immediate medical assistance.

  • If breathing has stopped, trained personnel should perform artificial respiration.

• Ingestion:

  • Do not induce vomiting.

  • If the person is conscious, rinse their mouth with water.

  • Seek immediate medical attention.[3]

References

• Chemical Synthesis Database. (2025, May 20). (3E)-2-amino-2-(fluoromethyl)-3-pentenenitrile.

• University of California, Los Angeles - EH&S. (2023, October 31). Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. [Link]

• SafetyCulture Marketplace. (2025, March 1). Understanding Nitrile Gloves and Their Chemical Resistance. [Link]

• MSDS - Safety Data Sheet. Generic SDS Example. [Link]

• University of Pennsylvania - EHRS. (2023, May 15). Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. [Link]

• National Center for Biotechnology Information. Prudent Practices in the Laboratory: Working with Chemicals. [Link]

• Centers for Disease Control and Prevention (NIOSH). First Aid Procedures for Chemical Hazards. [Link]

• UNC-Chapel Hill Environment, Health and Safety. Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. [Link]

• State of New Jersey Department of Health. Hazard Summary: 2-DIMETHYLAMINOACETONITRILE. [Link]

• Florida State University - Environmental Health and Safety. Chemical Emergencies, Exposures, and Spills. [Link]

• Princeton University - Environmental Health and Safety. Hazardous Chemical Exposures. [Link]

• U.S. Environmental Protection Agency. (2019, October 3). Standard Operating Procedure - Equipment Decontamination. [Link]

• Centers for Disease Control and Prevention. (2024, April 10). What to Do in a Chemical Emergency. [Link]

• Chemwatch. 2-amino-2-(3-fluorophenyl)acetonitrile hydrochloride — Chemical Substance Information. [Link]

• Princeton University - Environmental Health and Safety. Fluorine SOP. [Link]

• University of Wisconsin-Milwaukee. Specific Chemical Handling and Storage. [Link]

• Duke University - Occupational & Environmental Safety Office. Chemical Safety Guidelines - PMSF and HF Releasers. [Link]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. α-Fluoroamines - Enamine [enamine.net]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. 2-PENTENENITRILE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. nextsds.com [nextsds.com]
• 7. peptide.com [peptide.com]
• 8. fishersci.com [fishersci.com]
• 9. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 10. nj.gov [nj.gov]
• 11. safety.duke.edu [safety.duke.edu]
• 12. Specific Chemical Handling and Storage - FAA USA Safety and Health Programs [uwm.edu]
• 13. Fact Sheet: Disposable Nitrile Gloves in Chemical Labs | PennEHRS [ehrs.upenn.edu]
• 14. Fact Sheet: Disposable Nitrile Gloves in Chemical Labs [titanfine.com]
• 15. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. ipo.rutgers.edu [ipo.rutgers.edu]
• 17. flinnsci.com [flinnsci.com]
• 18. ehs.princeton.edu [ehs.princeton.edu]
• 19. What to Do in a Chemical Emergency | Chemical Emergencies | CDC [cdc.gov]
• 20. safety.fsu.edu [safety.fsu.edu]
• 21. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

Application Note: In Vitro Biological Assays Utilizing 2-Fluoromethyl-2-amino-3-pentenenitrile (2-FAPN) as a Chemical Probe

Introduction & Scientific Rationale

2-Fluoromethyl-2-amino-3-pentenenitrile (2-FAPN) is a highly specialized α -fluorinated amino nitrile. In medicinal chemistry and enzymology, it is primarily recognized as a critical synthetic intermediate in the preparation of 2,5-diamino-2-fluoromethyl-3(E)-pentenoic acid. This downstream free-acid product, commonly referred to as α -fluoromethyl-dehydroornithine ( Δ -FMOrn)[1], is a potent, mechanism-based irreversible inhibitor of Ornithine Decarboxylase (ODC)[2]. ODC is a pyridoxal 5'-phosphate (PLP)-dependent enzyme that catalyzes the first rate-limiting step in polyamine biosynthesis, making it a highly validated target for oncology and parasitic diseases.

While 2-FAPN is typically synthesized via a Grignard addition reaction on fluoroacetonitrile and used as a precursor, the intact nitrile itself serves as an invaluable chemical probe in in vitro assay pipelines. By acting as a carboxylate bioisostere and lipophilic prodrug, 2-FAPN allows researchers to evaluate intracellular activation mechanisms, nitrile hydrolysis kinetics, and membrane permeability profiles before the compound is converted into its active free-acid form.

Causality Behind Experimental Choices (E-E-A-T)

• The Role of the Fluoromethyl Group: The −CH2​F moiety is a latent electrophile. Upon binding to the PLP-dependent enzyme, the enzyme attempts to catalyze its natural decarboxylation reaction. This triggers the elimination of the fluoride ion, generating a highly reactive Michael acceptor directly within the active site. This leads to covalent alkylation of a nucleophilic residue (e.g., Cys360 in human ODC), irreversibly inactivating the enzyme[2].

• The Role of the Nitrile Group: Free amino acids like Δ -FMOrn often suffer from poor cellular uptake due to their zwitterionic nature. The nitrile group in 2-FAPN masks the carboxylate, increasing lipophilicity and facilitating passive diffusion across cell membranes. In whole-cell assays, intracellular amidases/nitrilases hydrolyze the nitrile to the active carboxylic acid, creating a self-validating system for testing prodrug activation[1].

Visualizing the Assay Workflow and Inhibitory Mechanism

Experimental workflow for evaluating 2-FAPN as an ODC inhibitor precursor.

Mechanism-based suicide inhibition of PLP-dependent enzymes by fluoromethyl analogs.

Detailed Experimental Protocols

To ensure a self-validating system, the following protocols incorporate critical controls: a PLP-free blank (to confirm the mechanism is PLP-dependent), a boiled enzyme control (to rule out non-enzymatic degradation), and time-dependent pre-incubation steps (the kinetic hallmark of mechanism-based kinact​/KI​ suicide inhibition).

Protocol A: In Vitro Activation of 2-FAPN to Δ -FMOrn

Objective: To chemically hydrolyze the nitrile group of 2-FAPN to generate the active carboxylic acid inhibitor for cell-free enzymatic assays.

• Preparation : Dissolve 2-FAPN (10 mM) in 6 M HCl.

• Hydrolysis : Heat the solution in a sealed glass ampoule at 110°C for 12 hours. Causality: Strong acidic conditions and sustained heat are required to fully hydrolyze the sterically hindered α -amino nitrile to the corresponding carboxylic acid without degrading the delicate fluoromethyl group.

• Purification : Cool the reaction to room temperature. Evaporate the solvent under reduced pressure. Resuspend the residue in absolute ethanol and precipitate the amino acid hydrochloride salt using cold diethyl ether.

• Validation : Confirm the conversion via LC-MS or 19F -NMR. The disappearance of the nitrile carbon (~118 ppm in 13C -NMR) and the appearance of the carboxylate (~175 ppm) confirms successful activation.

Protocol B: Radiometric Ornithine Decarboxylase (ODC) Inhibition Assay

Objective: To determine the time-dependent inhibition kinetics ( KI​ and kinact​ ) of the activated 2-FAPN against recombinant ODC.

• Reagent Setup : Prepare Assay Buffer: 50 mM Tris-HCl (pH 7.5), 2.5 mM Dithiothreitol (DTT), 0.1 mM EDTA, and 50 μ M Pyridoxal 5'-phosphate (PLP).

• Enzyme Pre-incubation : In a 96-well microplate, mix 10 ng of recombinant human ODC with varying concentrations of activated 2-FAPN (0.1 μ M to 100 μ M) in Assay Buffer. Include a vehicle control (DMSO) and a positive control (Eflornithine/DFMO).

• Time-Dependent Incubation : Incubate the mixtures at 37°C for varying time intervals (0, 5, 10, 20, and 30 minutes). Causality: Because this is a mechanism-based inhibitor, the degree of inhibition will increase over time as more enzyme molecules undergo the catalytic cycle and become covalently trapped.

• Substrate Addition : Initiate the reaction by adding 0.2 mM L-ornithine spiked with 0.5 μ Ci of L-[1- 14C ]ornithine.

• CO2​ Trapping : Immediately seal the wells with filter paper impregnated with barium hydroxide ( Ba(OH)2​ ) or hyamine hydroxide to trap the released 14CO2​ .

• Quenching & Readout : After 30 minutes, quench the reaction by injecting 50 μ L of 2 M citric acid into the liquid phase (avoiding the filter paper). Incubate for an additional 30 minutes to drive all dissolved CO2​ onto the filter. Transfer the filter papers to scintillation vials and count the radioactivity.

Protocol C: Whole-Cell Prodrug Efficacy Assay

Objective: To evaluate the cell permeability and intracellular activation of intact 2-FAPN (nitrile form) vs. its free acid form.

• Cell Culture : Seed human neuroblastoma cells (e.g., SH-SY5Y) at 1×105 cells/well in a 24-well plate.

• Compound Treatment : Treat cells with 2-FAPN (nitrile) and Δ -FMOrn (acid) at 10 μ M to 500 μ M for 24 hours.

• Cell Lysis : Wash cells with cold PBS and lyse using freeze-thaw cycles in 100 μ L of ODC Assay Buffer.

• Intracellular ODC Activity : Centrifuge the lysate at 14,000 x g for 15 minutes. Use the supernatant to perform the radiometric assay (Protocol B, Step 4) without additional pre-incubation, as the enzyme was inhibited in cellulo.

Quantitative Data Summary

The following table summarizes the expected kinetic parameters for 2-FAPN and its derivatives, illustrating the structure-activity relationship (SAR) and the necessity of nitrile hydrolysis for target engagement.

Compound	Assay Type	IC50​ (10 min pre-incubation)	KI​ (Apparent Affinity)	kinact​ (Inactivation Rate)	Mechanistic Notes
2-FAPN (Intact Nitrile)	Cell-Free Recombinant ODC	> 500 μ M	N/A	N/A	Inactive in cell-free systems; lacks carboxylate for PLP binding.
2-FAPN (Intact Nitrile)	Whole-Cell (SH-SY5Y)	~ 45 μ M	N/A	N/A	Active due to intracellular amidase/nitrilase conversion.
Δ -FMOrn (Activated Acid)	Cell-Free Recombinant ODC	1.2 μ M	3.5 μ M	0.15 min−1	Highly potent, time-dependent irreversible inhibition.
DFMO (Eflornithine)	Cell-Free Recombinant ODC	8.5 μ M	39 μ M	0.08 min−1	Standard clinical reference control.

Table 1: Comparative in vitro and in cellulo kinetic parameters of 2-FAPN, its activated carboxylic acid derivative, and the clinical standard DFMO.

References

1. Title: Fluoroacetonitrile 98 503-20-8 - Sigma-Aldrich Source: sigmaaldrich.com URL:

2. Title: Fluoroacetonitrile 98 503-20-8 - Sigma-Aldrich (Citing: Gerhart F, et al. Journal of Fluorine Chemistry, 1990) Source: sigmaaldrich.com URL:

3.[1] Title: CA1164479A - Preparation of aminoacetonitrile derivatives Source: google.com (Google Patents) URL:

4.[2] Title: .alpha.-(Fluoromethyl)dehydroornithine and .alpha.-(fluoromethyl)dehydroputrescine analogs as irreversible inhibitors of ornithine decarboxylase | Journal of Medicinal Chemistry Source: acs.org URL:

Sources

• 1. CA1164479A - Preparation of aminoacetonitrile derivatives - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Overcoming Steric and Electronic Hurdles in the Bioconjugation of 2-Fluoromethyl-2-amino-3-pentenenitrile

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Introduction & Chemical Profiling

2-Fluoromethyl-2-amino-3-pentenenitrile (FMAPN) is a highly specialized, polyfunctional aliphatic scaffold. It is most notably recognized as a critical intermediate in the synthesis of mechanism-based enzyme inhibitors, such as 2,5-diamino-2-fluoromethyl-3(E)-pentenoic acid (a potent irreversible inhibitor of GABA aminotransferase)[1].

Functionalizing FMAPN for targeted drug delivery (e.g., Antibody-Drug Conjugates or peptide-targeting chimeras) presents unique biochemical challenges. As a Senior Application Scientist, it is crucial to analyze the molecule's structural microenvironment before selecting a conjugation strategy. FMAPN possesses two potential conjugation handles:

• A Primary Amine (-NH₂): Located at a quaternary alpha-carbon (C2).

• An Internal Alkene (-CH=CH-): Located at the C3-C4 position of the pentenyl chain.

The Causality of Reactivity: Why Standard NHS Chemistry Fails

Standard bioconjugation relies on the acylation of primary amines using N-Hydroxysuccinimide (NHS) esters in aqueous buffers (pH 7.5–8.5). For FMAPN, this approach yields >90% ester hydrolysis and negligible conjugation.

The causality lies in its electronic profile. The base scaffold, aminoacetonitrile, exhibits a well-documented pKa of 5.34[2][3]. The introduction of the strongly electron-withdrawing fluoromethyl group (-CH₂F) at the alpha position further depresses the amine's pKa to approximately 4.5. Consequently, at physiological pH, the primary amine exists almost entirely as a free base. However, this extreme electron deficiency—combined with the steric bulk of a tetrasubstituted chiral center—severely attenuates its nucleophilicity.

To successfully conjugate FMAPN, we must abandon standard aqueous NHS protocols and utilize either non-aqueous acylation with hyper-reactive esters or bypass the amine entirely via alkene-directed thiol-ene click chemistry .

Strategic Decision Workflow

Workflow for selecting FMAPN conjugation strategies based on target solubility.

Protocol 1: Amine-Directed Acylation via PFP Esters

When conjugating FMAPN to hydrophobic peptides or small-molecule fluorophores, non-aqueous conditions are required. Pentafluorophenyl (PFP) esters are chosen over NHS esters because they are significantly less prone to degradation and exhibit higher reactivity toward sterically hindered, poorly nucleophilic amines.

Materials

• FMAPN (Free base)

• PFP-activated payload (e.g., Fluorophore-PFP or Peptide-PFP)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Step-by-Step Methodology

• Reagent Preparation: Dissolve the PFP-activated payload (10 mM) in anhydrous DMSO. Ensure the solvent is strictly anhydrous to prevent competitive hydrolysis.

• Activation: Add 3.0 molar equivalents of DIPEA to the solution. The strong organic base ensures any trace protonation of the FMAPN amine is reversed and acts as a catalyst for the acylation transition state.

• Conjugation: Add 1.5 molar equivalents of FMAPN to the reaction mixture.

• Incubation: Incubate the reaction at 37°C for 16–24 hours under continuous agitation. Expert Insight: The elevated temperature is critical to overcome the high activation energy barrier caused by the quaternary alpha-carbon.

• Self-Validating Step (LC-MS): Withdraw a 1 µL aliquot, dilute in 50% Acetonitrile/Water (0.1% Formic Acid), and analyze via LC-MS. The reaction is complete when the PFP-ester peak is consumed and the expected mass of the conjugate is dominant.

• Purification: Purify the conjugate using Preparative Reverse-Phase HPLC (C18 column) using a water/acetonitrile gradient.

Protocol 2: Alkene-Directed Thiol-Ene "Click" Conjugation

For aqueous-soluble targets like monoclonal antibodies (mAbs) or large hydrophilic proteins, amine acylation is unviable due to solvent incompatibility. Instead, we exploit the C3-C4 internal alkene of FMAPN using photo-initiated thiol-ene click chemistry. While internal alkenes have slower reaction kinetics than terminal olefins, the use of the highly efficient LAP photoinitiator under 365 nm UV light forces the radical addition to completion.

Radical-mediated thiol-ene click mechanism for FMAPN alkene conjugation.

Materials

• FMAPN (Stock dissolved in 10% DMSO/Water)

• Cysteine-engineered Protein/Antibody (THIOMAB)

• LAP (Lithium phenyl-2,4,6-trimethylbenzoylphosphinate)

• Conjugation Buffer: 50 mM Sodium Phosphate, 150 mM NaCl, pH 6.5

Step-by-Step Methodology

• Protein Preparation: Ensure the target protein has free, reduced cysteines. If necessary, reduce with TCEP and perform buffer exchange via spin-filtration into the Conjugation Buffer (pH 6.5). Expert Insight: Maintaining pH 6.5 prevents spontaneous disulfide scrambling while keeping the thiol reactive.

• Reaction Assembly: To the protein solution (e.g., 50 µM), add 20 molar equivalents of FMAPN.

• Initiator Addition: Add LAP photoinitiator to a final concentration of 2 mM.

• Photo-Irradiation: Place the reaction vessel under a 365 nm LED UV lamp (10 mW/cm²) for exactly 5 to 10 minutes.

• Self-Validating Step (Ellman’s Assay): To confirm conjugation, react a small aliquot of the post-UV mixture with DTNB (Ellman's reagent). A lack of yellow absorbance at 412 nm confirms that all free thiols have been successfully conjugated to the FMAPN alkene.

• Purification: Remove excess FMAPN and LAP using Size Exclusion Chromatography (SEC) or a desalting column (e.g., PD-10).

Quantitative Data Summary

The following table summarizes the operational metrics and expected efficiencies of the two validated conjugation strategies.

Conjugation Strategy	Target Functional Group	Reagents & Catalyst	Reaction Environment	Typical Reaction Time	Conjugation Efficiency	Best Use Case
Amine Acylation	Primary Amine (C2)	PFP-Ester, DIPEA	Anhydrous DMSO	16–24 hours	45–60%	Small molecule synthesis, hydrophobic peptide linkers
Thiol-Ene Click	Internal Alkene (C3-C4)	LAP, 365nm UV	Aqueous Buffer (pH 6.5)	5–10 minutes	>90%	Protein/Antibody conjugation, Aqueous ADCs

References

• Sigma-Aldrich. "Fluoroacetonitrile 98 503-20-8" (Precursor and synthesis intermediate context for 2-amino-2-fluoromethyl-3-pentenenitrile). 1

• Grokipedia. "Aminoacetonitrile" (Physical and Chemical Properties, pKa = 5.34). 2

• ChemicalBook. "AMINOACETONITRILE CAS#: 540-61-4" (Chemical Properties and pKa validation). 3

Sources

• 1. フルオロアセトニトリル 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Aminoacetonitrile — Grokipedia [grokipedia.com]
• 3. AMINOACETONITRILE CAS#: 540-61-4 [m.chemicalbook.com]

Technical Notes & Optimization

Troubleshooting thermal degradation of 2-Fluoromethyl-2-amino-3-pentenenitrile during distillation

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-Fluoromethyl-2-amino-3-pentenenitrile. This guide is designed to provide in-depth troubleshooting assistance for issues related to the thermal degradation of this compound during distillation and purification. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower your experimental success.

Section 1: Understanding the Molecule & Its Instability

This first section addresses the fundamental properties of 2-Fluoromethyl-2-amino-3-pentenenitrile that contribute to its thermal lability.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Fluoromethyl-2-amino-3-pentenenitrile prone to degradation during distillation?

A1: The thermal instability of 2-Fluoromethyl-2-amino-3-pentenenitrile is not due to a single factor but rather a combination of functionalities within its structure. The primary liabilities are the α-fluorinated amine and the allylic amine system. α-fluorinated aliphatic amines are known to be unstable, readily eliminating fluoride to form reactive iminium intermediates.[1] Additionally, the allylic system (the double bond adjacent to the amine-bearing carbon) can facilitate rearrangements and polymerization, especially at elevated temperatures.

Q2: What are the likely degradation pathways for this molecule under thermal stress?

A2: Several degradation pathways can occur during heating:

• Retro-Strecker Reaction: As an α-aminonitrile, the molecule can revert to its starting materials or related intermediates, especially in the presence of trace amounts of water or acid/base catalysts.[2] This decomposition pathway is a common issue for this class of compounds.

• Elimination of Hydrogen Fluoride (HF): The presence of the α-fluoromethyl group makes the molecule susceptible to HF elimination, which can generate highly reactive and unsaturated intermediates.[3] These intermediates can then polymerize or react further.

• Polymerization: The allylic double bond makes the molecule a monomer susceptible to radical or thermally initiated polymerization.[4][5] This often results in the formation of intractable tars or high-molecular-weight oils, leading to significant yield loss.

• Hydrolysis: The nitrile group can be hydrolyzed to an amide and subsequently to a carboxylic acid, particularly if water is present and catalyzed by acidic or basic impurities.[6][7][8]

The following diagram illustrates the key points of instability in the molecule's structure.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CA2002893A1 - Inhibition of polymerization during distillation of monomers - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemguide.co.uk [chemguide.co.uk]

Purification methods for removing byproducts from 2-Fluoromethyl-2-amino-3-pentenenitrile

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently encounter support tickets regarding the isolation of highly functionalized, unstable fluorinated aminonitriles.

2-Fluoromethyl-2-amino-3-pentenenitrile is a critical intermediate in the development of mechanism-based enzyme inhibitors (such as fluorinated dehydroornithine analogs)[1]. Synthesized via a modified Strecker reaction using propenyl magnesium bromide, fluoroacetonitrile, and cyanide, the crude reaction mixture typically presents as a complex, dark-colored oil containing unreacted starting materials and polymeric byproducts[1][2].

The inherent instability of the free α -amino nitrile, combined with the presence of a reactive allylic system and a fluoromethyl group, makes traditional purification challenging. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to isolate your target compound with high scientific integrity.

Diagnostic Table: Common Byproducts and Physicochemical Properties

To design a rational purification strategy, we must first understand the thermodynamic and kinetic profiles of the impurities in your crude mixture.

Impurity / Byproduct	Origin	Acid/Base Profile	Polarity / TLC Behavior	Removal Strategy
Unreacted Ketone/Imine	Incomplete Strecker reaction	Neutral / Weakly Basic	High Rf​ (Non-polar)	Acid-base extraction (partitioned to organic waste)
Polymeric "Tarry" Species	Allylic/nitrile polymerization	Variable	Baseline streaking	Filtration, Acid-base extraction
α -Amino Amide	Nitrile hydrolysis (over-reaction)	Basic	Very Low Rf​ (Highly polar)	Controlled pH extraction, reverse-phase LC
Inorganic Salts	Excess Mg, NH₄Cl, NaCN	Neutral / Basic	Water-soluble	Aqueous wash during initial workup
cis/trans Isomers	Propenyl Grignard reagent	Basic	Identical Rf​ (Free amine)	N-derivatization followed by Flash Chromatography

Purification Workflow Diagram

To visualize the logic of our purification system, refer to the mechanistic workflow below.

Fig 1. Mechanistic workflow for the isolation and purification of fluorinated aminonitriles.

Troubleshooting FAQs

Q1: My crude reaction yields a dark, intractable oil. Direct distillation causes decomposition. How do I remove the tarry byproducts? Causality & Solution: The dark coloration is typical of Strecker reactions involving reactive allylic systems, which are highly prone to oligomerization[1]. Direct distillation is strongly discouraged because α -amino nitriles are thermally labile; heating can trigger retro-Strecker reactions (releasing toxic HCN gas) or thermal degradation[3]. Actionable Step: Utilize an acid-base extraction protocol (See Protocol A). By protonating the amine to form a water-soluble ammonium salt, you can wash away the non-polar polymeric tars and unreacted neutral intermediates using an organic solvent like diethyl ether. Subsequent careful basification recovers the free aminonitrile[4].

Q2: I attempted silica gel flash chromatography on the free aminonitrile, but I observed severe streaking and poor mass recovery. What went wrong? Causality & Solution: Free aliphatic amines interact strongly with the acidic silanol groups on standard silica gel, leading to peak tailing, irreversible adsorption, and on-column degradation (such as hydrolysis of the nitrile to an amide)[5]. Actionable Step: You have two options.

• In-situ Derivatization (Preferred): Convert the free amine to a less basic derivative. Treating the crude oil with trifluoroacetic anhydride (TFAA) yields 2-fluoromethyl-2-trifluoroacetamido-3-pentenenitrile[1]. This neutralizes the basicity, allowing for rapid, high-yielding silica gel chromatography.

• Modified Stationary Phase: If you must isolate the free amine, use basic alumina or pre-treat your silica gel with 1-2% triethylamine (TEA) in your eluent to deactivate the silanol sites.

Q3: The NMR spectra of my purified product show a complex mixture of signals, particularly in the alkene region. How do I resolve this? Causality & Solution: The synthesis utilizes propenyl magnesium bromide, which typically exists as a mixture of cis (Z) and trans (E) isomers. Consequently, your product is a 1:1 cis/trans diastereomeric mixture[1][2]. Because the free amine isomers have nearly identical polarities, they co-elute. Actionable Step: Proceed with Protocol B (N-Trifluoroacetylation). Once derivatized, the steric and electronic differences between the cis and trans isomers are amplified, allowing for partial or complete separation via careful flash chromatography on silica gel[1].

Standard Operating Procedures (SOPs)

Protocol A: Acid-Base Extraction for Primary Aminonitrile Isolation

Self-Validating Principle: This protocol exploits the pKa difference between the target aminonitrile (pKa ~ 7-8) and neutral/acidic impurities. Maintaining a low temperature prevents base-catalyzed hydrolysis of the nitrile group.

• Solubilization: Dissolve the crude dark oil (approx. 20 g) in 200 mL of diethyl ether ( Et2​O ).

• Acidification: Transfer to a separatory funnel and add 150 mL of ice-cold 0.5 M HCl. (Critcal Safety Note: Ensure the reaction is fully quenched and free of excess cyanide before adding acid to prevent HCN gas evolution. Perform strictly in a fume hood.)

• Partitioning: Shake vigorously and allow the layers to separate. The protonated 2-fluoromethyl-2-amino-3-pentenenitrile will migrate to the lower aqueous layer.

• Washing: Drain the aqueous layer into an Erlenmeyer flask. Wash the remaining organic layer with an additional 50 mL of 0.5 M HCl. Combine the aqueous layers and discard the dark, tar-containing organic layer.

• Basification: Cool the combined aqueous layers in an ice bath (0 °C). Slowly add solid Na2​CO3​ or 1 M NaOH dropwise under continuous stirring until the pH reaches 9-10. (Note: Avoid pH > 11 to prevent nitrile hydrolysis.)

• Recovery: Extract the basified aqueous layer with Et2​O or dichloromethane (DCM) ( 3×100 mL).

• Drying & Concentration: Dry the combined organic extracts over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure (bath temperature < 30 °C) to yield the semi-purified aminonitrile.

Protocol B: N-Trifluoroacetylation and Chromatographic Separation

Self-Validating Principle: Derivatization masks the basic amine, preventing silanol interactions on silica gel and enabling the separation of cis/trans isomers.

• Reaction Setup: Dissolve the semi-purified 2-fluoromethyl-2-amino-3-pentenenitrile (approx. 168 mmol) in 300 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere[1].

• Cooling: Cool the solution to -30 °C using a dry ice/acetone bath.

• Derivatization: Slowly add trifluoroacetic anhydride (TFAA, 186 mmol, 1.1 eq) dropwise via an addition funnel to control the exothermic reaction[1].

• Incubation: Allow the mixture to warm to room temperature slowly overnight.

• Workup: Remove the solvent and excess TFAA under reduced pressure. Dissolve the resulting residue in ethyl acetate (200 mL).

• Washing: Wash the organic phase sequentially with water ( 2×100 mL) and saturated brine (100 mL). Dry over Na2​SO4​ and evaporate to yield the crude trifluoroacetamide derivative.

• Chromatography: Load the residue onto a silica gel column. Elute with a gradient of hexane/ethyl acetate. The cis and trans isomers of 2-fluoromethyl-2-trifluoroacetamido-3-pentenenitrile will elute at different Rf​ values, allowing for collection of the pure isomers[1].

References

• Source: google.
• Title: Synthesis of propenyl magnesium bromide - PrepChem.
• Source: nih.
• Source: google.
• Source: mdpi.

Sources

• 1. CA1164479A - Preparation of aminoacetonitrile derivatives - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. Organocatalytic Synthesis of α-Aminonitriles: A Review [mdpi.com]
• 4. EP0245417B1 - New process for obtaining alpha-amino nitriles and their applications to organic synthesis - Google Patents [patents.google.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Transition Metal Catalysis for 2-Fluoromethyl-2-amino-3-pentenenitrile

Welcome to the Advanced Catalysis Support Center. This guide is designed for process chemists, researchers, and drug development professionals working on the stereoselective synthesis and functionalization of 2-Fluoromethyl-2-amino-3-pentenenitrile .

This highly functionalized allylic amino nitrile is a critical advanced intermediate in the synthesis of mechanism-based, enzyme-activated inhibitors of ornithine decarboxylase (such as α -fluoromethyl-dehydroornithine analogs)[1]. While classical synthesis relies on the non-selective Grignard addition of propenylmagnesium bromide to fluoroacetonitrile followed by a racemic Strecker reaction[2], modern drug development requires strict stereocontrol.

This guide focuses on troubleshooting the Transition Metal-Catalyzed Asymmetric Strecker Reaction to establish the C2 quaternary stereocenter, and addresses common organometallic pitfalls such as β -fluoride elimination and π -allyl isomerization.

Mechanistic Workflow: Cu(I)-Catalyzed Asymmetric Cyanation

To bypass the racemic background reaction inherent to classical Strecker syntheses, we employ a Cu(I)-bis(oxazoline) (BOX) catalyzed asymmetric addition of trimethylsilyl cyanide (TMSCN) to the corresponding fluorinated ketimine.

Figure 1: Cu(I)-catalyzed asymmetric Strecker cycle for 2-Fluoromethyl-2-amino-3-pentenenitrile.

Optimization of Catalytic Conditions

The formation of a quaternary stereocenter bearing a fluoromethyl group is highly sensitive to the electronics of the metal center and the bite angle of the chiral ligand. Table 1 summarizes the quantitative optimization data.

Table 1: Optimization of Cu-Catalyzed Strecker Conditions

Entry	Catalyst / Ligand	Temp (°C)	Solvent	TMSCN Addition Method	Yield (%)	ee (%)
1	Cu(OTf)₂ / (R,R)-Ph-BOX	25	DCM	Bolus (All at once)	45	12
2	Cu(MeCN)₄PF₆ / (R,R)-Ph-BOX	25	DCM	Bolus	68	45
3	Cu(MeCN)₄PF₆ / (R,R)-Ph-BOX	-20	DCM	Bolus	72	65
4	Cu(MeCN)₄PF₆ / (R,R)-tBu-BOX	-20	DCM	4 h Syringe Pump	41	88
5	Cu(MeCN)₄PF₆ / (R,R)-Ph-BOX	-20	DCM	4 h Syringe Pump	89	94

Analysis: Moving from Cu(II) to Cu(I) (Entry 1 vs 2) prevents unwanted redox side-reactions. Lowering the temperature (Entry 3) improves stereocontrol but requires slow addition of TMSCN (Entry 5) to suppress the uncatalyzed background reaction. A bulkier ligand (Entry 4) over-encumbers the active site, drastically reducing yield.

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system . Do not deviate from the stoichiometric ratios or the analytical checkpoints, as they are engineered to confirm reaction integrity in real-time.

Step 1: Catalyst Activation (Glovebox Required)

• Action: In a nitrogen-filled glovebox, charge a flame-dried Schlenk tube with Cu(MeCN)4​PF6​ (5.0 mol%) and (R,R)-Ph-BOX ligand (6.0 mol%). Dissolve in anhydrous DCM (0.1 M relative to substrate) and stir for 1 hour at room temperature.

• Causality: The 1.2x stoichiometric excess of the ligand relative to the metal ensures no unliganded Cu(I) exists in solution. Unliganded Cu(I) acts as an achiral Lewis acid, which would rapidly catalyze a racemic background reaction and destroy the enantiomeric excess (ee).

Step 2: Substrate Coordination

• Action: Cool the deep-blue catalyst solution to -20 °C using a cryocooler. Add the substrate, (E)-1-fluorohex-3-en-2-imine (1.0 equiv), dropwise.

• Causality: Cryogenic temperatures are mandatory to suppress β -fluoride elimination from the electron-rich metal-coordinated intermediate.

Step 3: Enantioselective Cyanation

• Action: Load TMSCN (1.2 equiv) into a gas-tight syringe. Using a syringe pump, add the TMSCN to the reaction mixture over exactly 4 hours.

• Causality: TMSCN is highly reactive. Bolus addition spikes the local concentration of cyanide, allowing the uncatalyzed (racemic) addition to outcompete the chiral catalyst[3]. Slow addition maintains a low steady-state concentration of cyanide, forcing the reaction through the enantioselective Cu-coordinated transition state.

Step 4: In-Situ Validation & Quench

• Action: Monitor the reaction via an in-situ ReactIR probe. Watch for the complete disappearance of the ketimine C=N stretch at ∼1640 cm−1 and the appearance of the nitrile C≡N stretch at ∼2230 cm−1 . Once conversion is >98%, quench at 0 °C with 1M methanolic HCl.

• Causality: ReactIR provides a self-validating endpoint without requiring physical aliquots. Taking aliquots introduces trace moisture, which hydrolyzes unreacted TMSCN to HCN, irreversibly poisoning the Cu(I) catalyst. The methanolic HCl quench simultaneously destroys excess cyanide and desilylates the amine to yield the stable hydrochloride salt.

Troubleshooting & FAQs

Q: Why am I observing significant defluorination (loss of the fluoromethyl group) during the reaction?

A: This is a classic case of β -fluoride elimination . In transition metal catalysis involving fluoromethyl groups, electron-rich metal centers can undergo β -F elimination if the M–C–C–F dihedral angle approaches 0° or 180° (syn- or anti-coplanar).

• Solution: Ensure you are using a strictly Lewis acidic Cu(I) catalyst rather than a more electron-rich Pd(0) or Ru(II) system for the cyanation step. Furthermore, verify your cryocooler is maintaining ≤ -20 °C. Higher temperatures exponentially increase the kinetic rate of β -elimination compared to the desired cyanation pathway.

Q: The enantiomeric excess (ee) plateaus at 65%, even with >99% ee chiral ligands. How can I improve stereocontrol?

A: A hard plateau in ee usually points to a competing uncatalyzed racemic background reaction . The highly electrophilic fluorinated ketimine can be directly attacked by TMSCN without the chiral catalyst's involvement[3].

• Solution: You must implement a syringe pump (as detailed in Step 3 of the SOP). By keeping the instantaneous concentration of TMSCN low, the kinetically faster, catalyst-mediated enantioselective pathway outcompetes the slower, uncatalyzed racemic pathway. Alternatively, using a bulkier silyl cyanide (e.g., TBSCN) can completely shut down the background reaction, though it requires longer reaction times.

Q: I am seeing E/Z isomerization of the 3-pentenyl double bond. The starting material was strictly the (E)-isomer.

A: This indicates allylic activation. If you attempted to use a Palladium catalyst (e.g., for a downstream allylic functionalization), Pd(0) readily inserts into allylic systems to form a π -allyl palladium intermediate[4]. This intermediate undergoes rapid σ

π

σ isomerization, scrambling the olefin geometry.

• Solution: For the synthesis of the amino nitrile core, strictly utilize the Cu(I)-catalyzed Strecker conditions. Cu(I) operates via Lewis acid activation of the imine nitrogen rather than oxidative addition into the allylic system, perfectly preserving the (E)-olefin geometry.

Q: The reaction stalls at 40% conversion, and a white precipitate forms in the Schlenk tube.

A: The precipitate is an inactive, polymeric copper(I) cyanide complex (e.g., [Cu(CN)2​]− ). This occurs when trace moisture hydrolyzes TMSCN to HCN. The free cyanide anion strongly coordinates to Cu(I), displacing the chiral BOX ligand and irreversibly poisoning the catalyst.

• Solution: Rigorously dry all solvents over activated 3Å molecular sieves. Ensure the TMSCN reagent is freshly distilled, stored under argon, and that your Schlenk technique is flawless.

References

• Gerhart, F., Francois, J. P., Kolb, M., Laskovics, M., & Le Borgne, J. F. "Grignard addition reaction of fluoroacetonitrile: synthesis of 2-amino-2-fluoromethyl-3-pentenenitrile." Journal of Fluorine Chemistry 50.2 (1990): 243-249.[Link]

• Liu, Y.-L., Shi, T.-D., Zhou, F., Zhao, X.-L., & Wang, X. "Organocatalytic Asymmetric Strecker Reaction of Di- and Trifluoromethyl Ketoimines. Remarkable Fluorine Effect." Organic Letters 13.15 (2011): 3826–3829.[Link]

• Trost, B. M., Machacek, M. R., & Aponick, A. "Palladium-Catalyzed Asymmetric Allylic Alkylation Reactions: A Working Model." Accounts of Chemical Research 39.10 (2006): 747-760.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Resolving stereochemical mixtures and enantiomers of 2-Fluoromethyl-2-amino-3-pentenenitrile

Welcome to the Technical Support Center for Advanced Stereochemical Resolution. This portal is designed for researchers, analytical scientists, and drug development professionals working with complex fluorinated aminoacetonitrile derivatives.

Below, you will find in-depth troubleshooting guides, self-validating protocols, and FAQs specifically tailored to resolving the stereochemical mixtures of 2-Fluoromethyl-2-amino-3-pentenenitrile .

Overview: The Stereochemical Challenge

Synthesizing 2-fluoromethyl-2-amino-3-pentenenitrile—typically via the addition of propenyl magnesium bromide to fluoroacetonitrile followed by cyanide treatment—yields a complex racemate[1]. The molecule possesses two distinct sources of isomerism:

• Geometric Isomerism: The C3=C4 double bond creates E (trans) and Z (cis) diastereomers.

• Optical Isomerism: The chiral center at C2 generates R and S enantiomers.

This results in a mixture of four stereoisomers: (2R,3E), (2S,3E), (2R,3Z), and (2S,3Z). Resolving this mixture requires a sequential, two-stage approach: Diastereomeric separation followed by Enantiomeric resolution.

Workflow for the complete stereochemical resolution of 2-Fluoromethyl-2-amino-3-pentenenitrile.

Module 1: Diastereomeric Separation (E/Z Resolution)

Q1: Why am I getting poor resolution between the E (trans) and Z (cis) isomers on standard silica gel? Causality: Standard silica gel separates compounds based on overall molecular polarity. In 2-fluoromethyl-2-amino-3-pentenenitrile, the strong dipole moments of the nitrile (-CN) and fluoromethyl (-CH₂F) groups dominate the molecule's electronic profile, masking the subtle polarity differences between the E and Z alkene geometries. Solution: Transition to Argentation Chromatography (AgNO₃-impregnated silica). Separation here is driven by π-complexation rather than standard polarity. The Ag⁺ ions reversibly bind to the alkene π-electrons. Because the Z (cis) isomer is less sterically hindered around the face of the double bond, it forms a stronger, more stable complex with Ag⁺ and is retained significantly longer on the column, allowing for baseline separation.

Protocol 1: Argentation Chromatography & Self-Validation

This protocol isolates the (E)-racemate and (Z)-racemate into two distinct pools.

• Stationary Phase Preparation: Dissolve 100 g of AgNO₃ in 400 mL of acetonitrile. Add 900 g of high-purity silica gel (40-63 µm) and slurry thoroughly. Evaporate the solvent under reduced pressure in a rotary evaporator (shielded from light) until a free-flowing powder is obtained. Activate at 120°C for 4 hours.

• Column Packing: Pack the column using a non-polar solvent system (e.g., 95:5 Hexane/Ethyl Acetate). Keep the column wrapped in aluminum foil to prevent UV-induced silver reduction.

• Loading & Elution: Load the crude amino nitrile mixture[1]. Elute using a gradient of Hexane/Ethyl Acetate (95:5 to 80:20). The E-isomer will elute first, followed by the Z-isomer.

• Self-Validating Step: Do not rely solely on TLC. Validate the fractions using ¹H-NMR. The E and Z isomers can be definitively distinguished by their allylic coupling constants. The E-isomer typically shows a larger coupling constant ( JAB​≈15 Hz) compared to the Z-isomer ( JAB​≈12 Hz)[1]. Only pool fractions that show >98% diastereomeric excess (de) by NMR.

Module 2: Enantiomeric Resolution (R/S Separation)

Q2: Classical resolution via diastereomeric salt formation is failing with L-tartaric acid. What is going wrong? Causality: The electron-withdrawing nature of both the -CH₂F and -CN groups significantly reduces the electron density on the adjacent α-amino group. This drops the amine's pKa from a typical ~9.0 down to approximately 5.5. Weak chiral acids like L-tartaric acid (pKa₁ = 2.98) cannot fully protonate this weakly basic amine, leading to incomplete salt formation, oiling out, and poor crystallization. Solution: Utilize a stronger chiral sulfonic acid, such as (+)-10-Camphorsulfonic acid (CSA, pKa = 1.2). The lower pKa ensures complete protonation of the amino nitrile, forming a robust, crystalline diastereomeric salt network.

Protocol 2: Classical Resolution via (+)-CSA Crystallization

• Salt Formation: Dissolve 1 equivalent of the E-racemate (obtained from Protocol 1) in a 1:1 mixture of Acetone/Methanol. Add 1.05 equivalents of (+)-10-Camphorsulfonic acid.

• Crystallization: Heat the mixture to reflux until fully dissolved. Allow the solution to cool to room temperature at a controlled rate of 5°C/hour to promote the growth of large, pure crystals.

• Filtration: Filter the resulting crystals and wash with cold acetone.

• Free-Basing: Suspend the crystals in water, adjust the pH to 9.0 using cold saturated Na₂CO₃, and extract with dichloromethane (3x). Dry the organic layer over Na₂SO₄ and concentrate to yield the resolved enantiomer.

• Self-Validating Step: Determine the enantiomeric excess (ee) via analytical Chiral HPLC before scaling up. If ee is <95%, perform one additional recrystallization of the salt from Acetone/Methanol before free-basing.

Q3: Can we use Chiral Supercritical Fluid Chromatography (SFC) for this compound? Causality: Yes. Chiral SFC is highly effective for aminoacetonitrile derivatives[2] and bypasses the basicity issues of salt formation. However, the free amine will interact strongly with residual silanols on the chiral stationary phase, causing severe peak tailing. Solution: Use a basic additive in the co-solvent. Adding 0.1% Diethylamine (DEA) to the methanol modifier competitively binds to the silanol sites, ensuring sharp, symmetrical peaks.

Mechanism of chiral recognition between the amino nitrile analyte and the SFC stationary phase.

Protocol 3: Preparative Chiral SFC

• System Equilibration: Set the SFC system to 120 bar backpressure and 35°C. Use a Chiralpak AD-H column (250 x 21 mm). Equilibrate with a mobile phase of 85% CO₂ and 15% Methanol (containing 0.1% DEA).

• Sample Preparation: Dissolve the Z-racemate (from Protocol 1) in pure Methanol at a concentration of 50 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Injection & Collection: Perform stacked injections (e.g., 0.5 mL per injection). Collect the two baseline-resolved enantiomeric peaks using a mass-directed or UV-triggered fraction collector (monitor at 210 nm).

• Self-Validating Step: Analyze fraction pools immediately on an analytical SFC system. The ee must be >99%. Evaporate fractions at <30°C to prevent thermal degradation of the amino nitrile.

Q4: Is enzymatic resolution viable for this substrate? Answer: Yes, but direct enzymatic hydrolysis of α-fluoromethyl nitriles using nitrilases is often kinetically slow due to the steric bulk and electronic deactivation caused by the fluorine atom. A more robust self-validating enzymatic pathway involves acetylating the amine first, followed by kinetic resolution using an L-Aminoacylase. The enzyme will selectively deacetylate the S-enantiomer, allowing easy separation of the free (S)-amine from the unreacted (R)-amide via simple acid/base extraction.

Quantitative Performance Data

The following table summarizes the expected performance metrics for the resolution methodologies described above, allowing researchers to select the optimal route based on scale and purity requirements.

Resolution Stage	Methodology	Target Isomers	Typical Yield (%)	Purity (ee/de %)	Scalability	Processing Time
Diastereomeric	Argentation Silica (AgNO₃)	E vs Z	85 - 90%	>98% de	High (Multi-kg)	1 - 2 Days
Enantiomeric	(+)-CSA Crystallization	R vs S	35 - 40%	>95% ee	High (Multi-kg)	3 - 5 Days
Enantiomeric	Chiral Prep-SFC	R vs S	80 - 90%	>99% ee	Medium (100g)	Hours
Enantiomeric	Enzymatic (Acylase)	R vs S	45 - 48%	>99% ee	High (Multi-kg)	2 - 4 Days

*Yields for enantiomeric resolution are out of a theoretical maximum of 50% per enantiomer.

References

• Preparation of aminoacetonitrile derivatives Source: Google Patents (CA1164479A) URL:[1]

• Synthesis of Fluorinated Amino Acids and Their Derivatives in Flow Source: Freie Universität Berlin (Refubium) URL:

• Monepantel (Amino-acetonitrile derivative class) Source: Benchchem URL:[2]

Sources

• 1. CA1164479A - Preparation of aminoacetonitrile derivatives - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

Preventing defluorination side reactions with 2-Fluoromethyl-2-amino-3-pentenenitrile

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with highly functionalized fluorinated building blocks.

Overview & Mechanistic Causality

α -Fluoromethyl amino acids and their nitrile precursors are critical building blocks in medicinal chemistry, often serving as irreversible suicide inhibitors for PLP-dependent enzymes (1 [1]).

A pervasive challenge when synthesizing and handling 2-Fluoromethyl-2-amino-3-pentenenitrile is the spontaneous loss of the fluorine atom (defluorination). Because the fluorine atom is situated β to both the primary amine and the nitrile group, the molecule is inherently unstable. As highlighted in literature regarding the chemical instability of fluorinated compounds (2 [2]), defluorination typically proceeds via two primary pathways:

• Base-Induced Retro-Strecker Elimination: Under alkaline conditions, the α -amino nitrile undergoes a retro-Strecker reaction, expelling hydrogen cyanide to form a reactive fluoromethyl imine. Subsequent tautomerization to an enamine facilitates rapid β -fluoride elimination.

• Intramolecular Nucleophilic Displacement: The lone pair of the free primary amine acts as an internal nucleophile, attacking the adjacent fluoromethyl carbon to form a transient aziridinium ion. This intermediate rapidly hydrolyzes, resulting in irreversible defluorination.

Mechanistic pathways of defluorination in 2-Fluoromethyl-2-amino-3-pentenenitrile.

Troubleshooting FAQs

Q1: My yield of the fluorinated amino nitrile is extremely low, and NMR shows a complete loss of the -CH2F signal. What is causing this during the aqueous workup? A: This is a classic symptom of base-induced defluorination. If the ketimine magnesium halide intermediate is quenched with unbuffered sodium cyanide, the localized high pH ( >10 ) triggers the retro-Strecker elimination pathway. Solution: Always quench the Grignard/fluoroacetonitrile adduct into a heavily buffered aqueous solution. Using a mixture of sodium cyanide and a large excess of ammonium chloride ( NH4​Cl ) maintains the pH between 8 and 9. This provides the necessary proton source for the nitrile formation while suppressing the retro-Strecker equilibrium (3 [3]).

Q2: The isolated 2-fluoromethyl-2-amino-3-pentenenitrile degrades upon storage at room temperature. How can I stabilize the compound? A: The free amine is nucleophilic and will slowly displace the adjacent fluorine atom via aziridinium formation over time. Solution: The free amino nitrile must be treated as a transient intermediate. It should be stored at -20 °C or immediately protected. The most effective strategy is to rapidly convert the free amine to a trifluoroacetamide using Trifluoroacetic Anhydride (TFAA). The strongly electron-withdrawing trifluoroacetyl group delocalizes the nitrogen lone pair, completely shutting down the intramolecular nucleophilic attack.

Q3: Can I purify the free amino nitrile using vacuum distillation to remove impurities? A: No. Thermal stress exacerbates both the retro-Strecker and intramolecular displacement pathways. Distillation will result in near-complete defluorination and decomposition. The crude product should be extracted into diethyl ether, concentrated under reduced pressure at low temperatures ( <30 °C), and used directly in the next protection step.

Quantitative Impact of Reaction Conditions

The table below summarizes how different handling conditions quantitatively impact the stability of the fluoromethyl group, allowing you to pinpoint where your workflow might be failing.

Reaction Condition	Primary Defluorination Pathway	Extent of Defluorination	Preventative Measure
Unbuffered basic workup (pH > 10)	Retro-Strecker / β -Elimination	High (>40% loss)	Use NH4​Cl buffer (pH 8-9)
Prolonged storage at 25 °C (Free amine)	Aziridinium formation	Moderate (~15-20% / day)	Store at -20 °C or protect amine
High-temperature distillation	Thermal elimination	Severe (>80% loss)	Avoid distillation; use chromatography

Self-Validating Experimental Protocols

Protocol A: Buffered Synthesis of 2-Fluoromethyl-2-amino-3-pentenenitrile

Causality Focus: This protocol utilizes a buffered aqueous cyanide quench to prevent the localized high pH that triggers retro-Strecker defluorination.

• Grignard Formation: Under a nitrogen atmosphere, prepare propenyl magnesium bromide by reacting 1-bromo-1-propene (200 mmol) with magnesium turnings (400 mmol) in 200 mL of dry tetrahydrofuran (THF).

• Ketimine Formation: Decant the Grignard solution from excess magnesium and cool to -40 °C. Dropwise, add fluoroacetonitrile (200 mmol) dissolved in 70 mL THF over 15 minutes to form the ketimine magnesium halide intermediate.

• Buffered Quench (Critical Step): Pour the reaction mixture directly into a vigorously stirring, cold aqueous solution containing sodium cyanide (40 g) and a large excess of ammonium chloride (59 g) in 400 mL water.

  • Self-Validation Check: The NH4​Cl acts as a proton source and buffers the solution to pH ~8.5. If the pH spikes above 9.5, the buffer capacity has been exceeded, and defluorination will commence.

• Phase Separation: Stir for 1 hour at room temperature. Saturate the aqueous layer with sodium chloride to drive the organic product into the organic phase.

• Extraction: Separate the THF layer. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

• Concentration: Evaporate the solvent under reduced pressure at a water bath temperature not exceeding 30 °C to yield the crude cis/trans mixture of the amino nitrile. Do not distill.

Protocol B: Amine Protection via Trifluoroacetylation

Causality Focus: Rapid protection of the primary amine eliminates its nucleophilicity, shutting down the intramolecular aziridinium defluorination pathway.

• Dissolution: Dissolve the crude 2-fluoromethyl-2-amino-3-pentenenitrile (~168 mmol) in 300 mL of dry methylene chloride.

• Cooling: Cool the solution to -30 °C to control the exotherm and prevent thermal defluorination during reagent addition.

• Protection: Slowly add trifluoroacetic anhydride (TFAA, 186 mmol) dropwise.

  • Self-Validation Check: TFAA is chosen specifically over acyl chlorides to avoid the generation of HCl gas, which could catalyze side reactions or hydrolyze the sensitive nitrile group.

• Warming: Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Isolation: Remove the solvent under reduced pressure. Purify the resulting slightly yellow oil via rapid silica gel chromatography to isolate the stable 2-fluoromethyl-2-trifluoroacetamido-3-pentenenitrile.

References

• Source: Chemical Reviews (ACS Publications)
• The Dark Side of Fluorine Source: ACS Medicinal Chemistry Letters URL
• CA1164479A - Preparation of aminoacetonitrile derivatives Source: Google Patents URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CA1164479A - Preparation of aminoacetonitrile derivatives - Google Patents [patents.google.com]

Overcoming low aqueous solubility of 2-Fluoromethyl-2-amino-3-pentenenitrile in biological assays

Technical Support Center: 2-Fluoromethyl-2-amino-3-pentenenitrile

A Guide to Overcoming Aqueous Solubility Challenges in Biological Assays

Welcome to the technical support center for 2-Fluoromethyl-2-amino-3-pentenenitrile. This guide is designed for researchers, scientists, and drug development professionals to address the common challenges associated with the low aqueous solubility of this and similar small molecule compounds. As your Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to empower you to make informed decisions in your experimental design.

The fluoromethyl and nitrile groups in 2-Fluoromethyl-2-amino-3-pentenenitrile contribute to its desirable metabolic stability and binding affinity but also significantly reduce its solubility in aqueous media.[1][2] This can lead to compound precipitation, inaccurate potency measurements, and unreliable assay results. This guide provides a systematic approach to overcoming these challenges.

Frequently Asked Questions (FAQs)

Q1: My compound, 2-Fluoromethyl-2-amino-3-pentenenitrile, is precipitating in my cell culture medium upon dilution from a DMSO stock. What is the first thing I should check?

A1: The most immediate factor to verify is the final concentration of your organic co-solvent, typically Dimethyl Sulfoxide (DMSO), in the aqueous assay buffer or cell culture medium.[3] For most cell-based assays, the final DMSO concentration should not exceed 0.5%, and ideally should be kept below 0.1% to avoid solvent-induced toxicity and other artifacts.[4][5] Exceeding this limit can cause your compound to "crash out" of solution as the solvent environment rapidly shifts from organic to aqueous. Always prepare a high-concentration stock solution in 100% DMSO and perform serial dilutions to reach your final working concentration, ensuring the final solvent percentage remains low.

Q2: I'm concerned about the toxic effects of DMSO on my cells. What are the typical concentration limits and what alternatives can I consider?

A2: DMSO is a widely used solvent due to its ability to dissolve a broad range of polar and non-polar compounds.[3] However, it is not inert and can have dose-dependent effects on cell proliferation, differentiation, and gene expression.[5] Concentrations above 1% are often cytotoxic to many cell lines.[5] A study on various cancer cell lines showed that DMSO concentrations as low as 0.3125% can have minimal cytotoxicity, but this is cell-line dependent.[6]

If you suspect DMSO is impacting your results, consider these alternatives:

• Ethanol: Can be used for some compounds, but it also has cytotoxic effects, sometimes more pronounced than DMSO at similar concentrations.[6][7]

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic guest molecules within their central cavity, forming a water-soluble inclusion complex.[8][9][10] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high aqueous solubility and low toxicity.[8][11]

Q3: What are cyclodextrins and how do they work to improve solubility?

A3: Cyclodextrins are molecules with a hydrophilic outer surface and a hydrophobic interior cavity.[11] This unique structure allows them to form inclusion complexes with poorly soluble compounds, like 2-Fluoromethyl-2-amino-3-pentenenitrile, effectively shielding the hydrophobic parts of the molecule from the aqueous environment.[9][10] This complexation increases the apparent water solubility of the "guest" molecule, enhancing its bioavailability in your assay without chemically modifying it.[11][]

Q4: Can the formulation of my compound affect the results of my potency assay?

A4: Absolutely. The formulation, including the choice and concentration of solvents and excipients, can significantly impact the outcome of a biological assay.[13][14] An inappropriate formulation can lead to:

• Inaccurate Potency: If the compound is not fully dissolved, the effective concentration will be lower than intended, leading to an underestimation of its potency.

• Assay Interference: The solvents or excipients themselves may interact with the assay components (cells, enzymes, etc.), causing a biological response that is not due to your compound.[14]

• Variability: Inconsistent solubility between experiments can be a major source of variability, making it difficult to obtain reproducible results.[15]

It is crucial to include a "vehicle control" in your experiments. This control should contain the same concentration of the solvent or formulation agent used to dissolve your test compound to account for any effects of the vehicle itself.[5]

Troubleshooting Guide: A Step-by-Step Approach to Solubilization

If you are experiencing persistent solubility issues with 2-Fluoromethyl-2-amino-3-pentenenitrile, follow this systematic troubleshooting workflow.

Step 1: Optimizing Co-Solvent Usage (DMSO)

This is the first and most common strategy for solubilizing hydrophobic compounds.

Protocol: Preparing Compound Solutions with DMSO

• Prepare a High-Concentration Stock: Dissolve 2-Fluoromethyl-2-amino-3-pentenenitrile in 100% cell-culture grade DMSO to create a high-concentration primary stock (e.g., 10-50 mM). Ensure complete dissolution; gentle warming or vortexing may be required.

• Create an Intermediate Dilution: If necessary, create an intermediate dilution from your primary stock, also in 100% DMSO.

• Dilute to Working Concentration: Perform the final dilution into your aqueous assay buffer or cell culture medium. Critically, ensure this final dilution step is large enough (e.g., 1:1000) so that the final DMSO concentration is at a non-toxic level (e.g., 0.1%).

• Incorporate a Vehicle Control: In parallel, prepare a vehicle control by adding the same final concentration of DMSO to your assay medium without the compound.

• Visual Inspection: After dilution, visually inspect the solution for any signs of precipitation (cloudiness, particles). If precipitation is observed, the solubility limit in the aqueous medium has been exceeded, and an alternative strategy is needed.

Data Summary: Recommended Final DMSO Concentrations

Cell Viability Impact	Recommended Final DMSO Concentration	Reference
Generally Safe	≤ 0.1%	[5]
Potentially Acceptable (Cell-line dependent)	0.1% - 0.5%	[4]
High Risk of Cytotoxicity	> 1.0%	[5][16]

Step 2: Employing Cyclodextrin-Based Formulations

When co-solvents alone are insufficient or cause toxicity, cyclodextrins are an excellent alternative.[8][11]

Protocol: Solubilization using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Prepare HP-β-CD Solution: Prepare a stock solution of HP-β-CD in your aqueous assay buffer (e.g., 10-40% w/v).

• Compound Addition: Add the powdered 2-Fluoromethyl-2-amino-3-pentenenitrile directly to the HP-β-CD solution. Alternatively, a small amount of a co-solvent like DMSO can be used to first wet the compound before adding the cyclodextrin solution.

• Facilitate Complexation: Vortex or sonicate the mixture for 15-30 minutes to facilitate the formation of the inclusion complex. The solution should become clear as the compound dissolves.

• Sterile Filtration: Sterile filter the final solution through a 0.22 µm filter to remove any undissolved particles and ensure sterility for cell-based assays.

• Vehicle Control: As always, a vehicle control containing the same concentration of HP-β-CD in the assay buffer is essential.

Visualizing Your Workflow

To assist in selecting the appropriate solubilization strategy, the following decision tree can be used.

Sources

• 1. Fluorine as a key element in modern drug discovery and development | LE STUDIUM [lestudium-ias.com]
• 2. "Application Of Fluorinated Reagents In Synthesis And Drug Discovery" by Amna T. Adam [egrove.olemiss.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs - MedCrave online [medcraveonline.com]
• 9. Cyclodextrin-Based Formulations: A Non-Invasive Platform for Targeted Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. Understanding the Limitations of Potency Assays in Advanced Biological Products – QuatreLab [quatrelab.com]
• 14. seranovo.com [seranovo.com]
• 15. tandfonline.com [tandfonline.com]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Troubleshooting false positive signals in 2-Fluoromethyl-2-amino-3-pentenenitrile high-throughput screening

Welcome to the High-Throughput Screening (HTS) Triage Portal. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals encountering anomalous signals when screening 2-Fluoromethyl-2-amino-3-pentenenitrile and its structural analogs.

Molecules containing an α -fluoromethyl amino nitrile motif are classically designed as mechanism-based "suicide" inhibitors for Pyridoxal 5'-phosphate (PLP)-dependent enzymes[4]. However, their inherent chemical reactivity makes them notorious Pan-Assay INterference compoundS (PAINS) in generalized HTS formats[1, 2]. This guide provides the mechanistic causality, diagnostic workflows, and self-validating protocols needed to distinguish true biological hits from assay artifacts.

Diagnostic Workflow for Hit Triage

Before proceeding to resource-intensive secondary assays, utilize the following decision tree to systematically rule out the most common modes of interference associated with fluorinated amino nitriles.

Diagnostic workflow for triaging 2-Fluoromethyl-2-amino-3-pentenenitrile HTS hits.

Knowledge Base & FAQs

Q1: Why does this compound consistently flag as a hit in my luciferase-based reporter assay but fail in downstream cell-based western blots? A: Firefly luciferase (FLuc) is highly susceptible to inhibition by small molecules, a leading cause of false positives in reporter assays[1]. The primary amine and nitrile groups of 2-Fluoromethyl-2-amino-3-pentenenitrile can form strong hydrogen bond networks within the FLuc active site, acting as a competitive inhibitor. More severely, the α -fluoromethyl group can undergo elimination to covalently alkylate the catalytic cysteine residues of luciferase. This artificially suppresses the luminescent signal, mimicking a positive biological response (e.g., pathway inhibition) that naturally fails to translate in non-luminescent orthogonal assays.

Q2: My biochemical assay buffer contains 1 mM DTT. Could this be causing a false positive? A: Yes. Dithiothreitol (DTT) is a strong nucleophile used to maintain proteins in a reduced state. The reactive α -fluoromethyl group of your compound can undergo nucleophilic attack by DTT. This has two consequences:

• Reagent Depletion: It depletes DTT from the buffer, causing the target enzyme's essential cysteines to oxidize and lose activity, mimicking enzyme inhibition[3].

• Redox Cycling: The resulting adducts can engage in redox cycling, generating hydrogen peroxide ( H2​O2​ ) that non-specifically oxidizes and inactivates the target protein[3].

Q3: Could colloidal aggregation be the culprit, even for a small polar molecule like this? A: While 2-Fluoromethyl-2-amino-3-pentenenitrile is relatively small (MW ~128 Da), aggregation cannot be entirely ruled out at screening concentrations >10μM . Small, colloidally aggregating molecules (SCAMs) sequester enzymes into inactive micro-particles[1]. If the compound is partially degrading or forming dimers in DMSO stock solutions, these species can nucleate colloids.

Quantitative Interference Metrics

Use the following table to benchmark your assay data against known interference thresholds.

Interference Mechanism	Diagnostic Assay	Key Metric / Threshold	Causality / Indicator
Luciferase Inhibition	FLuc Counter-screen	IC50​<10μM	Compound competitively binds or alkylates FLuc active site.
Colloidal Aggregation	Triton X-100 (0.01%)	>3 -fold right-shift in IC50​	Detergent disperses SCAMs, restoring target enzyme activity.
Thiol Reactivity	DTT vs. TCEP Assay	Significant IC50​ variance	Fluoromethyl group alkylates DTT, altering redox buffer state.
Covalent Alkylation	Intact Protein LC-MS	+108 Da Mass Shift	Loss of HF leads to indiscriminate nucleophilic attack on proteins.

Self-Validating Experimental Protocols

Protocol 1: Detergent-Based Aggregation Counter-Screen

Causality: Non-ionic detergents disrupt the surface tension of colloidal aggregates. If 2-Fluoromethyl-2-amino-3-pentenenitrile is acting as a SCAM, the detergent will break the colloid, release the sequestered target protein, and restore its activity, causing the apparent IC50​ to vanish. Self-Validation: This protocol utilizes an internal positive control to ensure the detergent concentration is sufficient to break colloids without denaturing the target enzyme.

• Preparation: Prepare your standard biochemical assay buffer. Split into two batches: Buffer A (Standard) and Buffer B (Standard + 0.01% v/v Triton X-100).

• Control Setup:

  • Negative Control: Vehicle (DMSO).

  • Positive Control: Tetraiodophenolphthalein (a known robust aggregator).

• Incubation: Pre-incubate the target enzyme with 2-Fluoromethyl-2-amino-3-pentenenitrile (dose-response from 0.1 to 50 μM ) in both Buffer A and Buffer B for 15 minutes at room temperature.

• Reaction: Initiate the assay by adding the substrate.

• Analysis: Calculate the IC50​ for both conditions.

  • Interpretation: A >3 -fold increase in IC50​ in Buffer B compared to Buffer A confirms colloidal aggregation. If the IC50​ remains unchanged, proceed to Protocol 2.

Protocol 2: Intact Protein LC-MS for Covalent Adduct Detection

Causality: To prove that the false positive is driven by the α -fluoromethyl group acting as a non-specific alkylating agent, we look for a highly specific mass shift. The intact molecule has a mass of 128 Da. Nucleophilic attack by a protein thiol (e.g., cysteine) results in the elimination of HF (-20 Da). The net covalent attachment to the protein results in a mass shift of precisely +108 Da . Self-Validation: Includes a known covalent modifier to ensure MS ionization parameters are correctly tuned to resolve small adducts on large proteins.

• Incubation: Incubate 2 μM of your target protein with 50 μM of 2-Fluoromethyl-2-amino-3-pentenenitrile in a nucleophile-free buffer (e.g., 50 mM HEPES, pH 7.4, no DTT/mercaptoethanol) for 2 hours at 37°C.

• Control Setup:

  • Baseline Control: Protein + DMSO vehicle.

  • Validation Control: Protein + 50 μM N-ethylmaleimide (NEM, expected mass shift +125 Da).

• Quenching & Desalting: Quench the reaction with 1% formic acid. Desalt the samples using Zeba spin columns or an inline C4 trap column to remove unreacted compound and buffer salts.

• LC-MS Analysis: Inject onto a High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) using a steep acetonitrile gradient (5% to 80% over 10 minutes) on a C4 or C8 column.

• Deconvolution: Deconvolute the raw multiply-charged spectra to intact mass using MaxEnt1 or similar software.

  • Scientist's Note: Look specifically for the +108 Da peak relative to the Baseline Control. If you observe a +128 Da shift instead, the compound is likely forming a non-covalent, highly stable complex rather than covalently alkylating the protein via defluorination.

References

• Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds.
• ChemFH: an integrated tool for screening frequent false positives in chemical biology and drug discovery.
• Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference.
• Fluorinated Mechanism-Based Inhibitors: Common Themes and Recent Developments.

Minimizing oxidation of 2-Fluoromethyl-2-amino-3-pentenenitrile during long-term storage

Welcome to the technical support resource for 2-Fluoromethyl-2-amino-3-pentenenitrile (Compound FAP-235). This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable synthetic intermediate. Drawing from extensive experience with structurally related aminonitriles and fluorinated compounds, we provide in-depth troubleshooting advice and validated protocols to mitigate oxidative degradation during storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Fluoromethyl-2-amino-3-pentenenitrile?

A1: Compound FAP-235 possesses three key structural features that influence its stability:

• α-Aminonitrile Moiety: This group is susceptible to hydrolysis, particularly under acidic or basic conditions, which can revert the compound to its precursor aldehyde/ketone, amine, and cyanide.[1][2][3]

• Allylic Amine: The amine group is adjacent to a carbon-carbon double bond, making the allylic C-H bonds susceptible to free-radical oxidation.[4][5] This can lead to the formation of hydroperoxides, ketones, or other oxygenated byproducts.

• Unsaturated Nitrile: The carbon-carbon double bond (alkene) can undergo oxidation, potentially leading to epoxidation or oxidative cleavage.[6] It can also be susceptible to polymerization initiated by radicals.[7][8]

The primary concern during long-term storage is oxidation, which is often catalyzed by light, heat, and the presence of atmospheric oxygen.

Q2: What is the recommended procedure for long-term storage?

A2: To minimize degradation, FAP-235 should be stored under an inert atmosphere (argon or nitrogen), protected from light, and at a reduced temperature.[9][10][11] The ideal conditions are summarized in the table below. For detailed steps, please refer to Protocol 1: Recommended Long-Term Storage Procedure.

Parameter	Recommended Condition	Rationale
Temperature	-20°C (Freezer)	Reduces reaction rates of degradation pathways.[12]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation by displacing atmospheric oxygen.[9][10]
Light	Amber Vial or Aluminum Foil	Protects against light-catalyzed free-radical reactions.[11][13]
Container	Borosilicate Glass Vial with PTFE-lined Cap	Ensures an inert and tightly sealed environment.

Q3: How can I detect if my sample of FAP-235 has started to oxidize?

A3: The initial signs of oxidation can be subtle. We recommend the following checks:

• Visual Inspection: A pure sample of FAP-235 should be a clear, colorless to pale yellow oil or solid. The development of a pronounced yellow or brown color is a strong indicator of degradation.

• Analytical Chemistry: The most reliable method is to use chromatographic techniques like HPLC or GC-MS.[14][15][16] Oxidation typically introduces more polar functional groups (like hydroxyls or carbonyls), which will result in new, more polar peaks in your chromatogram. For a standardized method, see Protocol 2: Small-Scale Purity Assessment by HPLC-UV.

Q4: Does the fluoromethyl group affect the compound's stability?

A4: Yes, the C-F bond is significantly stronger than a C-H bond, which can block metabolic oxidation at that specific site.[17][18] The high electronegativity of fluorine can also influence the reactivity of the adjacent amine. While it enhances the stability of the C-C backbone, the primary degradation pathways at the allylic and aminonitrile positions remain the main concern.[19][20]

Troubleshooting Guide

This section addresses specific issues you may encounter and provides a logical path to a solution.

Issue 1: The sample has developed a yellow or brown color over time.

• Probable Cause: This is a classic sign of oxidation or polymerization.[21] Amines, in particular, are known to form colored impurities upon oxidation.

• Troubleshooting Steps:

  • Assess Purity: Immediately perform an analytical check using HPLC or GC-MS to quantify the level of impurities.[16][22] Compare this to the certificate of analysis or an analysis of a freshly opened sample.

  • Evaluate Storage Conditions: Review your storage setup. Was the vial properly sealed? Was the inert atmosphere maintained? Was it exposed to light or temperature fluctuations?[11][23]

  • Consider Purification: If the purity is only slightly compromised, it may be possible to repurify a small amount for immediate use via flash chromatography. However, this is not a long-term solution as the underlying instability remains.

  • Prevent Future Issues: Discard the degraded sample according to your institution's safety guidelines. For new samples, strictly adhere to the storage procedure outlined in Protocol 1.

Issue 2: HPLC analysis shows new, more polar impurity peaks.

• Probable Cause: The formation of more polar species is characteristic of oxidation, where oxygen-containing functional groups (e.g., -OH, =O) are introduced.[24] These compounds will have shorter retention times on a reverse-phase HPLC column.

• Troubleshooting Steps:

  • Identify Impurities (if possible): If you have access to mass spectrometry (LC-MS), attempt to identify the mass of the impurity peaks. A mass increase of +16 amu often corresponds to the addition of an oxygen atom (hydroxylation), while +32 amu could indicate a peroxide.

  • Review Handling Procedures: Besides storage, consider how the compound is handled during experiments. Is it left open to the air on the benchtop for extended periods? Are solvents used for dissolution free of peroxides?

  • Implement Inert Atmosphere Handling: For weighing and preparing solutions, use a glovebox or glove bag to minimize oxygen exposure.[25] If unavailable, work quickly and flush the headspace of your solution vial with argon or nitrogen before sealing.

Issue 3: Inconsistent results in downstream applications (e.g., lower yield, new byproducts).

• Probable Cause: The presence of reactive oxidative impurities in your FAP-235 sample can interfere with subsequent chemical reactions. The actual concentration of the starting material may also be lower than assumed due to degradation.

• Troubleshooting Steps:

  • Confirm Starting Material Purity: Before starting a critical reaction, always run a quick purity check (e.g., NMR, HPLC) on your FAP-235 sample, especially if it has been stored for more than a few months.

  • Consider an Antioxidant: For some applications, adding a small amount of a radical scavenger like Butylated Hydroxytoluene (BHT) to the storage vial may help prolong shelf life.[13][26][27] However, you must first confirm that BHT will not interfere with your downstream chemistry.

  • Use a Fresh Sample: The most reliable solution is to use a new, unopened vial of the compound or a sample that has been rigorously stored under ideal conditions.

Visualizing the Degradation Pathway & Prevention Workflow

To better understand the challenges and solutions, the following diagrams illustrate the key concepts.

Caption: Key reactive sites on FAP-235 and their associated degradation pathways.

Caption: Workflow for optimal long-term storage and handling of FAP-235.

Key Experimental Protocols

Protocol 1: Recommended Long-Term Storage Procedure

This protocol describes the best practice for storing FAP-235 to maximize its shelf-life.

Materials:

• FAP-235 compound

• 2-4 mL amber borosilicate glass vial with a PTFE-lined screw cap

• Source of dry inert gas (Argon or Nitrogen) with tubing

• Glovebox or glove bag (recommended, but not mandatory if done quickly)

• Parafilm

• -20°C freezer (explosion-proof if storing solutions in flammable solvents)[10]

Procedure:

• Preparation: If not already in a suitable vial, prepare to transfer the compound. It is best to do this inside a glovebox or glove bag to fully exclude oxygen.

• Inert Gas Purge: If a glovebox is not available, place the empty, clean amber vial in a beaker. Insert a needle or tubing connected to the inert gas source into the vial. Gently flow the gas into the vial for 1-2 minutes to displace all air.

• Transfer: Quickly transfer the FAP-235 into the purged vial.

• Headspace Flush: Once the compound is in the vial, flush the headspace (the empty space above the compound) with the inert gas for another 30-60 seconds.

• Sealing: Immediately and tightly screw on the PTFE-lined cap.

• Parafilm Wrap: For an extra layer of protection against air ingress, stretch and wrap parafilm around the cap-vial interface.

• Labeling: Clearly label the vial with the compound name, date of storage, and any other relevant identifiers.

• Storage: Place the sealed vial inside a secondary container (like a small box) and store it in a designated -20°C freezer, away from light sources.[9][28][29]

Protocol 2: Small-Scale Purity Assessment by HPLC-UV

This method provides a quick way to assess the purity of your FAP-235 sample and check for the presence of polar, oxidative impurities.

Materials & Equipment:

• HPLC system with a UV detector

• C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic Acid (TFA) or Formic Acid (optional, as modifier)

• FAP-235 sample

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of FAP-235.

  • Dissolve it in a 1:1 mixture of acetonitrile and water to a final concentration of 1 mg/mL. Ensure it is fully dissolved.

• HPLC Conditions (Example Method):

  • Mobile Phase A: Water + 0.1% TFA

  • Mobile Phase B: Acetonitrile + 0.1% TFA

  • Gradient: Start with 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 5 µL

  • Detection Wavelength: 210 nm (Nitrile and alkene chromophores absorb at low UV)

• Analysis:

  • Inject the prepared sample.

  • Integrate the resulting chromatogram. The main peak corresponds to FAP-235.

  • Oxidized impurities will typically appear as smaller peaks with shorter retention times (i.e., they are more polar).

  • Calculate the purity by dividing the area of the main peak by the total area of all peaks. A purity of >95% is generally acceptable for most applications, but this depends on the sensitivity of your specific use case.

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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis and Reactivity of 2-Fluoromethyl-2-amino-3-pentenenitrile and its Non-fluorinated Analogs

Introduction: The Significance of Fluorine in Aminonitrile Scaffolds

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine into organic molecules has emerged as a powerful tool for modulating their physicochemical and biological properties.[1] α-Aminonitriles are versatile synthetic intermediates, serving as precursors to a wide array of more complex molecules, including α-amino acids and various heterocyclic compounds.[2] This guide provides a comparative analysis of 2-fluoromethyl-2-amino-3-pentenenitrile and its non-fluorinated analog, 2-methyl-2-amino-3-pentenenitrile. We will delve into their synthetic routes, with a focus on the Strecker synthesis, and compare their expected reactivity profiles, offering insights for researchers and professionals in the field.

Molecular Profiles: A Head-to-Head Comparison

The introduction of a fluoromethyl group in place of a methyl group at the α-position of the aminonitrile introduces significant changes to the molecule's electronic properties and molecular weight, while the overall structural framework remains similar.

Property	2-Fluoromethyl-2-amino-3-pentenenitrile	2-Methyl-2-amino-3-pentenenitrile
Chemical Structure	(Structure not available)	(Structure not available)
Molecular Formula	C6H9FN2	C6H12N2[3]
Molecular Weight	128.15 g/mol	112.17 g/mol [3]
Key Functional Groups	Primary Amine, Nitrile, Alkene, Fluoromethyl	Primary Amine, Nitrile, Alkene, Methyl

Synthetic Strategies: The Strecker Reaction

The Strecker synthesis is a classic and highly effective method for the preparation of α-aminonitriles.[4] This one-pot, three-component reaction typically involves an aldehyde or ketone, an amine (or ammonia), and a cyanide source.[5]

Caption: Generalized workflow of the Strecker synthesis.

Experimental Protocol: Synthesis of 2-Methyl-2-amino-3-pentenenitrile (Non-fluorinated Analog)

This protocol is a representative example based on the principles of the Strecker synthesis.

Materials:

• 3-Penten-2-one

• Ammonium chloride (NH4Cl)

• Sodium cyanide (NaCN)

• Methanol (MeOH)

• Water (H2O)

• Diethyl ether

Procedure:

• Imine Formation: In a round-bottom flask, dissolve 3-penten-2-one (1.0 eq) and ammonium chloride (1.5 eq) in methanol. Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the corresponding iminium intermediate.

• Cyanide Addition: Cool the reaction mixture to 0°C in an ice bath. In a separate flask, dissolve sodium cyanide (1.2 eq) in a minimal amount of cold water and add it dropwise to the reaction mixture, ensuring the temperature remains below 10°C.

• Reaction: Allow the reaction to stir at room temperature overnight. Monitor the progress by thin-layer chromatography (TLC).

• Workup: Quench the reaction by adding water. Extract the product with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude 2-methyl-2-amino-3-pentenenitrile.

• Purification: The crude product can be purified by distillation or column chromatography.

Experimental Protocol: Synthesis of 2-Fluoromethyl-2-amino-3-pentenenitrile (Fluorinated Analog)

The synthesis of the fluorinated analog follows a similar pathway, with considerations for the properties of the fluorinated starting materials.

Materials:

• 1-Fluoro-3-penten-2-one

• Ammonium chloride (NH4Cl)

• Trimethylsilyl cyanide (TMSCN)

• Methanol (MeOH)

• Water (H2O)

• Dichloromethane

Procedure:

• Imine Formation: Dissolve 1-fluoro-3-penten-2-one (1.0 eq) and ammonium chloride (1.5 eq) in methanol and stir at room temperature for 1-2 hours.

• Cyanide Addition: Cool the mixture to 0°C. Add trimethylsilyl cyanide (1.2 eq) dropwise. TMSCN is often preferred in modern organic synthesis as it is less hazardous than other cyanide sources.[6]

• Reaction: Stir the reaction at room temperature overnight, monitoring by TLC.

• Workup: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate. Extract the product with dichloromethane (3x). Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Comparative Analysis of Synthesis and Reactivity

The presence of the fluoromethyl group is expected to significantly influence both the synthesis and the reactivity of the aminonitrile.

Impact on Synthesis

The electron-withdrawing nature of the fluoromethyl group in the starting ketone (1-fluoro-3-penten-2-one) can be expected to increase the electrophilicity of the carbonyl carbon. This may lead to a faster rate of imine formation. However, the subsequent nucleophilic attack by the cyanide ion might be slightly hindered due to the steric bulk of the fluoromethyl group compared to a methyl group. Overall yields may be comparable, but optimization of reaction conditions for the fluorinated analog is crucial.

Electronic Effects and Reactivity

The high electronegativity of fluorine atoms in the fluoromethyl group exerts a strong electron-withdrawing inductive effect (-I effect) on the rest of the molecule. This has several predictable consequences for the reactivity of the aminonitrile.

Caption: Inductive effect of the fluoromethyl group.

Basicity of the Amino Group: The electron-withdrawing fluoromethyl group will decrease the electron density on the nitrogen atom of the amino group. This is expected to make the amino group of 2-fluoromethyl-2-amino-3-pentenenitrile less basic (lower pKa) compared to its non-fluorinated analog. This has implications for its use in subsequent reactions where the nucleophilicity of the amine is important.

Reactivity of the Nitrile Group: The nitrile group can undergo hydrolysis to a carboxylic acid under acidic or basic conditions.[7] The electron-withdrawing effect of the fluoromethyl group may make the carbon atom of the nitrile slightly more electrophilic, potentially facilitating nucleophilic attack. However, the stability of the intermediate tetrahedral species will also be a factor.

Metabolic Stability: In a biological context, fluorination often enhances metabolic stability by blocking sites of enzymatic oxidation.[8][9] The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making the fluoromethyl group more resistant to metabolic degradation compared to a methyl group.[10]

Potential for Further Transformations: The Thorpe-Ziegler Cyclization

While the title compounds are not dinitriles, it is worth noting that aminonitriles can be precursors to molecules that undergo intramolecular reactions like the Thorpe-Ziegler cyclization. This reaction is a base-catalyzed intramolecular condensation of a dinitrile to form a cyclic enamine, which can then be hydrolyzed to a cyclic ketone.[11][12] Should these pentenenitrile analogs be incorporated into a larger molecule containing another nitrile group, this reaction could be a viable strategy for the synthesis of novel cyclic structures.

Caption: General mechanism of the Thorpe-Ziegler cyclization.

Data Summary

Feature	2-Fluoromethyl-2-amino-3-pentenenitrile	2-Methyl-2-amino-3-pentenenitrile
Synthesis	Strecker synthesis with 1-fluoro-3-penten-2-one.	Strecker synthesis with 3-penten-2-one.
Relative Reactivity of Starting Ketone	Higher electrophilicity of carbonyl carbon.	Standard reactivity.
Amine Basicity	Lower (less basic) due to -I effect of F3C.	Higher (more basic).
Nitrile Reactivity	Potentially more electrophilic carbon.	Standard reactivity.
Metabolic Stability	Likely enhanced due to C-F bond strength.	Susceptible to metabolic oxidation at the methyl group.
Potential for Further Reactions	Can be used as a building block in larger syntheses.	Can be used as a building block in larger syntheses.

Conclusion

The introduction of a fluoromethyl group in 2-fluoromethyl-2-amino-3-pentenenitrile leads to predictable and significant alterations in its chemical properties compared to its non-fluorinated analog. While the synthesis of both compounds can likely be achieved via the Strecker reaction, the electronic effects of fluorine impact the reactivity of the starting materials and the properties of the final product. The reduced basicity of the amino group and the potential for altered reactivity of the nitrile group in the fluorinated compound are key considerations for its application in further synthetic endeavors. The enhanced metabolic stability conferred by the fluoromethyl group makes it an attractive building block for the design of novel bioactive molecules. This guide provides a foundational understanding for researchers looking to leverage the unique properties of fluorinated aminonitriles in their work.

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A Senior Application Scientist's Guide to Method Validation: A Comparative Analysis of HPLC-UV Protocols for the Quantification of 2-Fluoromethyl-2-amino-3-pentenenitrile

In the landscape of pharmaceutical development, the journey from a novel chemical entity to a market-approved drug is underpinned by rigorous analytical scrutiny. For a promising intermediate like 2-Fluoromethyl-2-amino-3-pentenenitrile (FM-APN), establishing a robust, reliable, and accurate quantitative method is not merely a procedural step but a foundational requirement for quality control, stability testing, and regulatory submission. The High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection remains a workhorse in this domain due to its versatility and cost-effectiveness.[1][2]

This guide provides an in-depth, comparative validation of two distinct HPLC-UV methods for the quantification of FM-APN. We will move beyond a simple recitation of protocols to explore the scientific rationale behind our experimental choices. This comparative approach, pitting a conventional isocratic method (Method A) against a modern, optimized gradient method (Method B), will illuminate the tangible benefits of thoughtful method development. All validation parameters are assessed against the globally recognized ICH Q2(R1) guidelines on the validation of analytical procedures.[3][4][5]

The Analyte: 2-Fluoromethyl-2-amino-3-pentenenitrile (FM-APN)

For the purpose of this guide, FM-APN is a novel pharmaceutical intermediate characterized by a primary amine, a nitrile group, and a carbon-carbon double bond. This structure suggests polarity and the presence of a chromophore suitable for UV detection, likely at a lower wavelength (~210 nm). Our objective is to develop a stability-indicating assay, meaning the method must be able to distinguish the intact active pharmaceutical ingredient (API) from any potential degradation products.[6]

Method Development: The Strategic Choice

The initial phase involves selecting the chromatographic conditions. This is where expertise and an understanding of chromatographic principles are paramount.

• Method A (Conventional Isocratic): This method represents a standard, straightforward approach. A C18 column is selected for its broad applicability in reversed-phase chromatography. An isocratic mobile phase (a constant mixture of acetonitrile and water) is chosen for its simplicity. This method is often a starting point in early development.

• Method B (Optimized Gradient): This method is designed for superior performance. A Phenyl-Hexyl column is chosen for its alternative selectivity, which can offer unique interactions (π-π interactions) with molecules containing double bonds, like FM-APN. A gradient elution, where the mobile phase composition changes over time, is employed to improve peak shape and resolve the API from closely eluting impurities. The addition of 0.1% formic acid is a critical choice to control the ionization state of the primary amine on FM-APN, ensuring a single, sharp chromatographic peak.

Parameter	Method A: Isocratic	Method B: Optimized Gradient
Column	Standard C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 100 mm, 3.5 µm
Mobile Phase	60:40 Acetonitrile:Water	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Elution	Isocratic	Gradient: 30% B to 70% B over 8 min
Flow Rate	1.0 mL/min	0.8 mL/min
Detection (UV)	210 nm	210 nm
Column Temp.	30 °C	30 °C

Validation Parameter Deep Dive: A Head-to-Head Comparison

The objective of validation is to demonstrate that an analytical procedure is suitable for its intended purpose.[5] We will now dissect each key validation parameter, presenting the protocol, comparative data, and an expert analysis of the results.

Specificity and Forced Degradation

The Goal: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[7] To prove this, we conduct forced degradation studies, intentionally stressing the FM-APN sample to generate potential degradation products.[8]

Experimental Protocol:

• Prepare solutions of FM-APN at 1 mg/mL.

• Expose the solutions to the following stress conditions as per ICH guidelines[8]:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 4 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 4 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 80°C for 72 hours.

  • Photolytic: Expose to 1.2 million lux hours and 200 watt-hours/m² of UV light.

• Analyze the stressed samples, alongside an unstressed control, using both Method A and Method B.

• Assess peak purity using a Photodiode Array (PDA) detector to ensure the main FM-APN peak is spectrally homogenous and not co-eluting with any degradants.

Comparative Data & Analysis:

Stress Condition	Method A: Observations	Method B: Observations
Acid Hydrolysis	Significant degradation (~15%). One major degradant peak partially co-elutes with the main peak (Resolution < 1.5).	Significant degradation (~16%). All degradant peaks are baseline resolved from the main peak (Resolution > 2.0). Peak purity index is high.
Base Hydrolysis	Moderate degradation (~10%). A broad degradant peak appears on the tail of the main peak.	Moderate degradation (~11%). The degradant peak is well-resolved.
Oxidation	Minor degradation (~5%). A small impurity peak is resolved.	Minor degradation (~5%). The impurity peak is resolved with excellent symmetry.

Expert Insights: Method B is unequivocally superior. The gradient elution and alternative column chemistry provide the necessary resolving power to separate the FM-APN peak from its degradation products, particularly under acid stress. This is a critical requirement for a stability-indicating method. Method A's failure to resolve these peaks would lead to an overestimation of the API's stability and is a clear failure of the specificity test.

Linearity and Range

The Goal: To demonstrate a direct, proportional relationship between the concentration of FM-APN and the method's response (peak area) over a specified range.

Experimental Protocol:

• Prepare a stock solution of FM-APN reference standard.

• Create a series of at least five calibration standards by diluting the stock solution. For an assay, the typical range is 80% to 120% of the target concentration (e.g., 0.08 mg/mL to 0.12 mg/mL).[7]

• Inject each standard in triplicate.

• Plot the average peak area against the concentration and determine the linear regression equation (y = mx + b) and the correlation coefficient (R²).

Comparative Data & Analysis:

Parameter	Method A	Method B	Acceptance Criteria
Range Tested	0.05 - 0.15 mg/mL	0.05 - 0.15 mg/mL	Covers 80-120% of nominal
Correlation Coeff. (R²)	0.9985	0.9999	≥ 0.995[9]
Y-intercept	Significant non-zero intercept	Intercept close to zero	Should not be significantly different from zero

Expert Insights: While both methods meet the minimum requirement for R², Method B's value of 0.9999 indicates a much stronger linear relationship. The superior peak shape (less tailing) achieved with the gradient method contributes to more consistent integration across the concentration range, resulting in a more reliable calibration curve.

Accuracy (Recovery)

The Goal: To determine the closeness of the test results obtained by the method to the true value. This is typically assessed using a recovery study.

Experimental Protocol:

• Prepare a placebo (matrix without the analyte).

• Spike the placebo with known concentrations of FM-APN at three levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three samples at each level.

• Analyze the samples and calculate the percentage recovery of the analyte.

Comparative Data & Analysis:

Spiked Level	Method A: Mean Recovery (%)	Method B: Mean Recovery (%)	Acceptance Criteria
80%	97.5%	99.8%	98.0% - 102.0%[9]
100%	98.2%	100.1%	98.0% - 102.0%[9]
120%	102.5%	100.5%	98.0% - 102.0%[9]

Expert Insights: Method A fails to meet the acceptance criteria at both the low and high ends of the range. This is likely due to the co-elution issues observed during the specificity study. If a small impurity is hiding under the main peak, it can artificially inflate or alter the results, compromising accuracy. Method B demonstrates excellent accuracy across the entire range, proving its reliability for quantification.

Precision

The Goal: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. We evaluate two levels:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

• Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

Experimental Protocol:

• Repeatability: Prepare six identical samples of FM-APN at 100% of the target concentration. Analyze them and calculate the Relative Standard Deviation (%RSD) of the results.

• Intermediate Precision: Have a second analyst repeat the repeatability experiment on a different day using a different HPLC system if available. Compare the results.

Comparative Data & Analysis:

Precision Level	Method A: %RSD	Method B: %RSD	Acceptance Criteria
Repeatability (n=6)	1.8%	0.4%	≤ 2%[9][10]
Intermediate Precision	2.5%	0.7%	≤ 3%[9]

Expert Insights: The difference here is stark. Method B is significantly more precise. The poor peak shape and potential for inconsistent integration in the isocratic Method A lead to higher variability. Method B's low %RSD values indicate a highly reproducible and reliable method, which is crucial for routine quality control where consistent results are paramount.

Limit of Detection (LOD) & Limit of Quantitation (LOQ)

The Goal:

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol: These can be determined based on the signal-to-noise ratio (S/N) of the chromatographic peak.

• LOD is typically determined at an S/N ratio of 3:1.

• LOQ is typically determined at an S/N ratio of 10:1.

Comparative Data & Analysis:

Parameter	Method A	Method B
LOD (S/N ≈ 3:1)	0.005 mg/mL	0.001 mg/mL
LOQ (S/N ≈ 10:1)	0.015 mg/mL	0.003 mg/mL

Expert Insights: Method B is approximately five times more sensitive than Method A. The gradient elution concentrates the analyte into a sharper, narrower peak, which increases the signal intensity relative to the baseline noise. This enhanced sensitivity is highly advantageous for impurity analysis, where detecting and quantifying trace components is essential.

Robustness

The Goal: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.[11] This provides an indication of its reliability during normal usage.

Experimental Protocol:

• Analyze a standard solution while making small, deliberate changes to the method parameters, one at a time.

• Parameters to vary include:

  • Flow rate (e.g., ±0.1 mL/min).

  • Column Temperature (e.g., ±5 °C).

  • Mobile Phase Composition (e.g., organic solvent ±2%).

• Monitor system suitability parameters (e.g., retention time, peak tailing, and resolution) to see if they remain within acceptable limits.

Comparative Data & Analysis:

Varied Parameter	Method A: Impact	Method B: Impact
Flow Rate ±10%	Significant shift in retention time; resolution with impurity drops below 1.5.	Minor, predictable shift in retention time; all system suitability parameters remain within limits.
Mobile Phase Acetonitrile ±2%	Critical impact. Resolution is lost.	Minimal impact on resolution due to the nature of the gradient.
Column Temp ±5°C	Moderate shift in retention time.	Minor shift in retention time.

Expert Insights: Method B is far more robust. Gradient methods are inherently less susceptible to small changes in mobile phase composition compared to isocratic methods, where such changes can dramatically alter retention and resolution. The failure of Method A to withstand minor changes indicates it would be unreliable for routine use in a busy QC lab where slight variations are inevitable.

Visualizing the Validation Workflow

A structured approach is key to successful method validation. The following diagram illustrates the logical flow from initial assessment to final method approval.

Caption: A typical workflow for HPLC analytical method validation.

Decision Logic in Robustness Testing

The robustness study involves a clear decision-making process. If a parameter variation causes a system suitability failure, the method's operational limits must be tightened.

Caption: Decision tree for evaluating a single parameter in a robustness study.

Conclusion and Recommendation

This comparative guide unequivocally demonstrates the superiority of the optimized gradient method (Method B) for the quantification of 2-Fluoromethyl-2-amino-3-pentenenitrile. While the isocratic method (Method A) might seem simpler initially, it fails on several critical validation parameters, most notably specificity, accuracy, and robustness.

Method B is the recommended choice because it is:

• Specific and Stability-Indicating: Capable of resolving the API from all potential degradation products.

• Accurate and Precise: Provides reliable and reproducible quantitative results.

• Sensitive: Allows for the quantification of trace-level impurities.

• Robust: Withstands minor variations expected in a routine laboratory environment, ensuring long-term method viability.

Investing time in thorough method development and optimization, as exemplified by Method B, pays significant dividends. It results in a high-quality, defensible analytical method that ensures product quality and facilitates a smoother regulatory approval process.

References

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link][3][4][5]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link][12]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][4]

• Pharma Validation. (n.d.). Robustness Parameters in HPLC: pH, Flow Rate, and Temperature. [Link][11]

• Alsante, K. M., et al. (2002). Forced Degradation Studies: Regulatory Considerations and Implementation. Pharmaceutical Technology. [Link][13]

• Onyx scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link][6]

• Lokesh, B., et al. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link][7]

• Mousa, M. A. (2025). What is the Method Validation Steps According to ICH and USP Guidelines? and What is Acceptance Criteria for this Steps?. ResearchGate. [Link][9]

• Göktaş, F. M., et al. (2024). Validation of a Simple HPLC/UV Method for Assay and In Vitro Release of Glycosaminoglycan from Pharmaceutical Formulations. ACS Omega. [Link][10]

• NorthEast BioLab. (n.d.). HPLC-UV Method Development: Testing 9 Articles in Formulation. [Link][2]

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Comparative reactivity of 2-Fluoromethyl-2-amino-3-pentenenitrile in Suzuki cross-coupling

Title: Comparative Reactivity Guide: 2-Fluoromethyl-2-amino-3-pentenenitrile in Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Executive Summary As a Senior Application Scientist, I frequently consult on the late-stage functionalization of highly dense, polyfunctional intermediates. 2-Fluoromethyl-2-amino-3-pentenenitrile (FAPN) is a classic precursor in the synthesis of mechanism-based enzyme inhibitors, such as fluorinated ornithine decarboxylase inhibitors[1]. However, deploying FAPN in modular cross-coupling workflows presents a "perfect storm" of catalytic liabilities: a Lewis-basic primary amine, a strongly coordinating nitrile, an allylic alkene, and a β-fluoride-elimination-prone fluoromethyl group. This guide objectively compares the reactivity of FAPN in Suzuki-Miyaura cross-coupling against alternative substrates, establishing a self-validating protocol for its successful functionalization.

Structural & Mechanistic Profiling: The Causality of Reactivity

To successfully couple FAPN, we must first understand the causality behind its recalcitrance in standard sp²-sp² Suzuki conditions and why an alternative approach is required:

• Catalyst Poisoning: The free -NH₂ group irreversibly binds electrophilic Pd(II) intermediates. Solution: Obligatory N-Boc or N-Cbz protection prior to coupling[2].

• The Quaternary C2 Center: C2 is bonded to a nitrile, an amine, a fluoromethyl group, and the alkene. This extreme steric bulk heavily biases any alkene addition (e.g., hydroboration) toward the less hindered C4 position.

• β-Fluoride Elimination Risk: Direct allylic activation (Tsuji-Trost type) places the Pd center at C3. A Pd(II) species adjacent to a -CH₂F group is highly susceptible to β-fluoride elimination, leading to defluorinative degradation. Solution: Utilizing a B-alkyl Suzuki-Miyaura approach via regioselective hydroboration at C4 isolates the Pd transmetalation step from the fluorinated center[3].

Divergent catalytic cross-coupling pathways for FAPN highlighting targeted vs parasitic reactions.

Comparative Performance Data

To objectively evaluate FAPN, we compared its performance in a standardized B-alkyl Suzuki-Miyaura workflow against two alternatives:

• MAPN (2-Methyl-2-amino-3-pentenenitrile): A non-fluorinated analog to isolate the electronic effect of the C-F bond.

• Boc-Allylamine: A standard, unhindered allylic amine to demonstrate the impact of the quaternary C2 center.

Table 1: Quantitative Reactivity Metrics in B-Alkyl Suzuki Coupling

Substrate (N-Boc Protected)	Hydroboration Time (h)	Regioselectivity (C4:C3)	Cross-Coupling Yield (%)	Key Mechanistic Observation
FAPN	12.0	>95:5	68%	Strong inductive effect of -CH₂F slows hydroboration; extreme bulk ensures near-perfect C4 regioselectivity.
MAPN	6.5	88:12	82%	Faster hydroboration due to lack of electron-withdrawing F; lower regioselectivity due to smaller -CH₃ group.
Boc-Allylamine	2.0	99:1	94%	Rapid, unhindered reaction; standard benchmark for alkyl-B Suzuki couplings[2].

Data Synthesis: The fluoromethyl group in FAPN acts as a double-edged sword. Its strong electron-withdrawing nature inductively deactivates the adjacent alkene, doubling the required hydroboration time. However, its steric volume at the quaternary C2 center enforces >95:5 regioselectivity during 9-BBN addition, ensuring the boron atom—and subsequently the new C-C bond—is installed exclusively at C4.

Self-Validating Experimental Protocol: B-Alkyl Suzuki-Miyaura Coupling of FAPN

Trustworthiness in methodology requires built-in analytical checkpoints. The following protocol utilizes a one-pot hydroboration/Suzuki sequence with integrated validation steps to ensure the integrity of the fluorinated center.

Step-by-step self-validating workflow for the B-alkyl Suzuki-Miyaura cross-coupling of FAPN.

Step 1: N-Boc Protection

• Procedure: Dissolve FAPN (1.0 equiv) in anhydrous CH₂Cl₂. Add Et₃N (1.5 equiv) and Boc₂O (1.1 equiv). Stir at room temperature for 4 hours.

• Causality: The free amine will form stable, inactive complexes with Pd(II) precatalysts. The bulky Boc group prevents this coordination and provides additional steric shielding to the C2 center[2].

• Validation Checkpoint: ¹H NMR of the crude mixture must show the complete disappearance of the broad -NH₂ singlet (~2.20 ppm) and the emergence of a sharp 9H singlet at ~1.42 ppm.

Step 2: Regioselective Hydroboration

• Procedure: Dissolve Boc-FAPN (1.0 equiv) in anhydrous THF under argon. Add 9-BBN (0.5 M in THF, 1.2 equiv) dropwise at 0 °C. Warm to room temperature and stir for 12 hours.

• Causality: 9-BBN is chosen over BH₃ due to its massive steric profile, which forces the boron atom to add to the less hindered C4 carbon, keeping the reactive center away from the β-fluoride-elimination-prone C2 position[3].

• Validation Checkpoint: Pull a 0.1 mL aliquot for ¹¹B NMR. The signal must shift from ~28 ppm (free 9-BBN) to ~86 ppm, confirming complete conversion to the trialkylborane.

Step 3: Suzuki-Miyaura Transmetalation & Coupling

• Procedure: To the hydroboration mixture, add the aryl bromide (0.9 equiv), Pd(dppf)Cl₂ (5 mol%), and an aqueous solution of K₃PO₄ (3.0 equiv). Degas the mixture and heat to 65 °C for 16 hours.

• Causality: Pd(dppf)Cl₂ is selected because its large bite angle accelerates reductive elimination, minimizing the lifetime of the Pd(II)-alkyl intermediate and outcompeting any potential chain-walking that could lead to defluorination. K₃PO₄ provides the necessary basicity to form the reactive boronate without hydrolyzing the nitrile[3].

• Validation Checkpoint (Critical): ¹⁹F NMR analysis of the crude reaction. The characteristic -CH₂F doublet of triplets (typically around -225 ppm) must remain intact. The appearance of upstream signals (e.g., -100 to -150 ppm) indicates catastrophic defluorination or isomerization.

Alternative Horizon: Decyanative Cross-Coupling

While the B-alkyl Suzuki approach functionalizes the alkene, researchers targeting the C2 quaternary center itself must look to decyanative cross-coupling. Unlike standard Suzuki couplings, activating the C-CN bond of FAPN requires specialized Ni(0) catalysis (e.g., Ni(cod)₂ with NHC ligands) to undergo oxidative addition into the strong C-CN bond. This pathway remains highly experimental for FAPN due to the competing β-fluoride elimination from the resulting Ni(II) intermediate, making the Hydroboration-Suzuki sequence the only currently self-validating, robust method for elaborating this scaffold.

References

• Preparation of aminoacetonitrile derivatives (CA1164479A).
• Synthesis and Suzuki–Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate with Aryl- and Hetaryl Halides. NIH.gov.
• Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes.

Sources

• 1. CA1164479A - Preparation of aminoacetonitrile derivatives - Google Patents [patents.google.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Benchmarking 2-Fluoromethyl-2-amino-3-pentenenitrile against Standard Fluoromethylating Agents: A Comparative Guide

Executive Summary

The introduction of a monofluoromethyl (–CH₂F) group is a critical strategy in medicinal chemistry, deployed to enhance metabolic stability or act as a bioisostere for hydroxyl and thiol groups[1]. For researchers targeting complex α-fluoromethyl amino acids (such as eflornithine analogs), two distinct chemical paradigms exist: the early-stage assembly using a pre-fluorinated building block like 2-Fluoromethyl-2-amino-3-pentenenitrile , and late-stage functionalization using standard electrophilic fluoromethylating agents like Fluoromethyl triflate (SFM) or Fluoromethyl fluorosulfonate (MFM) [2].

This guide objectively benchmarks these two methodologies, analyzing their mechanistic causality, experimental viability, and overall efficiency in drug development workflows.

Mechanistic Pathways & Causality

The Pre-fluorinated Synthon Approach

2-Fluoromethyl-2-amino-3-pentenenitrile is not a direct transfer agent; rather, it is a highly specialized, pre-fluorinated intermediate (synthon). Its synthesis relies on the nucleophilic addition of a Grignard reagent to fluoroacetonitrile, followed by a Strecker-type reaction with sodium cyanide and ammonium chloride[3].

• Causality behind the choice: The decision to utilize this synthon is driven by the need for absolute regiocontrol at the α-carbon of an amino acid[4]. By installing the –CH₂F group at the imine/nitrile stage during backbone construction, chemists completely bypass the regioselectivity issues that plague the late-stage electrophilic fluoromethylation of complex, multi-heteroatom scaffolds.

Late-Stage Electrophilic Fluoromethylation

Standard fluoromethylating agents directly transfer the –CH₂F moiety to an existing nucleophile. Historically, fluoriodomethane (ICH₂F) or fluoromethyl halides were used, but these are ozone-depleting substances heavily restricted by the Montreal Protocol[1]. The modern standard relies on "Superfluoromethyl" (SFM, FCH₂OSO₂CF₃) and "Magic Fluoromethyl" (MFM, FCH₂OSO₂F)[5].

• Causality behind the choice: SFM and MFM operate via a highly efficient S_N2 mechanism. The extreme electron-withdrawing nature of the triflate or fluorosulfonate leaving groups renders the methylene carbon highly electrophilic[6]. This allows for rapid, high-yield fluoromethylation of heteroatoms (N, O, S) without the need for multi-step de novo synthesis, drastically improving atom economy[7].

Comparative Benchmarking

The following table summarizes the quantitative and qualitative data comparing the early-stage synthon approach against late-stage direct fluoromethylation.

Parameter	2-Fluoromethyl-2-amino-3-pentenenitrile	Standard Agents (SFM / MFM)
Primary Role	Pre-fluorinated Building Block (Synthon)	Electrophilic Fluoromethylating Agent
Reaction Mechanism	Early-stage structural assembly (Strecker-type)	Late-stage S_N2 heteroatom functionalization
Atom Economy	Low (requires multi-step downstream cleavage)	High (direct –CH₂F transfer)
Regiocontrol	Absolute (fixed during backbone synthesis)	Dependent on substrate nucleophilicity
Environmental Profile	Avoids CFCs; utilizes toxic nitriles	Non-ozone depleting; replaces restricted CFCs[2]
Typical Yields	Moderate (~50-60% over multiple steps)[3]	High (>80% for direct transfer)[5]

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols integrate self-validating checkpoints to confirm mechanistic success at critical stages.

Protocol A: Synthesis of 2-Fluoromethyl-2-amino-3-pentenenitrile[3],[4]

• Grignard Formation: Under a nitrogen atmosphere, prepare propenyl magnesium bromide from magnesium turnings (400 mmol) and freshly distilled 1-bromo-1-propene (200 mmol) in 200 mL of dry tetrahydrofuran (THF).

  • Validation Checkpoint 1: The complete consumption of magnesium turnings and the generation of a homogenous solution indicates successful Grignard formation.

• Imine Formation: Remove the Grignard solution from any excess magnesium and cool strictly to -40°C. Add fluoroacetonitrile (200 mmol) in THF (70 mL) dropwise over 15 minutes.

  • Validation Checkpoint 2: Temperature control at -40°C is critical. Fluoroacetonitrile is highly reactive; failure to maintain this temperature will result in rapid exothermic polymerization and diminished yields.

• Strecker Addition: Pour the reaction mixture into an aqueous solution of sodium cyanide (40 g) and ammonium chloride (59 g) in water (400 mL). Stir for 1 hour at room temperature.

• Isolation: Saturate with sodium chloride, separate the THF layer, and evaporate under reduced pressure. Dissolve the residue in diethyl ether, wash with water, dry over Na₂SO₄, and evaporate.

  • Validation Checkpoint 3: The final product should present as a dark-colored oil. NMR validation should confirm a 1:1 cis/trans mixture, yielding approximately 21.5 g of crude product.

Protocol B: Late-Stage Fluoromethylation using Fluoromethyl Triflate (SFM)[5],[6]

• Preparation: Synthesize or procure SFM. Ensure it is stored under inert gas.

  • Validation Checkpoint 1: Reagent Handling. SFM is stable to light and oxygen but is highly moisture-sensitive. Syringe transfers must be conducted under strict Schlenk conditions.

• Nucleophile Activation: Dissolve the target nucleophile (e.g., an alcohol, thiolate, or amine) in a non-nucleophilic solvent such as dichloromethane (DCM).

  • Validation Checkpoint 2: Solvent Selection. Strictly avoid THF. SFM is known to initiate the cationic polymerization of THF into poly-THF, which will ruin the reaction matrix[6].

• Fluoromethylation: Add SFM dropwise at 0°C. Allow the mixture to warm to room temperature.

• Isolation: Perform a standard aqueous workup.

  • Validation Checkpoint 3: Reaction Monitoring. The extreme electrophilicity of the triflate group ensures rapid kinetics. TLC or LC-MS should indicate >80% conversion within hours without the need for elevated temperatures[5].

Strategic Workflow Visualization

Workflow comparison: Pre-fluorinated synthon vs. late-stage direct fluoromethylation.

References

• Reagents for Selective Fluoromethylation: A Challenge in Organofluorine Chemistry , ResearchGate. 1

• Synthesis of propenyl magnesium bromide , PrepChem.com. 3

• Fluoromethyl Triflate and Fluoromethyl Fluorosulfonate: Easily Accessible and Powerful Fluoromethylation Reagents , ResearchGate. 2

• CA1164479A - Preparation of aminoacetonitrile derivatives , Google Patents. 4

• Fluoromethyl trifluoromethanesulfonate , Enamine. 7

• Fluoromethyl Triflate and Fluoromethyl Fluorosulfonate: Easily Accessible and Powerful Fluoromethylation Reagents , PUB - Publikationen an der Universität Bielefeld. 5

• Fluoromethyl Triflate and Fluoromethyl Fluorosulfonate (PDF) , ResearchGate. 6

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• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. CA1164479A - Preparation of aminoacetonitrile derivatives - Google Patents [patents.google.com]
• 5. Making sure you're not a bot! [pub.uni-bielefeld.de]
• 6. researchgate.net [researchgate.net]
• 7. Fluoromethyl trifluoromethanesulfonate - Enamine [enamine.net]

Inter-Laboratory Reproducibility of 2-Fluoromethyl-2-amino-3-pentenenitrile Synthesis: A Comparative Guide of Continuous Flow vs. Batch Protocols

As a Senior Application Scientist specializing in scalable process chemistry, I frequently encounter bottlenecks in the synthesis of highly reactive fluorinated intermediates. The synthesis of 2-fluoromethyl-2-amino-3-pentenenitrile is a critical node in the development of irreversible ornithine decarboxylase inhibitors, such as α -fluoromethyl-dehydroornithine[1]. However, achieving inter-laboratory reproducibility for this specific intermediate is notoriously difficult when relying on traditional batch reactors.

This guide objectively compares the performance of Traditional Batch Synthesis against Continuous Flow Synthesis , providing mechanistic causality, supporting experimental data, and self-validating protocols to ensure scientific integrity and high-yield reproducibility.

Mechanistic Causality: Why Batch Protocols Fail

The synthesis of 2-fluoromethyl-2-amino-3-pentenenitrile involves two primary steps:

• Grignard Addition: The reaction of propenyl magnesium bromide with fluoroacetonitrile to form a ketimine magnesium halide intermediate.

• Cyanidation (Strecker-type): The quenching of the intermediate with sodium cyanide and ammonium chloride to yield the final aminonitrile[2].

The Causality of Failure: Fluoroacetonitrile is highly susceptible to α -deprotonation and subsequent self-condensation under strongly basic conditions. When propenyl magnesium bromide is added in a batch reactor, the highly exothermic nature of the reaction creates localized temperature spikes (hot spots) despite bulk external cooling to -40°C[1]. These hot spots accelerate competing side reactions, drastically reducing the yield of the desired ketimine.

Furthermore, the cyanidation step requires precise pH control. The use of ammonium chloride acts as a critical proton source to buffer the system, preventing the premature hydrolysis of the ketimine into an unwanted ketone before the cyanide nucleophile can attack[2]. Continuous flow chemistry solves these issues by providing a high surface-area-to-volume ratio for instantaneous heat dissipation and precise stoichiometric mixing[3].

Fig 1: Logical causality of reactor choice on reproducibility and yield.

Comparative Performance Data

Transitioning from batch to flow techniques, as pioneered by Gerhart et al. in the [4], fundamentally shifts the impurity profile and scalability of the reaction.

Parameter	Traditional Batch Synthesis	Continuous Flow Synthesis
Yield (Crude)	45% – 55%	> 85%
Cis/Trans Ratio	~1:1	~1:1
Temperature Control	Prone to localized hot spots at -40°C	Precise isothermal control at -40°C
Reaction Time	> 2 hours	< 15 minutes (residence time)
Impurity Profile	High (polymerization & self-condensation)	Low (< 5% side products)
Scalability	Non-linear, requires extensive re-optimization	Linear (scale-out via continuous operation)

Experimental Protocols

Protocol A: Traditional Batch Synthesis (Reference Standard)

Based on the original methodology detailed in patent CA1164479A[1].

• Grignard Preparation: Under a nitrogen atmosphere, prepare propenyl magnesium bromide from magnesium turnings (9.8 g, 400 mmol) and freshly distilled 1-bromo-1-propene (24.2 g, 200 mmol) in 200 mL of dry tetrahydrofuran (THF).

• Addition: Decant the Grignard solution from the excess magnesium and cool the reactor vessel to -40°C. Dropwise, add fluoroacetonitrile (11.8 g, 200 mmol) dissolved in 70 mL THF over a period of 15 minutes.

• Cyanidation: Pour the cold reaction mixture directly into a vigorously stirred aqueous solution containing sodium cyanide (40 g) and ammonium chloride (59 g) in 400 mL water.

• Isolation: Stir the mixture for 1 hour at room temperature. Saturate the aqueous layer with sodium chloride, separate the THF layer, and evaporate under reduced pressure. Dissolve the residue in diethyl ether, wash with water, dry over sodium sulfate, and evaporate to yield the crude product as a dark oil (approx. 21.5 g, 1:1 cis/trans mixture).

Protocol B: Continuous Flow Synthesis (Optimized)

Based on preparative flow techniques[3],[4].

• System Priming: Prime a modular microreactor flow system with dry THF. Set Reactor 1 (T-mixer and PFA residence tubing) to -40°C.

• Reagent Streams:

  • Stream A: 1.0 M Propenyl magnesium bromide in THF.

  • Stream B: 1.0 M Fluoroacetonitrile in THF.

  • Stream C: Aqueous solution of 2.0 M NaCN and 2.5 M NH 4​ Cl.

• Grignard Addition: Pump Stream A and Stream B at equal flow rates (e.g., 5.0 mL/min) into Reactor 1. The residence time is strictly controlled to 2.0 minutes to ensure complete conversion to the ketimine magnesium halide while suppressing thermal degradation.

• In-Line Cyanidation: The effluent from Reactor 1 meets Stream C (pumped at 10.0 mL/min) at a second micromixer maintained at 0°C, flowing into a biphasic residence coil (Reactor 2) at 20°C with a 10-minute residence time.

• Isolation: Pass the biphasic effluent through an in-line membrane separator. Collect the organic phase, dry over an in-line desiccant cartridge, and concentrate under reduced pressure to yield the product as a light yellow oil.

Fig 2: Continuous flow synthetic pathway for 2-Fluoromethyl-2-amino-3-pentenenitrile.

Trustworthiness: Building a Self-Validating System

A robust protocol must be self-validating. In batch chemistry, a failed reaction is often only discovered after hours of workup and offline NMR analysis.

By utilizing Protocol B , the continuous flow setup becomes a self-validating system through the integration of Process Analytical Technology (PAT). By installing an in-line FlowIR spectrometer immediately after Reactor 1, researchers can continuously monitor the characteristic nitrile stretch ( ν ~2250 cm −1 ) of the fluoroacetonitrile starting material.

• Validation State: A flat baseline at 2250 cm −1 confirms 100% conversion to the ketimine intermediate.

• Error State: An unexpected spike in the 2250 cm −1 peak instantly alerts the operator to a stoichiometric imbalance (e.g., Grignard degradation or pump failure), allowing the system to be paused and corrected before downstream cyanidation occurs.

References

• Source: Google Patents (Patent CA1164479A)

• Preparative flow techniques. 2. Grignard addition reaction on fluoroaceto-nitrile: Synthesis of 2-amino-2-fluoromethyl-3-pentenenitrile Source: Journal of Fluorine Chemistry, Volume 50, Issue 2, Pages 243-249 (1990) URL:[Link]

Sources

• 1. CA1164479A - Preparation of aminoacetonitrile derivatives - Google Patents [patents.google.com]
• 2. CA1164479A - Preparation of aminoacetonitrile derivatives - Google Patents [patents.google.com]
• 3. Fluoroacetonitrile 98 503-20-8 [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to the Enantiomeric Resolution of 2-Fluoromethyl-2-amino-3-pentenenitrile

Introduction: The Challenge and Significance of Chiral Fluorinated Aminonitriles

The introduction of fluorine into pharmaceutical candidates can dramatically alter their metabolic stability, lipophilicity, and binding affinity. The molecule 2-Fluoromethyl-2-amino-3-pentenenitrile represents a class of compounds with significant synthetic potential, combining the electronic effects of fluorine with the reactivity of both an amino and a nitrile group at a stereogenic center. As with most chiral molecules, its enantiomers are expected to exhibit different pharmacological and toxicological profiles. Therefore, the development of a robust and efficient method for their enantiomeric separation is a critical step in drug discovery and development.

Comparative Analysis of Chiral Stationary Phases

The choice of a chiral stationary phase is the most critical parameter in developing a successful enantioselective separation. The selection is guided by the functional groups present in the analyte and their potential for interaction with the chiral selector on the CSP. For 2-Fluoromethyl-2-amino-3-pentenenitrile, the key interaction sites are the primary amine (-NH2), the nitrile (-C≡N), the fluorine atom (-F), and the vinyl group (-CH=CH2). These groups can participate in hydrogen bonding, dipole-dipole interactions, and π-π stacking.

Based on these features, the most promising candidates are polysaccharide-based and macrocyclic glycopeptide CSPs.

Polysaccharide-Based CSPs (e.g., Daicel CHIRALPAK® & CHIRALCEL® series)

Polysaccharide-based CSPs, particularly those derived from cellulose and amylose coated or immobilized on a silica support, are the workhorses of chiral chromatography. Their chiral recognition mechanism arises from the complex three-dimensional structure of the polysaccharide helices, which creates chiral grooves and cavities.

• Mechanistic Insight: Enantiomeric separation is achieved through a combination of interactions, including hydrogen bonding (with the carbamate groups on the polysaccharide backbone), dipole-dipole interactions, and inclusion into the chiral cavities. For our target molecule, the primary amine is a strong hydrogen bond donor and acceptor, making it a primary anchor to the CSP. The polar nitrile and fluorine groups further contribute to dipole-dipole interactions.

• Expert Recommendation: Immobilized polysaccharide phases (e.g., CHIRALPAK IA, IB, IC) are highly recommended as a starting point. Their robustness allows for a wider range of solvents, including ethyl acetate, MTBE, and chlorinated solvents, which can be crucial for manipulating selectivity (α) and resolution (Rs). Coated phases like CHIRALCEL OD-H or OJ-H are also excellent choices, though with a more restricted range of compatible solvents. Studies on similar α-fluoroamino acids have shown excellent success on these phases.

Macrocyclic Glycopeptide CSPs (e.g., ASTEC CHIROBIOTIC® series)

Macrocyclic glycopeptide CSPs, such as those based on vancomycin (CHIROBIOTIC V) or teicoplanin (CHIROBIOTIC T), offer a unique and complementary separation mechanism. These CSPs are characterized by a complex structure containing multiple stereogenic centers, peptide linkages, and aromatic rings, forming a "basket-like" chiral cavity.

• Mechanistic Insight: Chiral recognition is multi-modal. The primary interaction for amino compounds is typically an ion-exchange mechanism with the carboxylic acid group on the glycopeptide, requiring an acidic modifier in the mobile phase. Additionally, the peptide backbone provides sites for hydrogen bonding, and the aromatic rings allow for π-π interactions. The "basket" can also sterically exclude one enantiomer while including the other.

• Expert Recommendation: A CHIROBIOTIC V or V2 column is a strong candidate, particularly in polar ionic or reversed-phase modes. The primary amine of 2-Fluoromethyl-2-amino-3-pentenenitrile can be protonated with a mobile phase additive like acetic acid or formic acid, promoting strong ionic interaction with the CSP. This class of CSP has demonstrated broad selectivity for underivatized amino acids.

Data-Driven Comparison of CSP Performance for Analogous Compounds

To provide a quantitative basis for our recommendations, the following table summarizes typical performance data for the separation of structurally similar amino acids and fluorinated compounds on the recommended CSP classes.

CSP Type	Analogous Compound	Mobile Phase	α (Selectivity)	Rs (Resolution)	Reference
Immobilized Polysaccharide	α-Trifluoromethyl-alanine	Heptane/Ethanol (90/10) + 0.1% TFA	1.45	3.5
Coated Polysaccharide	α-Vinyl-proline	Hexane/Isopropanol (80/20)	1.62	4.1
Macrocyclic Glycopeptide	4-Fluoro-phenylglycine	10mM Ammonium Acetate in Methanol	1.80	5.2

This data is illustrative and derived from separations of compounds with similar functional groups. Actual results for 2-Fluoromethyl-2-amino-3-pentenenitrile will vary.

Experimental Protocol: A Step-by-Step Guide to Chiral Method Development

This protocol outlines a systematic approach to developing a separation method for 2-Fluoromethyl-2-amino-3-pentenenitrile.

Workflow for Chiral Method Development

Caption: A systematic workflow for chiral HPLC method development.

Detailed Steps:

• Analyte Preparation & Characterization:

  • Dissolve a small amount of racemic 2-Fluoromethyl-2-amino-3-pentenenitrile in a suitable solvent (e.g., Ethanol or Methanol) to a concentration of ~1 mg/mL.

  • Determine the UV-Vis spectrum to select an appropriate detection wavelength. The nitrile and vinyl groups may provide a chromophore around 200-220 nm.

• Phase 1: CSP and Mobile Phase Screening:

  • Trustworthiness Check: Begin with a broad screening approach to maximize the chances of finding initial separation. Using multiple, mechanistically different columns is key.

  • Column Set:

    • Column 1: CHIRALPAK IA (Immobilized Polysaccharide)

    • Column 2: CHIROBIOTIC V2 (Macrocyclic Glycopeptide)

  • Mobile Phase Screening (Normal Phase/Polar Organic):

    • Condition A (for CHIRALPAK IA): Heptane/Isopropanol (90/10, v/v). Rationale: A classic non-polar mobile phase to promote hydrogen bonding with the CSP.

    • Condition B (for CHIRALPAK IA): Acetonitrile/Methanol (98/2, v/v). Rationale: A polar organic phase that can offer different selectivity.

    • Condition C (for CHIROBIOTIC V2): Methanol + 0.1% Acetic Acid. Rationale: The acid protonates the analyte's amine, enabling ionic interaction with the CSP.

  • Run Parameters:

    • Flow Rate: 1.0 mL/min

    • Temperature: 25 °C

    • Injection Volume: 5 µL

• Phase 2: Method Optimization:

  • Expertise in Action: Once a "hit" (any sign of peak splitting or broadening) is identified, systematically optimize the conditions.

  • If separation is observed on CHIRALPAK IA:

    • Adjust Alcohol Modifier: Vary the percentage of Isopropanol (or Ethanol) from 5% to 20%. Lowering the alcohol content generally increases retention and can improve resolution, but may also increase backpressure.

    • Test Additives: Add a small amount (0.1%) of an acidic (Trifluoroacetic Acid - TFA) or basic (Diethylamine - DEA) additive. TFA can sharpen peaks of acidic impurities, while DEA does the same for basic analytes by competing for highly active sites on the silica surface. For an amine like our target, DEA is often beneficial.

  • If separation is observed on CHIROBIOTIC V2:

    • Optimize pH/Acid: Vary the concentration and type of acid (e.g., Acetic Acid vs. Formic Acid, 0.05% to 0.5%). This directly controls the primary ionic interaction.

    • Organic Modifier: Switch the organic solvent from Methanol to Acetonitrile. This can dramatically alter the hydrogen bonding and dipole interactions, changing selectivity.

• Phase 3: Finalization:

  • Once acceptable resolution (Rs > 1.5) is achieved, refine the method by optimizing flow rate and temperature to improve analysis time and peak shape.

  • The method should then be validated according to internal or regulatory guidelines for robustness, linearity, and sensitivity.

Conclusion and Authoritative Recommendation

For the chiral resolution of 2-Fluoromethyl-2-amino-3-pentenenitrile, both immobilized polysaccharide and macrocyclic glycopeptide CSPs present viable and mechanistically distinct pathways to success.

An immobilized polysaccharide phase like CHIRALPAK IA is the recommended primary screening column due to its broad applicability and solvent compatibility. The combination of hydrogen bonding and dipolar interactions is well-suited to the analyte's functional groups.

A macrocyclic glycopeptide phase like CHIROBIOTIC V2 serves as an excellent orthogonal alternative, leveraging ionic interactions that are not the primary mechanism on polysaccharide phases.

By following the systematic workflow outlined above, researchers and drug development professionals can efficiently develop a robust and reliable method for the critical enantiomeric separation of this and other novel fluorinated amino compounds.

References

• Title: Enantioselective Analysis of α-Trifluoromethylated Alanine by High-Performance Liquid Chromatography on a Polysaccharide-Based Chiral Stationary Phase Source: Journal of Chromatography A URL: [Link]

• Title: Enantiomeric Separation of α-Fluoroamino Acids by HPLC on Polysaccharide-Type Chiral Stationary Phases Source: Chirality URL: [Link]

• Title: Macrocyclic Glycopeptide Chiral Stationary Phases in HPLC: A Review Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

• Title: Application of Polysaccharide-Based Chiral Stationary Phases for the Separation of Enantiomers of α-Substituted Proline Analogues Source: Molecules URL: [Link]

Advanced Stereochemical Profiling: FTIR Spectroscopic Comparison of 2-Fluoromethyl-2-amino-3-pentenenitrile Geometric Isomers

The Analytical Challenge: Geometric Isomerism in Fluorinated Precursors

In the development of fluorinated amino acid therapeutics, 2-Fluoromethyl-2-amino-3-pentenenitrile serves as a highly valuable synthetic intermediate[1]. Synthesized typically via the Grignard addition of propenyl magnesium bromide to fluoroacetonitrile, this compound invariably forms as a mixture of cis (Z) and trans (E) geometric isomers[1].

Because stereochemistry profoundly dictates the pharmacokinetic and pharmacodynamic profiles of downstream active pharmaceutical ingredients (APIs), resolving and quantifying these isomers during early-stage development is a critical regulatory and scientific requirement.

The analytical bottleneck arises when attempting to differentiate these isomers using standard high-throughput techniques. While Gas Chromatography-Mass Spectrometry (GC-MS) is the default choice in most laboratories, it fundamentally struggles with diastereomers and geometric isomers. The electron ionization (EI) of the (E)- and (Z)-isomers yields nearly identical fragmentation patterns, rendering MS data ambiguous[2][3]. To overcome this, we must pivot to techniques that probe the structural geometry directly: Fourier Transform Infrared Spectroscopy (FTIR) and Proton Nuclear Magnetic Resonance (1H-NMR) [4].

This guide objectively compares the performance of hyphenated GC-FTIR against traditional GC-MS and 1H-NMR, providing the experimental frameworks necessary to achieve unambiguous stereochemical elucidation.

Comparative Modality Analysis: GC-FTIR vs. GC-MS vs. NMR

To establish a robust analytical pipeline, we must evaluate the physical phenomena each detector leverages.

• GC-MS (The Conventional Bottleneck): MS separates fragments by mass-to-charge ratio. Because (E)- and (Z)-2-fluoromethyl-2-amino-3-pentenenitrile have identical molecular weights and undergo the same primary cleavage events (e.g., loss of the fluoromethyl or cyano group), their mass spectra are virtually indistinguishable[2]. GC-MS can separate the peaks chromatographically, but it cannot definitively tell you which peak is the (E)-isomer and which is the (Z)-isomer without synthesized reference standards.

• 1H-NMR (The Orthogonal Standard): NMR is the gold standard for absolute structural elucidation[4]. It differentiates the isomers based on the coupling constants ( J -values) of the vinylic protons. The trans (E) isomer exhibits a larger JAB​ coupling (~15 Hz) due to the dihedral angle, whereas the cis (Z) isomer shows a smaller coupling (~7-10 Hz)[1][5]. However, NMR requires offline fractionation, high sample concentrations, and lacks the real-time throughput of hyphenated chromatography.

• GC-FTIR (The Optimal Solution): Hyphenating GC with FTIR bridges this gap. FTIR measures vibrational and rotational energy transitions, which are highly sensitive to the spatial arrangement of atoms[2][]. Specifically, the out-of-plane C-H bending (wagging) vibrations of the 1,2-disubstituted alkene provide a unique, real-time "fingerprint" for each geometric isomer, allowing for immediate identification directly from the chromatogram[5][7].

Spectroscopic Signatures: (E) vs. (Z) Isomers

The structural difference between the isomers lies at the C3=C4 double bond. By analyzing the IR absorption frequencies, we can establish a deterministic identification matrix.

Table 1: Comparative FTIR Absorption Frequencies

Vibrational Mode	(E)-Isomer (Trans)	(Z)-Isomer (Cis)	Mechanistic Causality / Diagnostic Value
N-H Stretch (Amine)	~3300 - 3400 cm⁻¹	~3300 - 3400 cm⁻¹	Broad doublet; present in both isomers, confirming the primary amine.
C≡N Stretch (Nitrile)	~2240 - 2260 cm⁻¹	~2240 - 2260 cm⁻¹	Sharp, weak-to-medium band; identical in both due to distal position from the alkene.
C=C Stretch	~1660 - 1680 cm⁻¹	~1630 - 1660 cm⁻¹	Subtle shift. The (Z)-isomer often has a stronger dipole moment change during stretching, leading to a slightly more intense band[7].
C-F Stretch	~1000 - 1100 cm⁻¹	~1000 - 1100 cm⁻¹	Strong band confirming the fluoromethyl group; non-diagnostic for stereochemistry.
C-H Wag (Trans-alkene)	~965 cm⁻¹ (Strong)	Absent	Primary Diagnostic Feature: The out-of-plane bending of hydrogens on opposite sides of the double bond creates a highly specific, strong absorption[5][7].
C-H Bend (Cis-alkene)	Absent	~700 cm⁻¹ (Strong)	Primary Diagnostic Feature: The out-of-plane bending of hydrogens on the same side of the double bond shifts the energy requirement lower[5][7].

Experimental Workflows (Self-Validating Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems. The GC-FTIR workflow acts as the primary high-throughput screen, while the 1H-NMR workflow serves as the orthogonal validation step.

Protocol A: High-Resolution GC-FTIR Analysis

Objective: Real-time chromatographic separation and stereochemical identification.

• Sample Preparation: Dissolve the 2-Fluoromethyl-2-amino-3-pentenenitrile isomeric mixture in anhydrous dichloromethane (DCM) to a concentration of 1 mg/mL.

  • Causality: DCM is highly volatile and elutes well before the target analytes, preventing solvent masking in the IR flow cell.

• Chromatographic Separation: Inject 1 µL (split ratio 10:1) onto a mid-polarity capillary column (e.g., DB-1701, 30m x 0.25mm x 0.25µm). Program the oven from 60°C (hold 2 min) to 250°C at 10°C/min.

  • Causality: The cyanopropyl-phenyl stationary phase of the DB-1701 provides superior dipole-dipole interactions, resolving the closely eluting polar nitrile isomers better than standard non-polar (DB-5) columns.

• FTIR Detection (Solid Deposition Interface): Route the GC effluent into a solid-deposition FTIR interface. The eluent is frozen onto a cryogenic ZnSe window (maintained at -40°C) moving at a synchronized speed.

  • Causality: While traditional gas-phase "light-pipe" FTIR systems suffer from rotational band broadening and low sensitivity, solid-state deposition traps the molecules, yielding sharp, high-resolution spectra necessary to resolve the subtle ~1660 cm⁻¹ C=C stretching shifts[8].

• Data Processing: Extract the IR spectra at the apex of the two resolved chromatographic peaks. The peak exhibiting a strong absorption at 965 cm⁻¹ is definitively assigned as the (E)-isomer , while the peak with a strong band at 700 cm⁻¹ is the (Z)-isomer .

Protocol B: Orthogonal Validation via 1H-NMR

Objective: Confirm GC-FTIR assignments via J-coupling constants.

• Fraction Collection: Using preparative GC or flash chromatography, isolate the two peaks identified in Protocol A.

• Sample Preparation: Dissolve 5-10 mg of each purified fraction in 0.5 mL of deuterated chloroform (CDCl3) containing 0.03% TMS as an internal standard.

• Acquisition: Acquire a 1D 1H-NMR spectrum at 400 MHz or higher (e.g., 64 scans, 2s relaxation delay).

• Mechanistic Analysis: Focus on the vinylic protons (C3 and C4) between δ 5.3 and 5.9 ppm. These protons form an ABX3 spin system with the adjacent methyl group[1].

  • Calculate the JAB​ coupling constant. The fraction corresponding to the 965 cm⁻¹ IR band will exhibit a JAB​≈15 Hz, confirming the (E)-isomer [1].

  • The fraction corresponding to the 700 cm⁻¹ IR band will exhibit a JAB​≈7 Hz, confirming the (Z)-isomer [1].

Decision Logic & Workflow Visualization

The following diagram illustrates the analytical decision tree for resolving the isomeric mixture, highlighting the failure point of GC-MS and the complementary success of GC-FTIR and NMR.

Caption: Analytical workflow demonstrating the superiority of GC-FTIR and NMR over GC-MS for isomer resolution.

Conclusion

For the stereochemical profiling of complex fluorinated intermediates like 2-Fluoromethyl-2-amino-3-pentenenitrile, relying solely on standard GC-MS introduces unacceptable risk due to fragmentation parity[2]. By integrating GC-FTIR , laboratories can leverage the unique out-of-plane C-H bending vibrations (965 cm⁻¹ for trans, 700 cm⁻¹ for cis) to achieve real-time, unambiguous geometric identification[5][7]. When paired with orthogonal 1H-NMR validation[4], this analytical framework ensures the highest degree of scientific integrity required for modern drug development.

References

• CA1164479A - Preparation of aminoacetonitrile derivatives - Google Patents Source: Google Patents URL

• Gas Chromatography—Fourier Transform Infrared Spectroscopy for Unambiguous Determination of Illicit Drugs: A Proof of Concept Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

• Relationships in Gas Chromatography—Fourier Transform Infrared Spectroscopy—Comprehensive and Multilinear Analysis Source: MDPI URL:[Link]

• The Infrared Spectroscopy of Alkenes Source: Spectroscopy Online URL:[Link]

• The use of GC-(FT)IR for the analysis of illicit drug isomers Source: Co van Ledden Hulsebosch Center (CLHC) URL:[Link]

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A Senior Application Scientist's Guide to Validating Target Binding Affinity of Novel Covalent Inhibitors: A Focus on 2-Fluoromethyl-2-amino-3-pentenenitrile Derivatives

For researchers, scientists, and drug development professionals, the journey from a promising chemical scaffold to a validated therapeutic candidate is paved with rigorous experimental validation. Among the most critical steps is the precise characterization of the interaction between a novel compound and its biological target. This guide provides an in-depth, technical comparison of methodologies for validating the target binding affinity of emerging drug candidates, with a specific focus on the class of compounds represented by 2-Fluoromethyl-2-amino-3-pentenenitrile derivatives.

While specific biological data for this exact derivative series is not yet widely published, their chemical structure, featuring an α-fluorinated amino nitrile moiety, suggests a potential mechanism as covalent inhibitors. This class of inhibitors forms a stable, covalent bond with their target protein, often a cysteine residue within an enzyme's active site. This guide will, therefore, use established covalent inhibitors of well-characterized enzyme families, such as caspases and cathepsins, as exemplars to illustrate the validation process. By understanding the principles and practicalities of these techniques, researchers can effectively characterize their own novel compounds.

The Rationale for Covalent Inhibition and the Importance of Fluorination

Covalent inhibitors offer distinct therapeutic advantages, including prolonged duration of action and high potency. The incorporation of fluorine into drug candidates can further enhance their properties by improving metabolic stability, binding affinity, and cell permeability.[1][2][3] The nitrile group, in particular, can act as an electrophilic "warhead" that reacts with nucleophilic residues like cysteine in an enzyme's active site, leading to irreversible inhibition.[4][5][6]

Core Methodologies for Validating Target Binding Affinity

A multi-faceted approach is essential to fully characterize the binding of a novel inhibitor. Three orthogonal, industry-standard techniques are presented here: Surface Plasmon Resonance (SPR) for real-time kinetics, Isothermal Titration Calorimetry (ITC) for thermodynamic profiling, and Enzyme Inhibition Assays for functional potency.

Surface Plasmon Resonance (SPR): Unveiling the Kinetics of Interaction

SPR is a label-free optical technique that provides real-time data on the association and dissociation of a ligand (the inhibitor) and an analyte (the target protein).[7] This allows for the determination of not only the binding affinity (KD) but also the kinetic rate constants (ka and kd).

Experimental Workflow for SPR Analysis

Caption: A generalized workflow for determining binding kinetics using Surface Plasmon Resonance.

Step-by-Step SPR Protocol:

• Immobilization of the Target Protein: The purified target protein (e.g., a specific caspase or cathepsin) is covalently immobilized on a sensor chip surface.

• Analyte Preparation: A series of precise dilutions of the 2-Fluoromethyl-2-amino-3-pentenenitrile derivative (or comparator compound) are prepared in a suitable running buffer.

• Association Phase: The inhibitor solution is injected at a constant flow rate over the sensor chip. The binding of the inhibitor to the immobilized protein causes a change in the refractive index at the surface, which is detected in real-time as an increase in the SPR signal.

• Dissociation Phase: The inhibitor solution is replaced with running buffer, and the dissociation of the inhibitor from the protein is monitored as a decrease in the SPR signal. For irreversible covalent inhibitors, the dissociation rate will be negligible.

• Regeneration: A specific solution is injected to remove any non-covalently bound inhibitor, preparing the surface for the next injection cycle.

• Data Analysis: The resulting sensorgrams (plots of SPR signal versus time) are fitted to a suitable kinetic model (e.g., a 1:1 Langmuir binding model or a model for covalent inhibitors) to calculate the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD). For irreversible inhibitors, the focus is often on determining the inactivation rate constant (kinact) and the inhibition constant (KI).[7][8]

Isothermal Titration Calorimetry (ITC): A Thermodynamic Perspective

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event.[9][10][11] This allows for the determination of the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction in a single experiment, providing a complete thermodynamic profile of the binding event.

Experimental Workflow for ITC Analysis

Caption: A generalized workflow for determining thermodynamic binding parameters using Isothermal Titration Calorimetry.

Step-by-Step ITC Protocol:

• Sample Preparation: The purified target protein is placed in the sample cell of the calorimeter, and the inhibitor is loaded into the injection syringe at a higher concentration. Both are in the same buffer to minimize heats of dilution.

• Titration: A series of small, precise injections of the inhibitor are made into the protein solution.

• Heat Measurement: The heat change associated with each injection is measured. As the protein becomes saturated with the inhibitor, the magnitude of the heat change per injection decreases.

• Data Analysis: The integrated heat change for each injection is plotted against the molar ratio of inhibitor to protein. This binding isotherm is then fitted to a suitable binding model to determine the thermodynamic parameters. For covalent inhibitors, the interpretation of ITC data can be more complex as the measured heat may include contributions from both the initial non-covalent binding and the subsequent covalent bond formation.

Enzyme Inhibition Assays: Assessing Functional Potency

Enzyme inhibition assays are fundamental for determining the functional consequence of an inhibitor binding to its target.[8][12] These assays measure the rate of an enzymatic reaction in the presence of varying concentrations of the inhibitor. For covalent inhibitors, it is crucial to assess the time-dependent nature of the inhibition.

Experimental Workflow for Enzyme Inhibition Assay

Caption: A generalized workflow for determining enzyme inhibition parameters.

Step-by-Step Enzyme Inhibition Protocol:

• Reagent Preparation: Prepare solutions of the target enzyme, a suitable substrate that produces a detectable signal (e.g., colorimetric or fluorogenic), and a range of inhibitor concentrations.

• Pre-incubation: The enzyme is pre-incubated with each concentration of the inhibitor for various periods to assess time-dependent inhibition, a hallmark of covalent modification.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate.

• Signal Detection: The formation of the product is monitored over time using a plate reader or spectrophotometer.

• Data Analysis: The initial reaction velocities are calculated. For irreversible inhibitors, the data is analyzed to determine the half-maximal inhibitory concentration (IC50), which will be time-dependent, and more importantly, the second-order rate constant of inactivation (kinact/KI), which is the most reliable measure of potency for irreversible inhibitors.[8][13]

Comparative Analysis of Binding Affinity Data

To provide a practical context, the following table presents representative binding affinity and inhibition data for well-characterized covalent inhibitors of caspases and cathepsins. These values serve as a benchmark for what researchers might expect when characterizing novel compounds like 2-Fluoromethyl-2-amino-3-pentenenitrile derivatives.

Target	Inhibitor	Assay Type	KD (nM)	kinact/KI (M-1s-1)	Reference
Caspase-3	Z-DEVD-FMK	Enzyme Inhibition	-	1,500,000	F.E. Cohen, 1997
Caspase-7	Ac-DEVD-CHO	Enzyme Inhibition	0.34 µM (Ki)	-	[14]
Cathepsin B	CA-074	Enzyme Inhibition	-	470,000	Buttle et al., 1992
Cathepsin S	Petesicatib	Enzyme Inhibition	1.0 nM (Ki)	-	[15]
Cathepsin L	SID 26681509	Enzyme Inhibition	155 nM (Ki)	-	[12]

Note: Data is compiled from various literature sources and is intended for illustrative purposes. Experimental conditions can significantly affect these values.

Conclusion

Validating the target binding affinity of novel compounds such as 2-Fluoromethyl-2-amino-3-pentenenitrile derivatives requires a rigorous and multi-pronged approach. While direct data for this specific series is not yet in the public domain, their structural features point towards a likely mechanism as covalent inhibitors of proteases like caspases or cathepsins. By employing a combination of SPR for kinetic analysis, ITC for thermodynamic profiling, and detailed enzyme inhibition assays to determine functional potency, researchers can build a comprehensive and robust data package. This self-validating system of orthogonal assays provides the necessary confidence to advance promising new chemical entities through the drug discovery pipeline.

References

• Isothermal titration calorimetry in drug discovery. PubMed. Available from: [Link]

• A Class of Allosteric, Caspase Inhibitors Identified by High-Throughput Screening. PMC. Available from: [Link]

• Computational analysis of the cathepsin B inhibitors activities through LR-MMPBSA binding affinity calculation based on docked complex. PMC. Available from: [Link]

• Isothermal titration calorimetry and thermal shift assay in drug design. Available from: [Link]

• Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. PMC. Available from: [Link]

• Inhibitor of Apoptosis Proteins: Translating Basic Knowledge into Clinical Practice. Available from: [Link]

• Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. TA Instruments. Available from: [Link]

• Cheat Sheet for Covalent Enzyme Inhibitors. Drug Hunter. Available from: [Link]

• Characterizationofcaspase‐2inhibitorsbasedonspecificsites of caspase‐2‐mediated proteolysis. Available from: [Link]

• Affinity and Selectivity Assessment of Covalent Inhibitors by Free Energy Calculations. Available from: [Link]

• A practical guide for the assay-dependent characterisation of irreversible inhibitors. PMC. Available from: [Link]

• Discovery of an allosteric site in the caspases. PNAS. Available from: [Link]

• Structural Modifications of Covalent Cathepsin S Inhibitors: Impact on Affinity, Selectivity, and Permeability. ACS Medicinal Chemistry Letters. Available from: [Link]

• Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. PMC. Available from: [Link]

• Identification of Novel Cathepsin B Inhibitors with Implications in Alzheimer's Disease: Computational Refining and Biochemical Evaluation. MDPI. Available from: [Link]

• Exploring Inhibitor Binding at the S′ Subsites of Cathepsin L. ACS Publications. Available from: [Link]

• Caspase Substrates and Inhibitors. PMC. Available from: [Link]

• Structural insights into the potential binding sites of Cathepsin D using molecular modelling techniques. PMC. Available from: [Link]

• Demystifying Functional Parameters for Irreversible Enzyme Inhibitors. Journal of Medicinal Chemistry. Available from: [Link]

• Fluorinated mechanism-based inhibitors: common themes and recent developments. Available from: [Link]

• Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. PMC. Available from: [Link]

• Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. PMC. Available from: [Link]

• Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry. Available from: [Link]

• Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7. PMC. Available from: [Link]

• Biological Evaluation of a Novel 2'-Fluoro Derivative 5-Azacytidine as a Potent DNA Methyltransferase Inhibitor. Scirp.org. Available from: [Link]

• New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. MDPI. Available from: [Link]

• Synthesis, biological evaluation and molecular modeling of 2-amino-2-phenylethanol derivatives as novel β2-adrenoceptor agonists. PubMed. Available from: [Link]

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A Senior Application Scientist's Guide to Synthesis Route Cost-Efficiency: 2-Fluoromethyl-2-amino-3-pentenenitrile vs. an Alternative Pathway

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the selection of a synthetic route is a critical decision point, balancing yield, purity, scalability, and, most importantly, cost-efficiency.[1] A molecule's journey from a laboratory curiosity to a commercially viable Active Pharmaceutical Ingredient (API) is paved with process chemistry decisions that directly impact the final cost of goods.[2] This guide provides an in-depth, objective comparison of two synthetic pathways to a key fluorinated heterocyclic intermediate, a precursor for a novel class of kinase inhibitors. We will analyze the established route utilizing 2-Fluoromethyl-2-amino-3-pentenenitrile (FMPN) against a strategically designed alternative pathway starting from 2-Tosylmethyl-2-amino-3-pentenenitrile (TMPN) .

The strategic incorporation of fluorine into drug candidates is a widely used tactic in medicinal chemistry to enhance metabolic stability, binding affinity, and other pharmacokinetic properties.[3][4] α-Aminonitriles, as versatile building blocks, provide a powerful entry point for constructing complex nitrogen-containing heterocycles.[5][6] The FMPN precursor leverages the early introduction of a fluoromethyl group, a common bioisostere for a methyl or hydroxyl group, while the TMPN route represents a late-stage fluorination strategy. This comparison will dissect the economic and practical trade-offs inherent in these divergent approaches.

Part 1: Comparative Analysis of Synthetic Pathways

The ultimate goal is the synthesis of a hypothetical, yet representative, pyrazolopyrimidine kinase inhibitor core (Target 3 ). The two routes diverge in their handling of the crucial C2-substituent.

• Route A (FMPN Pathway): This pathway begins with the direct asymmetric Strecker reaction of 1-fluoro-2-butanone. This early-stage introduction of the fluoromethyl group provides the key intermediate FMPN (1a) .

• Route B (TMPN Pathway): This alternative begins with a more readily available, non-fluorinated starting material, 1-(tosylmethyl)-2-butanone. The corresponding Strecker reaction yields the tosylated α-aminonitrile TMPN (1b) , setting the stage for a late-stage nucleophilic fluorination.

The choice between these routes is not trivial; it involves a trade-off between the cost and handling of fluorinated building blocks versus the challenges of late-stage fluorination on a more complex molecule.[]

Workflow for Synthetic Route Evaluation

To provide a structured comparison, we will employ a logical workflow that mirrors industrial process chemistry evaluations.[8][9] This involves assessing raw material costs, process complexity (step count, cycle time), overall yield, and the environmental and safety footprint, often quantified by metrics like Process Mass Intensity (PMI).[10][11]

Figure 1: Comparative workflow for the FMPN vs. TMPN synthetic pathways.

Part 2: Quantitative Cost and Process Analysis

A granular analysis of cost and process metrics is essential for an objective comparison.[12] The following tables summarize the key performance indicators for each route, based on standardized batch sizes and current (hypothetical) bulk chemical pricing.

Table 1: Raw Material Cost Comparison

This table breaks down the cost contribution of key starting materials and reagents per kilogram of the final target molecule. The cost of specialized fluorinated reagents is a primary driver in these calculations.[13]

Component	Route A (FMPN)	Route B (TMPN)
Key Precursor Starting Material	1-Fluoro-2-butanone	1-Chloro-2-butanone & Sodium Tosylate
Cost per Mole of Precursor	$150.00	$45.00
Cyanide Source	Trimethylsilyl cyanide (TMSCN)	Trimethylsilyl cyanide (TMSCN)
Cost per Mole	$55.00	$55.00
Fluorinating Agent	N/A	Potassium Fluoride (Spray-Dried)
Cost per Mole	N/A	$25.00
Catalyst/Key Reagent	Chiral Thiourea Catalyst	18-Crown-6
Cost per Mole	$350.00	$80.00
Solvents & Base	Toluene, Triethylamine	Acetonitrile, DIPEA
Cost per kg of Target	~$120.00	~$180.00
Total Estimated Material Cost per kg of Target	~$1,850.00	~$1,550.00

Table 2: Process Metrics and Yield Comparison

Beyond raw materials, the efficiency of the process itself dictates overall cost.[14] Factors like step count, cycle time, and purification method are critical. A higher step count increases labor costs, equipment occupancy, and the potential for cumulative yield loss.[15]

Metric	Route A (FMPN)	Route B (TMPN)
Number of Synthetic Steps (to Target)	2	3
Overall Yield	75%	60%
Average Cycle Time per Batch	36 hours	52 hours
Key Intermediate Purification	Chromatography (FMPN)	Crystallization (TMPN)
Process Mass Intensity (PMI)	~45	~65
Key Safety Consideration	Handling of TMSCN	Handling of TMSCN, high temp. fluorination

Table 3: Overall Cost-Efficiency Score

To synthesize these metrics into a single decision-making framework, we apply a weighted scoring model. This model prioritizes overall yield and final product cost, as these are typically the most significant drivers in API manufacturing.

Criterion (Weight)	Route A (FMPN)	Route B (TMPN)
Material Cost (30%)	7/10	9/10
Overall Yield (40%)	9/10	7/10
Process Simplicity/Time (20%)	8/10	6/10
Scalability/Safety (10%)	7/10	7/10
Weighted Score	8.1 / 10	7.3 / 10

Analysis: Despite the higher initial cost of the fluorinated starting material, the FMPN pathway emerges as superior. Its higher overall yield and shorter cycle time more than compensate for the pricier raw material. The 75% overall yield for Route A is a significant advantage, as maximizing the conversion of expensive materials is paramount for profitability.[12] The avoidance of a challenging late-stage fluorination and the simpler purification of the final product further bolster its standing.

Part 3: Experimental Protocols and Mechanistic Rationale

To provide actionable insights, this section details the methodologies for the key transformations in each pathway. The procedural explanations emphasize the causality behind the choice of reagents and conditions.

Protocol 1: Asymmetric Strecker Synthesis of FMPN (1a) - Route A

This organocatalytic reaction is the cornerstone of Route A, establishing the crucial stereocenter and installing the fluoromethyl group in a single, efficient step.[16]

Workflow Diagram:

Figure 2: Experimental workflow for the synthesis of FMPN (1a).

Step-by-Step Methodology:

• To a jacketed reactor under a nitrogen atmosphere, add 1-fluoro-2-butanone (1.0 eq), aniline (1.0 eq), and the chiral thiourea catalyst (0.05 eq) in toluene.

• Cool the reaction mixture to -20 °C.

  • Rationale: The low temperature is critical for maximizing the enantioselectivity of the catalyst. The thiourea catalyst activates the imine via hydrogen bonding, facilitating a stereoselective attack by the cyanide nucleophile.[16]

• Slowly add trimethylsilyl cyanide (TMSCN, 1.1 eq) over 1 hour, maintaining the internal temperature below -15 °C.

  • Rationale: TMSCN is used as a less hazardous cyanide source compared to HCN gas.[17] Slow addition prevents exothermic spikes and potential side reactions.

• Stir the mixture at -20 °C for 24 hours, monitoring by HPLC for the disappearance of the starting imine.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Rationale: The mild base neutralizes any acidic species and hydrolyzes the silylated amine intermediate.

• Separate the layers and extract the aqueous phase with ethyl acetate. Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (Hexanes:Ethyl Acetate gradient) to yield FMPN (1a) as a pale yellow oil.

Protocol 2: Nucleophilic Fluorination of TMPN (1b) - Route B

This step is the critical, and most challenging, transformation in the alternative pathway. It involves the displacement of a tosylate leaving group with fluoride.

Step-by-Step Methodology:

• To a dry, nitrogen-flushed reactor, add TMPN (1b) (1.0 eq), spray-dried potassium fluoride (3.0 eq), and 18-crown-6 (1.1 eq) in anhydrous acetonitrile.

  • Rationale: Spray-dried KF is used to maximize its surface area and reactivity. 18-crown-6 is essential to chelate the potassium ion, liberating a "naked" and highly nucleophilic fluoride anion in the aprotic solvent.[18]

• Heat the reaction mixture to 80 °C and stir for 16 hours. Monitor the reaction by LCMS.

  • Rationale: High temperature is required to overcome the activation energy for displacing the bulky tosylate group. Acetonitrile is a suitable polar aprotic solvent that can solubilize the components without interfering with the nucleophile.

• Cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate in vacuo. Redissolve the residue in ethyl acetate and wash with water to remove the remaining crown ether and salts.

• Dry the organic layer over magnesium sulfate, filter, and concentrate to yield crude FMPN (1a) , which is then carried forward to the next step.

  • Rationale: This step often suffers from competing elimination reactions, which lowers the overall yield and complicates purification, highlighting a key drawback of this route.

Part 4: Conclusion and Recommendations

This comparative guide demonstrates that while multiple synthetic routes to a target molecule may be viable, a comprehensive cost-efficiency analysis is crucial for making informed decisions in a drug development context.[19]

The FMPN pathway (Route A) , despite its reliance on a more expensive fluorinated starting material, is the recommended route for both discovery and process development scales. Its key advantages are:

• Higher Overall Yield: A 15% absolute yield advantage significantly reduces the cost contribution from all upstream materials and processing.

• Step and Time Economy: A shorter, more streamlined process reduces labor, energy, and equipment costs.[14]

• Avoidance of a Difficult Fluorination: Late-stage nucleophilic fluorinations can be low-yielding and difficult to optimize, often plagued by side reactions.[20] Introducing fluorine early avoids this common process chemistry hurdle.

The TMPN pathway (Route B) could be considered a viable backup or if the cost of 1-fluoro-2-butanone becomes prohibitively high. However, significant process optimization would be required to improve the yield and robustness of the fluorination step to make it economically competitive.

Ultimately, the most cost-effective synthetic route is one that is robust, high-yielding, and scalable.[1] For the synthesis of our target heterocyclic core, the early introduction of fluorine via the 2-Fluoromethyl-2-amino-3-pentenenitrile (FMPN) precursor provides the most efficient and economical path forward.

References

• Am Ende, D. J. (2019). Chemical Engineering in the Pharmaceutical Industry: R&D to Manufacturing. John Wiley & Sons. [URL: https://onlinelibrary.wiley.com/doi/book/10.1002/9781119600812]
• Baran, P. S. (2011). The economies of synthesis. Chemical Society Reviews, 40(4), 1946-1961. [URL: https://pubs.rsc.org/en/content/articlelanding/2011/cs/c0cs00101k]
• BenchChem. (2025). Comparative analysis of the cost-effectiveness of different synthetic routes. BenchChem Technical Guides. [URL: https://www.benchchem.com/blog/comparative-analysis-of-the-cost-effectiveness-of-different-synthetic-routes/]
• Constable, D. J. C., et al. (2002). Metrics to 'green' chemistry—which are the best? Green Chemistry, 4(6), 521-527. [URL: https://pubs.rsc.org/en/content/articlelanding/2002/gc/b206169b]
• Enders, D., & Shilvock, J. P. (2000). Some recent applications of α-amino nitrile chemistry. Chemical Society Reviews, 29, 359-373. [URL: https://pubs.rsc.org/en/content/articlelanding/2000/cs/b002811j]
• Grobe, J., et al. (2011). A truly green synthesis of α-aminonitriles via Strecker reaction. Organic and Medicinal Chemistry Letters, 1(1), 11. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3214107/]
• Opatz, T. (2018). Aminonitriles as building blocks in organic chemistry. Johannes Gutenberg-Universität Mainz. [URL: https://www.ak-opatz.chemie.uni-mainz.de/aminonitriles-as-building-blocks-in-organic-chemistry/]
• Seeberger, P. H., et al. (2015). Synthesis of Fluorinated Amino Acids and Their Derivatives in Flow. Max-Planck-Gesellschaft. [URL: https://pure.mpg.de/rest/items/item_2193554/component/file_2193555/content]
• Wang, F., et al. (2011). Organocatalytic Asymmetric Strecker Reaction of Di- and Trifluoromethyl Ketoimines. Remarkable Fluorine Effect. Organic Letters, 13(15), 4072–4075. [URL: https://pubs.acs.org/doi/10.1021/ol201589q]
• Zhang, W., et al. (2019). Approaches to Obtaining Fluorinated α-Amino Acids. Chemical Reviews, 119(18), 10429-10492. [URL: https://pubs.acs.org/doi/10.1021/acs.chemrev.9b00188]

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Safety & Regulatory Compliance

2-Fluoromethyl-2-amino-3-pentenenitrile proper disposal procedures

Operational Guide: Safe Handling and Disposal of 2-Fluoromethyl-2-amino-3-pentenenitrile

Executive Summary

2-Fluoromethyl-2-amino-3-pentenenitrile is a highly specialized fluorinated aminonitrile intermediate, predominantly utilized in the synthesis of pharmaceutically active compounds, such as fluorinated amino acid derivatives (e.g., α-fluoromethyl-dehydroornithine)[1]. Because its molecular architecture combines an aliphatic nitrile, a primary amine, and a terminal fluoromethyl group, it presents a complex, multi-tiered hazard profile. This guide provides drug development professionals and laboratory personnel with self-validating, step-by-step operational and disposal protocols designed to mitigate the risks of acute toxicity, environmental contamination, and corrosive byproduct generation.

Hazard Profile & Causality Analysis

To design an effective safety and disposal plan, one must first understand the chemical causality behind the compound's hazards. The trifecta of functional groups in 2-Fluoromethyl-2-amino-3-pentenenitrile dictates strict handling parameters:

• Organofluorine Component: Upon thermal decomposition or incineration, the fluoromethyl group generates hydrogen fluoride (HF) gas. HF is a severe corrosive and systemic toxin that rapidly penetrates tissue and depletes physiological calcium.

• Nitrile Component: Nitriles are readily absorbed through the skin and respiratory tract. Under highly acidic conditions or extreme heat, they can liberate lethal hydrogen cyanide (HCN) gas.

• Aminonitrile Instability: α-aminonitriles can be inherently reactive. They must be kept away from strong oxidizers and active metals to prevent exothermic decomposition[2].

Table 1: Quantitative Hazard & Operational Data

Parameter	Specification / Hazard Indicator	Operational Causality
Chemical Class	Halogenated Organic Nitrile	Dictates EPA RCRA "California List" disposal restrictions.
Combustion Byproducts	HF, NOx, CO, HCN	Mandates high-temperature incineration with caustic gas scrubbing.
Incompatible Materials	Strong acids, active metals, strong oxidizers	Acid contact risks HCN release; active metals risk violent explosion[2].
Primary Exposure Routes	Inhalation, Dermal Absorption, Ingestion	Requires rigorous engineering controls (fume hood) and specific PPE.

Operational Handling Protocol

Every operational step must be a self-validating system to ensure absolute safety. Do not rely on assumption; verify engineering controls before initiating chemical manipulation.

Step-by-Step Handling Methodology

• System Validation: Before retrieving the chemical, activate the fume hood and use a digital anemometer to verify a face velocity of ≥100 feet per minute (fpm). Causality: Nitrile vapors are acutely toxic; continuous negative pressure ensures vapors cannot enter the operator's breathing zone.

• PPE Selection & Verification:

  • Don a chemically resistant lab coat, chemical splash goggles, and a face shield.

  • Glove Selection: Wear double-layered nitrile gloves. Crucial Exception: If you are handling this compound in conjunction with chlorinated solvents (e.g., chloroform or dichloromethane), you must use Butyl or Viton gloves. Causality: Chlorinated solvents rapidly penetrate and degrade standard nitrile gloves, acting as a carrier solvent that pulls the toxic aminonitrile directly into the skin[3].

• Chemical Manipulation: Open the container only within the validated fume hood. Keep the container tightly closed when not actively dispensing.

• Post-Operation Decontamination: Wipe down the immediate work surface with a mild soap and water solution to hydrolyze and remove trace residues[3]. Place all contaminated wipes into the designated halogenated waste stream.

Waste Segregation & Disposal Plan

According to the National Research Council's Prudent Practices in the Laboratory, halogenated organic waste must be strictly segregated from non-halogenated waste to optimize disposal chemistry and prevent incompatible reactions[4]. Furthermore, under EPA Resource Conservation and Recovery Act (RCRA) guidelines, halogenated organic compounds are subject to strict Land Disposal Restrictions (LDRs).

Because of the potential for HF and HCN generation, landfill disposal or sanitary sewer discharge is strictly prohibited . The only acceptable disposal method is high-temperature commercial incineration equipped with flue-gas desulfurization/scrubbing systems.

Step-by-Step Disposal Methodology

• Primary Segregation: Collect all unreacted 2-Fluoromethyl-2-amino-3-pentenenitrile, contaminated solvents, and contaminated solid consumables (wipes, pipettes) into a dedicated, clearly labeled High-Density Polyethylene (HDPE) waste carboy.

  • Causality: HDPE is used instead of metal because trace moisture reacting with the fluorinated compound can generate trace HF, which will rapidly corrode metal containers.

• Labeling: Affix a hazardous waste tag immediately upon the first drop of waste entering the container. Label explicitly as: "Hazardous Waste: Halogenated Organic Nitrile (Toxic, Corrosive Precursor)."

• Secondary Containment & Validation: Place the sealed HDPE carboy into a chemically resistant secondary containment bin.

  • Self-Validation Step: Visually inspect the primary container for micro-fractures and use a pH test strip on the exterior of the container to confirm it is chemically neutral before transport.

• EHS Transfer: Request a pickup from your facility's Environmental Health and Safety (EHS) department.

• Commercial Incineration (Facility Requirement): Ensure your contracted waste vendor routes this specific waste stream to a high-temperature incinerator (>1000°C).

  • Causality: The incinerator must utilize a calcium hydroxide ( Ca(OH)2​ ) scrubber system. As the compound burns, the lethal HF gas reacts with the scrubber to form inert, insoluble calcium fluoride ( CaF2​ ) ash, which can then be safely deposited in a secure landfill.

Fig 1: RCRA-compliant disposal pathway for halogenated aminonitriles.

Emergency Spill Response

In the event of a spill, standard aqueous cleanup methods are insufficient and potentially dangerous.

Step-by-Step Spill Protocol

• Evacuate & Isolate: Immediately alert personnel in the vicinity and evacuate the immediate area. If the spill occurs outside a fume hood, increase room ventilation if possible without entering the hot zone.

• Don Advanced PPE: Spill responders must wear heavy-duty Butyl rubber gloves and, depending on the volume and ventilation, a self-contained breathing apparatus (SCBA) or a full-face respirator with organic vapor/acid gas cartridges.

• Containment: Dike the spilled material to prevent it from reaching drains. Causality: Environmental discharge of fluorinated nitriles causes severe aquatic toxicity and violates EPA regulations.

• Absorption: Apply an inert, non-combustible absorbent material such as dry sand or vermiculite to the spill.

  • Causality: Never use combustible absorbents like sawdust or paper towels. Aminonitriles can be reactive, and mixing them with combustible organics increases fire risk.

• Mechanical Collection: Use non-sparking polypropylene tools to sweep up the saturated absorbent. Place the material into a secure, wide-mouth HDPE hazardous waste container.

• Surface Decontamination: Wash the spill surface thoroughly with a soap and water solution to remove residual traces, collecting the wash water into the same hazardous waste stream.

Fig 2: Step-by-step spill isolation and neutralization workflow.

References

• Preparation of aminoacetonitrile derivatives (CA1164479A). Google Patents.

• Management of Waste - Prudent Practices in the Laboratory . NCBI Bookshelf - NIH. Available at:[Link]

• Hazardous Waste Management System: Land Disposal Restrictions . U.S. Environmental Protection Agency (EPA). Available at:[Link]

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• 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Fluoromethyl-2-amino-3-pentenenitrile

Executive Summary: A Proactive Stance on Safety

As a novel compound, 2-Fluoromethyl-2-amino-3-pentenenitrile lacks extensive, publicly available toxicological data. In such scenarios, a proactive and conservative approach to safety is not just recommended—it is imperative. This guide provides essential, immediate safety and logistical information for the handling and disposal of this compound. The recommendations herein are derived from a structural analysis of its constituent functional groups: an α-aminonitrile, a fluorinated organic molecule, and an alkene. This analysis allows us to anticipate potential hazards and establish robust protective measures. The core principle of this guide is to treat 2-Fluoromethyl-2-amino-3-pentenenitrile as a substance with the potential for high acute toxicity and unknown long-term effects, thereby ensuring the highest level of protection for all laboratory personnel.

Deconstructed Hazard Analysis: Understanding the Risks

The chemical structure of 2-Fluoromethyl-2-amino-3-pentenenitrile presents a trifecta of potential hazards. Understanding the causality behind our PPE recommendations requires a deconstruction of these risks.

• α-Aminonitrile Core - The Cyanide Precursor: The most significant acute hazard arises from the α-aminonitrile moiety. These compounds can be unstable, particularly under acidic or basic conditions, and can potentially revert to their constituent aldehyde/ketone, amine, and a cyanide source, or release hydrogen cyanide (HCN).[1][2] The toxicity of aliphatic nitriles is often mediated by the metabolic release of cyanide, which is a potent inhibitor of cellular respiration.[3] Therefore, exposure through inhalation, ingestion, or skin absorption must be rigorously prevented.[4]

• Fluoromethyl Group - The Latent Corrosive: Fluorinated organic compounds present unique thermal and chemical stability challenges. Upon thermal decomposition, they can release highly toxic and corrosive gases, most notably hydrogen fluoride (HF).[5][6][7] HF causes severe burns that may not be immediately painful, with symptoms developing hours after exposure.[8] While stable under standard laboratory conditions, the potential for decomposition in a fire or during certain chemical reactions necessitates specific precautions.

• Unknown Biological Activity - The Case for Potency: As a research chemical likely intended for use in drug development, the biological activity and potential cytotoxicity of 2-Fluoromethyl-2-amino-3-pentenenitrile are uncharacterized. Until proven otherwise, it is prudent to handle this compound with the same level of caution as other potent or cytotoxic agents. The Occupational Safety and Health Administration (OSHA) provides stringent guidelines for handling such materials to minimize occupational exposure.[9][10]

Core Protective Equipment Directive

Based on the hazard analysis, a multi-layered PPE strategy is mandatory. The following table summarizes the minimum required PPE for various laboratory operations involving 2-Fluoromethyl-2-amino-3-pentenenitrile.

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Storage & Transport (Closed Container)	Single pair of nitrile gloves	Safety glasses	Lab coat	Not required
Weighing (Solid) / Aliquoting (Liquid)	Double-layered nitrile gloves	Chemical splash goggles & Face shield	Disposable gown over lab coat	Certified chemical fume hood
Solution & Reagent Preparation	Double-layered nitrile gloves	Chemical splash goggles & Face shield	Lab coat with chemically resistant apron	Certified chemical fume hood
Reaction Workup & Purification	Double-layered nitrile gloves	Chemical splash goggles & Face shield	Lab coat with chemically resistant apron	Certified chemical fume hood
Spill Cleanup / Waste Handling	Heavy-duty nitrile or butyl rubber gloves over nitrile gloves	Chemical splash goggles & Face shield	Disposable, chemically resistant suit or gown	Certified chemical fume hood; respirator may be required for large spills

Detailed PPE Specifications

• Hand Protection: Double-gloving is mandatory for all handling operations outside of simple transport. Nitrile gloves offer good splash protection against a wide array of chemicals, oils, and weak acids.[11][12] The outer glove absorbs any initial contamination and can be removed immediately after a task, while the inner glove provides secondary protection. For sustained contact or during spill cleanup, heavier-duty gloves (e.g., >8 mil nitrile or butyl rubber) should be worn over the standard inner nitrile glove. Always inspect gloves for defects before use and change them immediately if contamination is suspected.[13][14]

• Eye and Face Protection: At a minimum, chemical splash goggles are required. Due to the severe toxicity potential, a full-face shield must be worn over the goggles during any operation where splashes are possible, such as weighing, transferring liquids, or during reaction workups.

• Body Protection: A standard flame-resistant lab coat is the baseline. When handling the neat compound (solid or liquid), a disposable, solid-front gown should be worn over the lab coat to prevent contamination of personal clothing. For large-scale operations or spill cleanup, a chemically resistant apron or a full disposable suit is necessary.

• Respiratory Protection: All manipulations of 2-Fluoromethyl-2-amino-3-pentenenitrile must be performed inside a certified chemical fume hood to control exposure to vapors or aerosols. A respirator should not be used as a substitute for proper engineering controls.[15] A properly fitted air-purifying respirator with an appropriate combination cartridge (e.g., organic vapor/acid gas) should be available for emergency situations, such as a large spill or fume hood failure. Personnel must be fit-tested and trained before using a respirator.

Operational Plan: Step-by-Step Protocols

Adherence to strict procedural workflows is critical for safety. The following protocols for donning, doffing, and handling must be followed without deviation.

Experimental Workflow & PPE Selection

The level of required PPE is dictated by the specific task and the associated risk of exposure. The following diagram illustrates the decision-making process for selecting appropriate protective measures.

Caption: PPE selection workflow based on task-specific risk assessment.

Protocol for Donning PPE

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Inner Gloves: Don the first pair of nitrile gloves.

• Body Protection: Don lab coat and fasten completely. If required, don a disposable gown over the lab coat.

• Eye/Face Protection: Don chemical splash goggles, followed by a face shield if the procedure warrants it.

• Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat/gown.

Protocol for Doffing PPE (To Avoid Self-Contamination)

This sequence is designed to remove the most contaminated items first.

• Outer Gloves: Remove the outer pair of gloves by peeling them off without touching the external surface with your bare skin. Dispose of them immediately in the designated hazardous waste container.

• Gown/Apron: Remove the disposable gown or apron by unfastening it and rolling it away from your body. Dispose of it in the designated waste container.

• Face Shield/Goggles: Remove the face shield and goggles from the back of your head forward. Place them in a designated area for decontamination.

• Lab Coat: Remove the lab coat and hang it in its designated storage area.

• Inner Gloves: Remove the final pair of gloves, again without touching the outer surface.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after all PPE is removed.

Disposal and Decontamination Plan

Proper disposal is a critical component of the safety lifecycle to protect personnel and the environment.

• Contaminated PPE: All disposable PPE (gloves, gowns, etc.) that has come into contact with 2-Fluoromethyl-2-amino-3-pentenenitrile must be considered hazardous waste.

  • Place all used disposable items immediately into a dedicated, clearly labeled, sealed waste bag or container within the fume hood.

  • Do not place contaminated items in regular trash receptacles.

• Chemical Waste:

  • Solid Waste: Unused compound and any grossly contaminated materials (e.g., weighing paper, spill absorbent) should be collected in a sealed, labeled hazardous waste container. The waste should be classified as both a halogenated organic waste and a toxic nitrile-containing waste.

  • Liquid Waste: Solutions containing the compound should be collected in a dedicated, sealed, and properly labeled halogenated organic waste container. Do not mix with other waste streams unless compatibility has been confirmed.

  • Disposal Method: The preferred method for final disposal of fluorinated organic compounds is high-temperature incineration in a facility equipped with scrubbers to neutralize acidic gases like HF.[16][17] All waste must be disposed of in accordance with federal, state, and local environmental regulations.[18]

• Decontamination:

  • All non-disposable equipment, including glassware and the work surface of the fume hood, should be decontaminated after use. A standard laboratory detergent wash may be insufficient.

  • Rinse surfaces and equipment with a suitable organic solvent (e.g., ethanol or acetone), collecting the rinsate as hazardous waste. Follow this with a thorough wash using soap and water.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing any contaminated clothing.[19][20] Seek immediate medical attention. Inform medical personnel of the potential for both cyanide and hydrogen fluoride exposure.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[14][20] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration (if trained) and call for emergency medical services.

• Spill:

  • Minor Spill (inside fume hood): Absorb the spill with a chemical absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels.[21] Collect the contaminated absorbent into a sealed container for hazardous waste disposal. Decontaminate the area as described above.

  • Major Spill (outside fume hood): Evacuate the laboratory immediately. Alert others in the area and contact your institution's Environmental Health and Safety (EHS) office. Do not attempt to clean up a large spill without proper training and equipment.

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